4-Chlorobenzo[f]isoquinoline

• CAS: 32081-28-0

Core Science & Biosynthesis

Introduction: The Benzo[f]isoquinoline Scaffold in Modern Drug Discovery

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 4-Chlorobenzo[f]isoquinoline

The benzo[f]isoquinoline framework is a tetracyclic aromatic heterocycle that represents a "privileged scaffold" in medicinal chemistry.[1] This structural motif, a fusion of naphthalene and isoquinoline, provides a rigid and planar core that has been successfully incorporated into a multitude of biologically active molecules.[1][2] Compounds built upon this scaffold have demonstrated a wide spectrum of pharmacological activities, including potent anticancer, antimicrobial, antioxidant, and anti-inflammatory properties.[2][3][4][5]

Within this class, halogenated derivatives serve as exceptionally versatile synthetic intermediates. 4-Chlorobenzo[f]isoquinoline, in particular, is a key building block. The chlorine atom at the C4 position acts as a reactive handle, enabling a diverse array of functionalizations through modern cross-coupling methodologies. This strategic placement allows for the systematic exploration of the chemical space around the core, a critical process in structure-activity relationship (SAR) studies and the optimization of lead compounds.

This technical guide offers a comprehensive analysis of 4-Chlorobenzo[f]isoquinoline, designed for researchers, medicinal chemists, and drug development professionals. We will delve into its synthesis, provide a detailed (predicted) spectroscopic and physicochemical profile, explore its chemical reactivity, and present actionable experimental protocols. The objective is to equip scientists with the foundational knowledge and practical insights required to effectively leverage this compound in their research endeavors.

Section 1: Synthesis of 4-Chlorobenzo[f]isoquinoline

The synthesis of substituted isoquinolines can be approached through various classical methods, such as the Bischler-Napieralski or Pictet-Spengler reactions, which typically involve the cyclization of phenylethylamine precursors.[6] However, these methods often require harsh conditions and may not be suitable for substrates with sensitive functional groups. Modern synthetic chemistry offers more efficient and modular approaches, particularly those employing metal-catalyzed reactions that allow for the construction of the heterocyclic core with high regioselectivity.[3][7][8]

Proposed Synthetic Strategy: Palladium-Catalyzed Cascade Cyclization

A highly effective contemporary strategy for accessing 4-substituted isoquinolines involves a palladium-catalyzed cascade reaction of N-propargyl oxazolidines.[8] This methodology is attractive due to its operational simplicity, broad substrate scope, and the use of microwave irradiation to accelerate the reaction. We propose adapting this method for the synthesis of 4-Chlorobenzo[f]isoquinoline.

The rationale for this choice is threefold:

• Convergence: The key starting materials can be readily prepared from commercially available precursors.

• Efficiency: The cascade nature of the reaction, combining cyclization, ring-opening, and aromatization in one pot, minimizes operational steps and improves overall yield.

• Versatility: The mechanism is tolerant of various substituents, making it a robust choice for creating analogues.

Experimental Workflow Diagram

Caption: Proposed synthetic workflow for 4-Chlorobenzo[f]isoquinoline.

Detailed Synthetic Protocol

Protocol: Synthesis of 4-Chlorobenzo[f]isoquinoline via Microwave-Assisted Palladium-Catalyzed Cascade

This protocol is a representative methodology adapted from established procedures for synthesizing 4-substituted isoquinolines.[8] Researchers should perform appropriate safety assessments and small-scale trials before scaling up.

Step 1 & 2: Synthesis of the N-propargyl oxazolidine precursor

• To a solution of 1-naphthaldehyde (1.0 eq) in toluene (0.2 M), add 2-amino-3-chloropropan-1-ol (1.1 eq).

• Fit the flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours until the theoretical amount of water is collected.

• Remove the solvent under reduced pressure to yield the crude oxazolidine intermediate. Use this directly in the next step.

• Dissolve the crude oxazolidine in anhydrous acetonitrile (0.2 M). Add potassium carbonate (K₂CO₃, 3.0 eq) and propargyl bromide (1.5 eq, 80% solution in toluene).

• Stir the mixture vigorously at 60°C for 12-16 hours, monitoring by TLC for the consumption of the starting material.

• After cooling to room temperature, filter the mixture to remove inorganic salts and concentrate the filtrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the pure N-propargyl oxazolidine precursor.

Step 3: Microwave-Assisted Cascade Cyclization and Aromatization

• In a microwave-safe vial, combine the N-propargyl oxazolidine precursor (1.0 eq), Pd(PPh₃)₄ (5 mol%), and sodium formate (HCOONa, 2.0 eq).

• Add a degassed solvent mixture of DMF/H₂O (3:1, 0.1 M).

• Seal the vial and place it in a microwave reactor. Irradiate at 100°C for 30 minutes.

  • Causality: The palladium catalyst facilitates the reductive cyclization. The formate salt acts as a hydride source. The high temperature achieved with microwave heating accelerates the subsequent C-O/C-N bond cleavage and aromatization steps, dramatically reducing reaction time.[3]

• Monitor the reaction by LC-MS to confirm the formation of the product, identified by its mass.

Step 4: Workup and Purification

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water (3x) followed by brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 4-Chlorobenzo[f]isoquinoline as a solid.

Section 2: Physicochemical and Spectroscopic Profile

No complete experimental spectroscopic dataset for 4-Chlorobenzo[f]isoquinoline has been published. The following data is a combination of computed properties from authoritative databases and predicted spectroscopic characteristics based on established principles and data from analogous structures.[9][10]

Core Chemical Properties

Property	Value	Source
Molecular Formula	C₁₃H₈ClN	PubChem[9]
Molecular Weight	213.66 g/mol	PubChem[9]
Appearance	Predicted: Off-white to pale yellow solid	-
XLogP3	4.3	PubChem (Computed)[9]
Hydrogen Bond Donors	0	PubChem (Computed)[9]
Hydrogen Bond Acceptors	1	PubChem (Computed)[9]
GHS Hazard	H301 (Toxic if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage)	PubChem[9]

Spectroscopic Characterization (Predicted)

Protocol: General Method for Spectroscopic Data Acquisition [10]

• NMR Spectroscopy: Dissolve ~5-10 mg of the purified compound in an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Record ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer. Standard pulse programs (e.g., zg30 for ¹H, zgpg30 for ¹³C with proton decoupling) should be used.

• Infrared (IR) Spectroscopy: Obtain the spectrum using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid sample is placed directly on the ATR crystal.

• Mass Spectrometry (MS): Analyze the sample using an LC-MS system with an electrospray ionization (ESI) source in positive ion mode to observe the [M+H]⁺ ion. For high-resolution mass spectrometry (HRMS), a TOF or Orbitrap analyzer is required to confirm the elemental composition.

2.2.1. ¹H and ¹³C NMR Spectroscopy

The NMR spectra are predicted to be complex due to the fully aromatic, polycyclic nature of the molecule. Chemical shifts are influenced by the electronegativity of the nitrogen atom, the anisotropic effects of the fused rings, and the inductive effect of the chlorine atom.

Predicted ¹H NMR Shifts (CDCl₃, 400 MHz)	Predicted ¹³C NMR Shifts (CDCl₃, 101 MHz)
δ (ppm)	Multiplicity
~9.2	s
~8.5 - 7.5	m

• ¹H NMR Rationale: The proton at C1 is expected to be the most downfield singlet due to its proximity to the electronegative nitrogen. The remaining seven aromatic protons will appear as a complex multiplet in the range of 8.5-7.5 ppm. The exact shifts and coupling constants would require 2D NMR experiments (COSY, HSQC) for unambiguous assignment.[11][12]

• ¹³C NMR Rationale: The carbon atoms directly bonded to nitrogen (C1) and chlorine (C4) are expected to be significantly downfield. The remaining aromatic carbons will resonate in the typical 120-135 ppm range.[10]

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present.[13]

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~1620-1580 cm⁻¹ & ~1500-1450 cm⁻¹: C=C and C=N stretching vibrations characteristic of the aromatic and heteroaromatic rings.

• ~1100-1000 cm⁻¹: C-Cl stretching vibration. The exact position can be variable.

• ~900-675 cm⁻¹: C-H out-of-plane bending ("fingerprint region"), which is characteristic of the substitution pattern on the aromatic rings.

2.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental formula.[14][15]

• ESI-MS (+): Expected to show a strong signal for the protonated molecule [M+H]⁺ at m/z 214.

• Isotope Pattern: A characteristic isotopic pattern for a single chlorine atom will be observed, with a peak for the ³⁷Cl isotope ([M+2+H]⁺) at m/z 216 that is approximately one-third the intensity of the ³⁵Cl peak ([M+H]⁺).

• HRMS: High-resolution mass spectrometry should confirm the molecular formula. Calculated m/z for [C₁₃H₉³⁵ClN]⁺: 214.0423.

Section 3: Chemical Reactivity and Derivatization Potential

The reactivity of 4-Chlorobenzo[f]isoquinoline is dominated by two key features: the basic nitrogen of the isoquinoline ring and the reactive carbon-chlorine bond. The C4-Cl bond is the primary site for synthetic diversification.

Key Reactive Sites

• Nitrogen Atom (N-2): As a weak base (pKa of parent isoquinoline is ~5.14), the nitrogen can be protonated by strong acids to form salts or alkylated to form quaternary benzo[f]isoquinolinium salts.[4][16] These salts have themselves shown significant biological activity.[5][17]

• C4-Cl Bond: This position is activated towards nucleophilic aromatic substitution and is an ideal site for transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of carbon-carbon and carbon-heteroatom bonds, making it a powerful tool for library synthesis.

Utility in Cross-Coupling Reactions

The C4-Cl bond is a versatile handle for creating diverse libraries of analogues. Standard palladium-catalyzed cross-coupling reactions can be employed to systematically modify this position and probe the SAR of the benzo[f]isoquinoline scaffold.

Caption: Derivatization potential of 4-Chlorobenzo[f]isoquinoline via cross-coupling.

Representative Protocol: Suzuki-Miyaura Coupling

Protocol: Synthesis of a 4-Aryl-benzo[f]isoquinoline Derivative

This is a generalized protocol for a Suzuki coupling reaction. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

• To an oven-dried reaction vessel, add 4-Chlorobenzo[f]isoquinoline (1.0 eq), the desired arylboronic acid (1.5 eq), and a palladium catalyst such as Pd(PPh₃)₄ (5 mol%) or PdCl₂(dppf) (3 mol%).

• Add a base, typically an aqueous solution of 2 M sodium carbonate (Na₂CO₃, 3.0 eq) or potassium carbonate (K₂CO₃, 3.0 eq).

• Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (e.g., 4:1).

  • Causality: The palladium catalyst is essential for the catalytic cycle (oxidative addition, transmetalation, reductive elimination). The base is required to activate the boronic acid for the transmetalation step. The solvent system must be able to dissolve both the organic and inorganic reagents.

• Seal the vessel and heat the reaction mixture to 80-100°C for 4-12 hours, monitoring by LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the pure 4-aryl-benzo[f]isoquinoline.

Conclusion

4-Chlorobenzo[f]isoquinoline is a high-value synthetic intermediate poised for significant application in drug discovery and medicinal chemistry. Its synthesis can be achieved through modern, efficient catalytic methods. While detailed experimental characterization is not yet present in the public literature, its spectroscopic properties can be reliably predicted from its structure. The true power of this molecule lies in the reactivity of its C4-chloro substituent, which serves as a versatile anchor point for a host of cross-coupling reactions. This enables the rapid and systematic generation of diverse chemical libraries, facilitating the exploration of structure-activity relationships and the development of novel therapeutics based on the privileged benzo[f]isoquinoline scaffold.

References

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An In-depth Technical Guide to 4-Chlorobenzo[f]isoquinoline (CBIQ)

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Chlorobenzo[f]isoquinoline, also known by its CAS number 32081-28-0 and as the research compound CBIQ. This document delves into the core chemical and physical properties, proposes a plausible synthetic pathway, and explores the reactivity of this potent heterocyclic compound. A significant focus is placed on its emerging role in drug discovery, particularly as a dual activator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the intermediate-conductance calcium-sensitive potassium channel (KCNN4). This guide is intended to be a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development, providing both foundational knowledge and actionable insights.

Introduction and Core Properties

4-Chlorobenzo[f]isoquinoline is a polycyclic aromatic hydrocarbon belonging to the aza-aromatic class of compounds. Its structure consists of a benzo[f]isoquinoline core with a chlorine atom substituted at the 4-position. This substitution pattern imparts unique electronic and steric properties that are crucial to its biological activity.

Chemical and Physical Data

A summary of the key physicochemical properties of 4-Chlorobenzo[f]isoquinoline is presented in the table below. This data is essential for its handling, formulation, and analytical characterization.

Property	Value	Source
CAS Number	32081-28-0	[PubChem]
Molecular Formula	C₁₃H₈ClN	[PubChem]
Molecular Weight	213.66 g/mol	[PubChem]
IUPAC Name	4-chlorobenzo[f]isoquinoline	[PubChem]
Synonyms	CBIQ, 4-Chlorobenzo(f)isoquinoline	[PubChem]
Appearance	Expected to be a solid at room temperature	General Knowledge
Solubility	Soluble in organic solvents such as DMSO	[AbMole BioScience][1]

Safety and Handling

4-Chlorobenzo[f]isoquinoline is classified with several hazard statements, indicating that it should be handled with appropriate personal protective equipment (PPE) in a well-ventilated laboratory setting. Key GHS hazard statements include:

• H301: Toxic if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Researchers should consult the full Safety Data Sheet (SDS) from their supplier before handling this compound.

Synthesis and Reaction Chemistry

Proposed Synthetic Pathway: A Modified Bischler-Napieralski Approach

The Bischler-Napieralski reaction involves the cyclization of a β-arylethylamide in the presence of a dehydrating agent, typically a Lewis acid like phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅), to form a 3,4-dihydroisoquinoline, which can then be aromatized.[2][3][4]

Caption: Proposed Bischler-Napieralski synthesis of 4-Chlorobenzo[f]isoquinoline.

Experimental Protocol (Hypothetical):

• Amide Formation: Naphthalen-1-amine is acylated with 3-chloropropionyl chloride in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) in an inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF) at 0 °C to room temperature. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up with an aqueous wash to remove the base hydrochloride salt, and the organic layer is dried and concentrated to yield N-(naphthalen-1-yl)-3-chloropropanamide.

• Cyclization: The resulting amide is dissolved in a high-boiling solvent such as toluene or xylene, and phosphorus oxychloride (POCl₃) is added. The mixture is heated to reflux to effect the intramolecular electrophilic aromatic substitution (cyclization). This step forms the 4-chloro-5,6-dihydrobenzo[f]isoquinoline intermediate.

• Aromatization: The crude dihydro intermediate is then subjected to dehydrogenation. This can be achieved by heating with a catalyst such as palladium on carbon (Pd/C) in a suitable high-boiling solvent to yield the final product, 4-Chlorobenzo[f]isoquinoline.

Chemical Reactivity

The reactivity of 4-Chlorobenzo[f]isoquinoline is dictated by the interplay of the electron-withdrawing effect of the nitrogen atom and the chlorine substituent, as well as the extended π-system of the benzo[f]isoquinoline core.

• Nucleophilic Aromatic Substitution (SₙAr): The chlorine atom at the 4-position is activated towards nucleophilic aromatic substitution. The electron-withdrawing nature of the adjacent nitrogen atom stabilizes the Meisenheimer-like intermediate formed during the attack of a nucleophile.[5][6][7] This allows for the introduction of various functional groups at this position, making it a valuable handle for generating derivatives with modified biological activities. Common nucleophiles for such reactions include amines, alkoxides, and thiols.

• Electrophilic Aromatic Substitution (SEAr): Electrophilic substitution reactions on the isoquinoline ring system generally occur on the benzene ring, which is more electron-rich than the pyridine ring.[8][9][10] For benzo[f]isoquinoline, electrophilic attack is predicted to favor the positions on the naphthalene moiety that are not part of the isoquinoline core, specifically positions that allow for the formation of the most stable cationic intermediates. The presence of the chloro group will have a deactivating effect on the pyridine ring.

Caption: Reactivity profile of 4-Chlorobenzo[f]isoquinoline.

Applications in Drug Discovery: A Dual Ion Channel Modulator

The primary interest in 4-Chlorobenzo[f]isoquinoline for drug development stems from its activity as a potent small molecule modulator of specific ion channels. It has been identified as a dual activator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel and the KCNN4 (also known as KCa3.1 or IKCa1) intermediate-conductance calcium-sensitive potassium channel.[2][11]

Mechanism of Action in Cystic Fibrosis

Cystic Fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, leading to a dysfunctional CFTR protein. This results in defective ion transport across epithelial cell membranes, leading to thick, sticky mucus in various organs, particularly the lungs.

CBIQ has shown significant promise in this area due to its ability to:

• Activate Wild-Type CFTR: It increases the open probability of the CFTR channel, promoting chloride ion secretion.[11]

• Activate ΔF508-CFTR: Crucially, CBIQ is also an activator of the ΔF508-CFTR mutant, the most common mutation in CF patients.[2] This property is not shared by other similar benzoquinolines and makes CBIQ a valuable scaffold for the development of new CF therapies.[2]

• Activate KCNN4: CBIQ also activates the basolateral KCNN4 potassium channels.[2][11] The efflux of potassium ions through these channels hyperpolarizes the cell membrane, which in turn increases the electrochemical driving force for chloride to exit through the apical CFTR channels. This synergistic action enhances overall anion secretion.

Caption: Dual activation mechanism of CBIQ on epithelial ion channels.

Studies on Calu-3 human airway epithelial cells have demonstrated that CBIQ causes a sustained, reversible, and repeatable increase in short-circuit current (a measure of ion transport) with an EC₅₀ of 4.0 μM.[11] This dual-action mechanism makes CBIQ a highly attractive lead compound for the development of new therapeutics for cystic fibrosis.

Analytical Characterization

A comprehensive analytical characterization is essential for confirming the identity and purity of 4-Chlorobenzo[f]isoquinoline. While experimental spectra for this specific compound are not widely published, the expected spectral data can be predicted based on its structure and data from analogous compounds.

Predicted Spectroscopic Data

Technique	Predicted Features
¹H NMR	Aromatic region (approx. 7.5-9.5 ppm): Multiple signals (doublets, triplets, multiplets) corresponding to the protons on the benzo[f]isoquinoline core. The exact chemical shifts and coupling constants would require computational modeling or experimental verification. Protons adjacent to the nitrogen and in sterically hindered positions would be shifted downfield.
¹³C NMR	Aromatic region (approx. 120-155 ppm): Signals for all 13 carbon atoms. The carbon atom attached to the chlorine (C-4) would be significantly shifted. Quaternary carbons would have distinct chemical shifts.
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z 213 and an isotopic peak (M+2) at m/z 215 with an approximate intensity ratio of 3:1, characteristic of a monochlorinated compound. Fragmentation would likely involve the loss of Cl, HCN, and other small neutral molecules.
Infrared (IR) Spectroscopy	C=C and C=N stretching vibrations in the 1500-1650 cm⁻¹ region. C-H stretching of the aromatic rings above 3000 cm⁻¹. A C-Cl stretching vibration would be expected in the fingerprint region (typically below 800 cm⁻¹).

Conclusion and Future Directions

4-Chlorobenzo[f]isoquinoline (CBIQ) is a heterocyclic compound of significant interest due to its unique biological activity as a dual activator of the CFTR and KCNN4 ion channels. Its ability to activate the common ΔF508-CFTR mutant positions it as a valuable scaffold for the development of novel therapeutics for cystic fibrosis. The proposed synthetic route via a modified Bischler-Napieralski reaction offers a viable path for its preparation and for the synthesis of analogues. The reactivity of the 4-chloro position provides a key site for chemical modification to optimize potency, selectivity, and pharmacokinetic properties. Future research should focus on elucidating a definitive, high-yield synthesis, conducting detailed structure-activity relationship (SAR) studies, and further exploring its therapeutic potential in preclinical models of cystic fibrosis and other diseases involving ion channel dysfunction.

References

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• Cuthbert, A. W., & Murrell-Lagnado, R. D. (2005). 4-Chloro-benzo[F]isoquinoline (CBIQ) activates CFTR chloride channels and KCNN4 potassium channels in Calu-3 human airway epithelial cells. British Journal of Pharmacology, 145(3), 329–337. [Link]

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An In-depth Technical Guide to the Molecular Structure of 4-Chlorobenzo[f]isoquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and spectroscopic characterization of 4-Chlorobenzo[f]isoquinoline. The benzo[f]isoquinoline scaffold is a significant heterocyclic motif in medicinal chemistry, and the introduction of a chlorine atom at the 4-position offers a valuable handle for further synthetic modifications, making this compound a key intermediate in the development of novel therapeutics. This document delves into the intricacies of its structure, proposes a viable synthetic pathway, and presents predicted spectroscopic data to aid in its identification and characterization. Furthermore, the guide explores the potential reactivity of the 4-chloro substituent and discusses its implications for drug discovery and materials science.

Introduction: The Significance of the Benzo[f]isoquinoline Scaffold

The isoquinoline nucleus, a fusion of a benzene and a pyridine ring, is a ubiquitous structural motif found in a vast array of natural products and synthetic compounds with diverse pharmacological activities.[1][2] The benzo-fused analogues, such as benzo[f]isoquinoline, represent a class of polynuclear azaheterocycles that have garnered significant interest in medicinal chemistry due to their potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][3] The planar, aromatic nature of the benzo[f]isoquinoline system allows for effective intercalation with DNA and interaction with various biological targets.

The introduction of a halogen atom, such as chlorine, onto this scaffold provides a strategic advantage for synthetic chemists. The chloro-substituent at the 4-position of the benzo[f]isoquinoline ring system not only modulates the electronic properties and biological activity of the parent molecule but also serves as a versatile functional group for further elaboration through various cross-coupling reactions.[4][5] This allows for the generation of diverse libraries of compounds for structure-activity relationship (SAR) studies, a crucial aspect of modern drug discovery.

This guide aims to provide a detailed understanding of the molecular structure of 4-Chlorobenzo[f]isoquinoline, a key building block in this endeavor.

Molecular Structure and Physicochemical Properties

4-Chlorobenzo[f]isoquinoline is a heterocyclic compound with the molecular formula C₁₃H₈ClN.[6] Its structure consists of a naphthalene ring system fused with a pyridine ring, with a chlorine atom substituted at the 4-position of the isoquinoline moiety.

Structural Elucidation and Key Features

The core of 4-Chlorobenzo[f]isoquinoline is a rigid, planar tetracyclic aromatic system. The presence of the electronegative nitrogen atom in the isoquinoline ring influences the electron density distribution across the entire molecule, impacting its reactivity and intermolecular interactions. The chlorine atom at the 4-position further modifies the electronic landscape, primarily through inductive electron withdrawal.

Key Physicochemical Properties (Computed): [6]

Property	Value
Molecular Formula	C₁₃H₈ClN
Molecular Weight	213.66 g/mol
IUPAC Name	4-chlorobenzo[f]isoquinoline
CAS Number	32081-28-0
XLogP3	4.3

Synthesis of 4-Chlorobenzo[f]isoquinoline: A Proposed Pathway

Proposed Synthetic Protocol: A Modified Bischler-Napieralski Approach

This proposed synthesis involves a multi-step sequence starting from readily available starting materials.

Step 1: Synthesis of N-(1-Naphthylethyl)acetamide

• Reaction: 1-Naphthylethylamine is acylated with acetic anhydride or acetyl chloride.

• Rationale: This step introduces the necessary N-acyl group for the subsequent cyclization. The use of a mild base like triethylamine is recommended to neutralize the acid byproduct.

Step 2: Cyclization via Bischler-Napieralski Reaction

• Reaction: The resulting N-(1-naphthylethyl)acetamide is treated with a dehydrating agent such as phosphorus pentoxide (P₂O₅) or phosphoryl chloride (POCl₃) in a high-boiling solvent like toluene or xylene.[7]

• Causality: The acidic conditions promote the intramolecular electrophilic aromatic substitution, leading to the formation of the dihydrobenzo[f]isoquinoline intermediate. The electron-rich naphthalene ring facilitates this cyclization.

Step 3: Dehydrogenation to form Benzo[f]isoquinoline

• Reaction: The dihydro intermediate is dehydrogenated to the fully aromatic benzo[f]isoquinoline.

• Rationale: This can be achieved using a palladium on carbon (Pd/C) catalyst in a high-boiling solvent or with other oxidizing agents. This step is crucial for obtaining the desired aromatic core.

Step 4: Chlorination at the 4-Position

• Reaction: The final step involves the regioselective chlorination of the benzo[f]isoquinoline.

• Rationale: Direct chlorination of the isoquinoline ring system can be challenging. A more controlled approach would be the conversion of an appropriate precursor, such as a 4-hydroxy or 4-amino derivative, to the 4-chloro compound using standard reagents like POCl₃ or the Sandmeyer reaction, respectively. Alternatively, directed ortho-metalation strategies could be employed to introduce the chloro substituent with high regioselectivity.

Figure 1: Proposed synthetic workflow for 4-Chlorobenzo[f]isoquinoline.

Spectroscopic Characterization (Predicted)

In the absence of experimentally obtained spectra, the following predictions for ¹H NMR, ¹³C NMR, and Mass Spectrometry are based on the analysis of structurally related compounds and established principles of spectroscopic interpretation.[8][9][10][11]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 4-Chlorobenzo[f]isoquinoline is expected to show a series of signals in the aromatic region (typically δ 7.0-9.5 ppm).

Predicted ¹H NMR Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-1, H-2, H-3, H-5, H-6, H-7, H-8, H-9, H-10	7.5 - 9.0	m

• Rationale: The protons on the benzo[f]isoquinoline ring system will appear as a complex set of multiplets due to spin-spin coupling. The protons closest to the nitrogen atom and the chlorine atom are expected to be the most deshielded and appear at the downfield end of the spectrum. Protons on the naphthalene moiety will also exhibit characteristic coupling patterns.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide valuable information about the carbon framework of the molecule.

Predicted ¹³C NMR Data:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aromatic Carbons	120 - 155

• Rationale: The spectrum will show 13 distinct signals for the carbon atoms in the aromatic system. The carbon atom bearing the chlorine (C-4) is expected to have a chemical shift influenced by the electronegativity of the halogen. The quaternary carbons involved in ring fusion will also have characteristic chemical shifts.

Predicted Mass Spectrum

The mass spectrum will confirm the molecular weight and provide insights into the fragmentation pattern of the molecule.

Predicted Mass Spectrometry Data:

Ion	m/z (relative abundance)
[M]⁺	213/215 (isotopic pattern for Cl)
[M-Cl]⁺	178
[M-HCN]⁺	186/188

• Rationale: The molecular ion peak ([M]⁺) will exhibit a characteristic isotopic pattern with a ratio of approximately 3:1 for the M and M+2 peaks, confirming the presence of a single chlorine atom.[6] Common fragmentation pathways for isoquinoline-type compounds include the loss of the halogen atom and the elimination of a molecule of hydrogen cyanide (HCN) from the pyridine ring.

Chemical Reactivity and Potential Applications

The 4-chloro substituent on the benzo[f]isoquinoline ring is a key feature that dictates its reactivity and potential for further synthetic transformations.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring, further enhanced by the electron-withdrawing effect of the fused benzene ring and the chlorine atom, makes the 4-position susceptible to nucleophilic aromatic substitution.[12][13] This reaction allows for the introduction of a wide variety of nucleophiles, including amines, alkoxides, and thiolates, providing a powerful tool for generating diverse analogues.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Cl bond at the 4-position is an excellent handle for various palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis.

• Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, allowing for the introduction of aryl, heteroaryl, or alkyl groups.[14][15]

• Heck Coupling: Reaction with alkenes to form new C-C bonds and introduce vinyl groups.[16][17]

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, providing access to a wide range of amino-substituted derivatives.[5][18]

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An In-Depth Technical Guide to the Synthesis of 4-Chlorobenzo[f]isoquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 4-Chlorobenzo[f]isoquinoline, a heterocyclic scaffold of interest in medicinal chemistry and materials science. This document moves beyond a simple recitation of methods to offer an in-depth analysis of the strategic considerations and mechanistic underpinnings of viable synthetic routes. Classical approaches, including the Bischler-Napieralski and Pomeranz-Fritsch reactions, are critically evaluated for their applicability, alongside modern strategies that may offer advantages in regioselectivity and efficiency. Detailed experimental protocols, supported by cited literature, are provided to serve as a practical resource for the laboratory-scale synthesis of this target molecule. The guide also includes a thorough discussion of product characterization, featuring predicted spectroscopic data to aid in structural verification.

Introduction: The Significance of the Benzo[f]isoquinoline Scaffold

The benzo[f]isoquinoline nucleus is a prominent structural motif found in a variety of biologically active natural products and synthetic compounds. Its rigid, planar architecture and the presence of a nitrogen heteroatom make it a privileged scaffold in drug discovery, with derivatives exhibiting a wide range of pharmacological activities. The introduction of a chlorine atom at the 4-position can significantly modulate the electronic properties, metabolic stability, and receptor-binding interactions of the parent molecule, making 4-Chlorobenzo[f]isoquinoline a valuable target for further functionalization and biological screening. This guide aims to provide researchers with the foundational knowledge and practical tools necessary to synthesize this important compound.

Retrosynthetic Analysis and Strategic Considerations

A retrosynthetic analysis of 4-Chlorobenzo[f]isoquinoline reveals several potential bond disconnections, leading to a variety of plausible synthetic strategies. The two primary approaches involve either the construction of the benzo[f]isoquinoline core followed by a late-stage chlorination, or the assembly of the heterocyclic system from a pre-chlorinated precursor.

Figure 2: Proposed Bischler-Napieralski synthesis of a 4-chlorobenzo[f]isoquinoline derivative.

Causality Behind Experimental Choices:

• Acylation: Acetic anhydride is a common and effective reagent for the acylation of primary amines.

• Cyclization: Phosphorus oxychloride (POCl₃) is a widely used dehydrating agent for the Bischler-Napieralski cyclization, proceeding through a nitrilium ion intermediate. [1]The cyclization is an intramolecular electrophilic aromatic substitution, and for a 2-substituted naphthalene, the reaction is expected to occur at the C1 or C3 position. Steric hindrance generally favors cyclization at the more accessible C1 position to form the linear benzo[f]isoquinoline system.

• Aromatization: Palladium on carbon (Pd/C) is a standard catalyst for dehydrogenation reactions, effectively converting the dihydroisoquinoline to the aromatic isoquinoline.

• Chlorination: N-Chlorosuccinimide (NCS) is a common reagent for the electrophilic chlorination of aromatic systems. The regioselectivity of this step on the benzo[f]isoquinoline core is crucial and may require optimization of reaction conditions to favor substitution at the C4 position. The electron-donating effect of the fused benzene ring and the directing effect of the nitrogen atom will influence the position of chlorination.

Experimental Protocol (Adapted from General Procedures):

• N-(2-(Naphthalen-2-yl)ethyl)acetamide: To a solution of 2-(naphthalen-2-yl)ethan-1-amine (1.0 equiv) in a suitable solvent such as dichloromethane, add acetic anhydride (1.1 equiv) and a base like triethylamine (1.2 equiv). Stir the reaction mixture at room temperature until completion (monitored by TLC). Work up by washing with water and brine, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

• 1-Methyl-3,4-dihydrobenzo[f]isoquinoline: To the N-(2-(naphthalen-2-yl)ethyl)acetamide (1.0 equiv), add phosphorus oxychloride (POCl₃, 3-5 equiv) and reflux the mixture until the starting material is consumed. Cool the reaction mixture and carefully quench with ice water. Basify with a concentrated aqueous solution of sodium hydroxide and extract with an organic solvent. Dry the organic layer and concentrate to obtain the crude product.

• 1-Methylbenzo[f]isoquinoline: Dissolve the crude 1-methyl-3,4-dihydrobenzo[f]isoquinoline in a high-boiling solvent such as xylene, add 10% Pd/C (catalytic amount), and reflux for several hours. Monitor the reaction by TLC. After completion, cool the mixture, filter through celite to remove the catalyst, and concentrate the filtrate to obtain the product.

• 4-Chloro-1-methylbenzo[f]isoquinoline: Dissolve the 1-methylbenzo[f]isoquinoline in a suitable solvent (e.g., acetonitrile or a chlorinated solvent) and add N-chlorosuccinimide (NCS, 1.0-1.2 equiv). The reaction may require heating or the use of a catalyst to proceed at a reasonable rate and to control regioselectivity. Monitor the reaction by TLC and upon completion, perform an appropriate workup and purification.

The Pomeranz-Fritsch Reaction

The Pomeranz-Fritsch reaction offers another classical route to isoquinolines, involving the acid-catalyzed cyclization of a benzalaminoacetal. [2][3]To synthesize a benzo[f]isoquinoline, 2-naphthaldehyde would be the required starting material.

Proposed Pathway:

The reaction of 2-naphthaldehyde with aminoacetaldehyde diethyl acetal forms the corresponding Schiff base, which upon treatment with a strong acid, undergoes cyclization and elimination to afford the benzo[f]isoquinoline core. A subsequent chlorination step would be necessary to install the chlorine atom at the 4-position.

Figure 3: Proposed Pomeranz-Fritsch synthesis of 4-Chlorobenzo[f]isoquinoline.

Causality Behind Experimental Choices:

• Schiff Base Formation: The condensation of an aldehyde with a primary amine to form an imine (Schiff base) is a fundamental and generally high-yielding reaction.

• Cyclization: Concentrated sulfuric acid is the traditional acid catalyst for the Pomeranz-Fritsch cyclization. [4]The strong acid protonates the acetal, leading to its cleavage and the formation of a highly electrophilic species that undergoes intramolecular electrophilic aromatic substitution onto the naphthalene ring. The cyclization of the intermediate derived from 2-naphthaldehyde is expected to occur at the C1 position.

• Chlorination: As in the Bischler-Napieralski route, N-chlorosuccinimide (NCS) is a suitable reagent for the final chlorination step.

Experimental Protocol (Adapted from General Procedures):

• Benzalaminoacetal Formation: Condense 2-naphthaldehyde (1.0 equiv) with aminoacetaldehyde diethyl acetal (1.0 equiv) in a suitable solvent like ethanol or toluene, often with azeotropic removal of water, to form the Schiff base.

• Benzo[f]isoquinoline Synthesis: Add the crude benzalaminoacetal to concentrated sulfuric acid at a low temperature (e.g., 0 °C) and then allow the reaction to proceed at room temperature or with gentle heating. [4]After the reaction is complete, pour the mixture onto ice, basify, and extract the product.

• 4-Chlorobenzo[f]isoquinoline: Chlorinate the resulting benzo[f]isoquinoline with NCS as described in the Bischler-Napieralski protocol.

Modern Synthetic Approaches: The Aza-Diels-Alder Reaction

Modern synthetic methods can offer advantages in terms of milder reaction conditions and potentially higher regioselectivity. An aza-Diels-Alder (Povarov) reaction is a powerful tool for the construction of quinoline and benzoquinoline skeletons. [5] Proposed Pathway:

A convergent approach utilizing an aza-Diels-Alder reaction could involve the reaction of an imine derived from a chlorinated aniline with an appropriate dienophile. To obtain the benzo[f]isoquinoline skeleton with a chlorine at the 4-position, a more complex starting material strategy would be required, potentially starting from a pre-functionalized naphthalene derivative. A more direct approach for a chlorinated benzoquinoline has been demonstrated, which could be adapted. [5]

Product Characterization and Validation

The successful synthesis of 4-Chlorobenzo[f]isoquinoline must be confirmed through rigorous spectroscopic analysis.

Spectroscopic Data

While experimental data for 4-Chlorobenzo[f]isoquinoline is not widely published, expected 1H and 13C NMR chemical shifts can be predicted based on the analysis of the parent benzo[f]isoquinoline and the known effects of a chloro substituent on an aromatic system.

Table 1: Predicted Spectroscopic Data for 4-Chlorobenzo[f]isoquinoline

Technique	Predicted Data
¹H NMR	The aromatic region will show a complex pattern of multiplets. The proton at C-3 would likely be a singlet. Protons on the naphthalene portion of the molecule will appear as doublets, triplets, or multiplets in the range of δ 7.5-9.0 ppm. The introduction of the electron-withdrawing chlorine atom at C-4 is expected to deshield adjacent protons.
¹³C NMR	Approximately 13 distinct signals are expected in the aromatic region (δ 120-150 ppm). The carbon bearing the chlorine atom (C-4) will be significantly deshielded. The chemical shifts of the carbons in the pyridine ring will be influenced by the nitrogen atom.
Mass Spec	The molecular ion peak (M+) would be expected at m/z 213, with a characteristic M+2 peak at m/z 215 with approximately one-third the intensity, confirming the presence of a single chlorine atom.

Conclusion and Future Outlook

This technical guide has outlined several viable synthetic pathways for the preparation of 4-Chlorobenzo[f]isoquinoline. The classical Bischler-Napieralski and Pomeranz-Fritsch reactions provide established, albeit potentially harsh, routes to the benzo[f]isoquinoline core, which can then be chlorinated. Modern methods like the aza-Diels-Alder reaction may offer milder alternatives, though they may require more specialized starting materials.

The choice of synthetic route will ultimately be dictated by the specific needs of the researcher, including the desired scale of the synthesis, the availability of starting materials, and the importance of controlling regioselectivity. Further research into the direct, regioselective C-H chlorination of the benzo[f]isoquinoline scaffold could provide a more efficient and atom-economical approach to this and other halogenated derivatives. The detailed protocols and strategic insights provided herein are intended to serve as a valuable resource for chemists working in the fields of medicinal chemistry, organic synthesis, and materials science.

References

• Pomeranz, C.
• Fritsch, P. Ber. Dtsch. Chem. Ges. 1893, 26, 419–422.
• Schlittler, E.; Muller, J. Helv. Chim. Acta 1948, 31, 914-924.
• Gensler, W. J. Org. React. 1951, 6, 191-206.
• Whaley, W. M.; Govindachari, T. R. Org. React. 1951, 6, 151-190.
• Bobbitt, J. M.; et al. J. Org. Chem. 1965, 30, 2247-2250.
• Bischler, A.; Napieralski, B. Ber. Dtsch. Chem. Ges. 1893, 26, 1903–1908.
• Fodor, G.; Nagubandi, S. Tetrahedron 1980, 36, 1279-1300.
• Larsen, R. D.; et al. J. Org. Chem. 1991, 56, 6034-6038.
• Movassaghi, M.; Hill, M. D. Org. Lett. 2008, 10, 3485-3488.
• Povarov, L. S. Russ. Chem. Rev. 1967, 36, 656–670.
• Kim, J.; et al. Chem. Sci. 2021, 12, 6948-6955.

• PubChem. 4-Chlorobenzo(f)isoquinoline. [Link]

• PharmaGuideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]

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• 5. An aza-Diels–Alder approach to chlorinated quinolines, benzoquinolines, and polybenzoquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Elucidation of 4-Chlorobenzo[f]isoquinoline: A Technical Guide

Introduction

4-Chlorobenzo[f]isoquinoline is a halogenated derivative of the polycyclic aromatic heterocycle, benzo[f]isoquinoline. The introduction of a chlorine atom into the molecular framework is anticipated to modulate its physicochemical and pharmacological properties, making it a compound of interest for researchers in medicinal chemistry and materials science. A thorough structural characterization is paramount for the unambiguous identification and further development of this and related compounds. This technical guide provides an in-depth overview of the expected spectroscopic data for 4-Chlorobenzo[f]isoquinoline, covering Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The protocols and data interpretations are presented from the perspective of field-proven insights to ensure technical accuracy and practical utility for researchers, scientists, and drug development professionals.

Molecular Structure and Numbering

A clear understanding of the molecular structure and atomic numbering is essential for the interpretation of spectroscopic data. The structure of 4-Chlorobenzo[f]isoquinoline is presented below, with the standard numbering convention for the benzo[f]isoquinoline ring system.

Caption: Molecular structure of 4-Chlorobenzo[f]isoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. For 4-Chlorobenzo[f]isoquinoline, both ¹H and ¹³C NMR will provide critical information for structural confirmation.

¹H NMR Spectroscopy

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Chlorobenzo[f]isoquinoline in 0.6-0.7 mL of deuterated chloroform (CDCl₃).[1][2][3] CDCl₃ is a suitable solvent due to its excellent dissolving power for many organic compounds and its single residual proton signal at δ 7.26 ppm, which is unlikely to overlap with the aromatic protons of the analyte.[1][2]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to δ 0.00 ppm.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer to ensure adequate resolution of the aromatic signals. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

Predicted ¹H NMR Data:

The aromatic region of the ¹H NMR spectrum is expected to be complex due to the fused ring system. The chemical shifts are influenced by the electronegativity of the nitrogen atom, the anisotropic effects of the aromatic rings, and the electronic effect of the chlorine substituent. Based on data for benzo[f]isoquinoline and related derivatives, the following chemical shifts are predicted.[4]

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-1	8.8 - 9.0	d	~8.0
H-2	7.6 - 7.8	t	~7.5
H-3	8.0 - 8.2	d	~8.0
H-5	7.9 - 8.1	d	~8.5
H-6	7.5 - 7.7	t	~7.5
H-8	7.7 - 7.9	t	~7.5
H-9	8.5 - 8.7	d	~8.5
H-10	9.1 - 9.3	s	-

Interpretation:

• Downfield Protons: The protons in the vicinity of the nitrogen atom (H-1 and H-10) are expected to be the most deshielded and appear at the lowest field. The absence of a proton at position 4 will result in H-10 appearing as a singlet.

• Aromatic Region: The remaining protons on the benzo and phenanthrene-like rings will appear as a series of doublets and triplets, characteristic of a polycyclic aromatic system.

• Effect of Chlorine: The chlorine atom at C-4 will influence the electronic environment of the nearby protons, but its effect on the chemical shifts of the distant protons is expected to be minor.

¹³C NMR Spectroscopy

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR can be used for ¹³C NMR.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on a spectrometer operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument). A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Predicted ¹³C NMR Data:

The ¹³C NMR spectrum will show distinct signals for each of the 13 carbon atoms in the molecule. The chemical shifts are predicted based on the known values for benzo[f]isoquinoline and the expected electronic effects of the chlorine substituent.

Carbon	Predicted Chemical Shift (δ, ppm)
C-1	148 - 150
C-2	122 - 124
C-3	130 - 132
C-4	145 - 147
C-4a	132 - 134
C-4b	128 - 130
C-5	127 - 129
C-6	126 - 128
C-6a	135 - 137
C-7	125 - 127
C-8	129 - 131
C-9	124 - 126
C-10	151 - 153
C-10a	133 - 135

Interpretation:

• Quaternary Carbons: The quaternary carbons (C-4, C-4a, C-4b, C-6a, C-10a) will generally show weaker signals compared to the protonated carbons.

• Carbons bonded to Heteroatoms: The carbons directly bonded to the nitrogen (C-1 and C-10) and the chlorine (C-4) will have their chemical shifts significantly influenced by the electronegativity of these atoms.

Caption: Workflow for NMR analysis of 4-Chlorobenzo[f]isoquinoline.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. For 4-Chlorobenzo[f]isoquinoline, the IR spectrum will be characterized by absorptions corresponding to the aromatic C-H and C=C bonds, as well as the C-Cl bond.

Experimental Protocol:

• Sample Preparation: For a solid sample, the KBr pellet method is a common and effective technique.[5][6][7]

  • Grind 1-2 mg of the sample with approximately 100 mg of dry KBr powder using an agate mortar and pestle.[5][6]

  • Press the mixture into a thin, transparent pellet using a hydraulic press.[5][6]

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of a blank KBr pellet should be recorded first and subtracted from the sample spectrum.[7]

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3100 - 3000	Medium	C-H stretch	Aromatic
1620 - 1580	Medium	C=C stretch	Aromatic Ring
1550 - 1450	Strong	C=C stretch	Aromatic Ring
1100 - 1000	Strong	C-Cl stretch	Aryl Chloride
900 - 675	Strong	C-H out-of-plane bend	Aromatic

Interpretation:

• Aromatic C-H Stretch: The presence of bands just above 3000 cm⁻¹ is characteristic of C-H stretching in aromatic rings.[8]

• Aromatic Ring Vibrations: The absorptions in the 1620-1450 cm⁻¹ region are due to the stretching of the carbon-carbon double bonds within the fused aromatic rings.[8]

• C-Cl Stretch: A strong absorption band in the 1100-1000 cm⁻¹ region is indicative of the C-Cl stretching vibration, confirming the presence of the chlorine substituent.[9]

• Fingerprint Region: The region below 1400 cm⁻¹ will contain a complex pattern of bands (the "fingerprint region") that is unique to the molecule and can be used for identification by comparison with a reference spectrum.[10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural information based on its fragmentation pattern.

Experimental Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample.

• Ionization: Use Electron Ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Analyze the ions using a quadrupole or time-of-flight (TOF) mass analyzer.

Predicted Mass Spectrum Data:

m/z	Relative Abundance	Identity
215	~33%	[M+2]⁺
213	100%	[M]⁺
178	Variable	[M-Cl]⁺
151	Variable	[M-Cl-HCN]⁺

Interpretation:

• Molecular Ion Peak: The molecular ion peak ([M]⁺) is expected at m/z 213, corresponding to the molecular weight of 4-Chlorobenzo[f]isoquinoline with the ³⁵Cl isotope.

• Isotopic Peak: Due to the natural abundance of the ³⁷Cl isotope (approximately 24.2%), a characteristic [M+2]⁺ peak will be observed at m/z 215 with a relative intensity of about one-third of the molecular ion peak.[11][12][13] This 3:1 ratio for the M and M+2 peaks is a definitive indicator of the presence of a single chlorine atom in the molecule.[11][12]

• Fragmentation Pattern: The primary fragmentation pathway is expected to be the loss of a chlorine radical to form a cation at m/z 178.[11][14] Subsequent fragmentation may involve the loss of neutral molecules such as HCN from the heterocyclic ring, a common fragmentation pattern for nitrogen-containing heterocycles.[15]

Caption: Predicted EI-MS fragmentation of 4-Chlorobenzo[f]isoquinoline.

Conclusion

The combination of NMR, IR, and MS provides a powerful and complementary set of tools for the comprehensive structural elucidation of 4-Chlorobenzo[f]isoquinoline. While direct experimental data for this specific molecule is not widely available, the predicted spectroscopic data, based on established principles and data from analogous compounds, provides a robust framework for its characterization. The methodologies and interpretations presented in this guide are designed to be a valuable resource for researchers working on the synthesis and characterization of novel heterocyclic compounds.

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The Emerging Therapeutic Potential of Chlorinated Isoquinolines: A Technical Guide for Drug Discovery

Abstract

The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural alkaloids and synthetic compounds with a broad spectrum of pharmacological activities.[1][2] The introduction of chlorine substituents onto this privileged scaffold can significantly enhance the biological properties of the parent molecule, leading to a new generation of therapeutic candidates with potent and selective activities. This technical guide provides an in-depth exploration of the burgeoning field of chlorinated isoquinolines, with a focus on their therapeutic applications in oncology and infectious diseases. We will delve into the mechanisms of action, highlighting the inhibition of critical signaling pathways such as PI3K/Akt/mTOR and NF-κB, and discuss the structure-activity relationships that govern their efficacy. Furthermore, this guide will provide detailed experimental protocols for the synthesis and biological evaluation of these promising compounds, offering a valuable resource for researchers and drug development professionals in their quest for novel therapeutics.

Introduction: The Isoquinoline Scaffold and the Impact of Chlorination

The isoquinoline core, a bicyclic aromatic heterocycle, is a privileged structure in drug discovery, found in a vast array of biologically active compounds.[1] Nature has utilized this scaffold to create potent alkaloids like berberine and morphine, which have long been used in traditional and modern medicine.[2] Synthetic chemists have further expanded the chemical space of isoquinolines, generating a plethora of derivatives with diverse therapeutic applications, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.

The strategic placement of chlorine atoms on the isoquinoline ring system can profoundly influence the molecule's physicochemical properties and biological activity. Halogenation can enhance metabolic stability, improve membrane permeability, and modulate the electronic properties of the molecule, leading to stronger and more specific interactions with biological targets. Notably, chlorinated isoquinoline derivatives have demonstrated enhanced potency in several therapeutic areas, making them a compelling focus for further investigation.

Therapeutic Applications of Chlorinated Isoquinolines

Anticancer Activity: Targeting Key Oncogenic Signaling Pathways

Cancer is a leading cause of mortality worldwide, and the development of novel, targeted therapies remains a critical challenge. Many isoquinoline derivatives have been investigated for their anticancer properties, with mechanisms of action that include the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[3] The introduction of chlorine atoms can amplify these effects, leading to more potent and selective anticancer agents.

Two of the most critical signaling pathways implicated in cancer progression are the PI3K/Akt/mTOR and NF-κB pathways. Dysregulation of these pathways is a common feature of many human cancers, leading to uncontrolled cell growth, proliferation, and survival.[4] Consequently, inhibitors of these pathways are highly sought-after as potential cancer therapeutics.

2.1.1. Inhibition of the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth and survival.[4] While direct evidence for chlorinated isoquinolines as PI3K inhibitors is emerging, the related chlorinated isoindolinone scaffold has shown significant promise. A noteworthy example is H-18 (3-(2-chloro-5-fluorophenyl)isoindolin-1-one) , which has been identified as a novel allosteric inhibitor of PI3Kα. This finding is particularly significant as it demonstrates that a chlorinated phenyl group appended to a related heterocyclic core can confer potent and selective inhibitory activity against a key oncogenic kinase.

The mechanism of action of such inhibitors typically involves binding to the kinase domain of PI3K, preventing the phosphorylation of its downstream target, Akt. This, in turn, inhibits the activation of mTOR and other effector proteins, ultimately leading to a decrease in cell proliferation and the induction of apoptosis.

Diagram: The PI3K/Akt/mTOR Signaling Pathway and the Point of Inhibition

Caption: Inhibition of PI3K by chlorinated isoquinolines blocks downstream signaling.

2.1.2. Modulation of the NF-κB Signaling Pathway

The NF-κB family of transcription factors plays a pivotal role in regulating the expression of genes involved in inflammation, immunity, and cell survival.[5] Constitutive activation of the NF-κB pathway is a hallmark of many cancers and contributes to tumor progression and resistance to therapy. Therefore, inhibitors of NF-κB signaling are attractive candidates for cancer treatment.

While specific studies on chlorinated isoquinolines as NF-κB inhibitors are still in their early stages, the broader class of isoquinoline alkaloids has been shown to modulate this pathway. The mechanism of inhibition often involves preventing the degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[6] By stabilizing the NF-κB/IκBα complex, these compounds prevent the translocation of NF-κB to the nucleus, thereby blocking the transcription of its target genes.

Diagram: The NF-κB Signaling Pathway and the Point of Inhibition

Caption: Chlorinated isoquinolines can inhibit NF-κB activation by targeting IKK.

Antimicrobial and Antifungal Activity

The rise of multidrug-resistant pathogens poses a significant threat to global health. There is an urgent need for new antimicrobial agents with novel mechanisms of action. Isoquinoline alkaloids have long been recognized for their antimicrobial properties.[1] Research has shown that the introduction of chlorine atoms can significantly enhance the antifungal and antibacterial activity of isoquinoline derivatives.[1]

A study on a series of functionalized tetrahydroisoquinolines (THIQs) revealed that chlorinated derivatives, such as chlorobenzoate and chlorophenylpropanoate esters , exhibited the most potent antifungal activity.[1] While the exact mechanism of action for these compounds is still under investigation, it is hypothesized that they may disrupt the fungal cell membrane or interfere with essential metabolic pathways.

Table 1: Antimicrobial Activity of Representative Isoquinoline Derivatives

Compound Class	Organism	Activity Metric	Value	Reference
Chlorobenzoate ester of THIQ	Fungi	Potent antifungal activity	Not specified	[1]
Chlorophenylpropanoate ester of THIQ	Fungi	Potent antifungal activity	Not specified	[1]
Isoquinoline Alkaloid 79	Candida albicans	IC50/MIC	4.5/10 µg/mL	[7]

Synthesis of Chlorinated Isoquinolines

The synthesis of the isoquinoline core can be achieved through several classic reactions, including the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions. The Bischler-Napieralski reaction is a particularly powerful method for the synthesis of 3,4-dihydroisoquinolines, which can be readily oxidized to the corresponding isoquinolines.[8] This reaction involves the intramolecular cyclization of a β-arylethylamide using a dehydrating agent such as phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅).[8]

To synthesize chlorinated isoquinolines, a common strategy is to start with a chlorinated β-phenylethylamine or to introduce the chlorine atom at a later stage of the synthesis.

Diagram: General Scheme of the Bischler-Napieralski Reaction

Caption: A common synthetic route to chlorinated isoquinolines.

Experimental Protocol: Synthesis of a Chlorinated Dihydroisoquinoline via the Bischler-Napieralski Reaction

This protocol provides a general procedure for the synthesis of a 1-(chlorophenyl)-3,4-dihydroisoquinoline derivative.

Materials:

• N-(2-(3,4-dimethoxyphenyl)ethyl)-2-chloro-2-phenylacetamide

• Phosphorus oxychloride (POCl₃)

• Anhydrous toluene

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a solution of N-(2-(3,4-dimethoxyphenyl)ethyl)-2-chloro-2-phenylacetamide (1.0 eq) in anhydrous toluene (10 mL/mmol), add phosphorus oxychloride (3.0 eq) dropwise at 0 °C under a nitrogen atmosphere.

• After the addition is complete, heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Basify the aqueous mixture to pH 8-9 with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired 1-(chlorophenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline.

Biological Evaluation of Chlorinated Isoquinolines

The therapeutic potential of newly synthesized chlorinated isoquinolines must be rigorously evaluated through a series of in vitro and in vivo assays.

In Vitro Assays

4.1.1. Cell Viability and Cytotoxicity Assays

To assess the anticancer activity of chlorinated isoquinolines, their effect on the viability and proliferation of cancer cell lines is determined using assays such as the MTT or MTS assay. These colorimetric assays measure the metabolic activity of cells, which is proportional to the number of viable cells. The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%, is a key parameter determined from these assays.

Diagram: Workflow for a Cell Viability Assay

Caption: A typical workflow for determining the IC₅₀ of a test compound.

4.1.2. Kinase Inhibition Assays

To confirm the direct inhibition of kinases such as PI3K, in vitro kinase assays are performed. These assays typically use purified recombinant kinase and a specific substrate. The activity of the kinase is measured in the presence and absence of the chlorinated isoquinoline inhibitor. The IC₅₀ value for kinase inhibition is then determined.

4.1.3. Western Blot Analysis of Signaling Pathways

To investigate the effect of chlorinated isoquinolines on intracellular signaling pathways, Western blotting is a powerful technique. This method allows for the detection and quantification of specific proteins, including their phosphorylated (activated) forms. For example, to assess the inhibition of the PI3K/Akt pathway, cancer cells are treated with the compound, and cell lysates are analyzed by Western blotting using antibodies specific for total Akt and phosphorylated Akt (p-Akt). A decrease in the p-Akt/total Akt ratio indicates inhibition of the pathway.

In Vivo Studies

Promising chlorinated isoquinoline candidates identified from in vitro screening should be further evaluated in preclinical animal models of disease. For anticancer agents, this typically involves xenograft models where human cancer cells are implanted into immunocompromised mice. The effect of the compound on tumor growth, animal survival, and potential toxicity is then assessed.[2][9]

Future Perspectives and Conclusion

Chlorinated isoquinolines represent a promising class of compounds with significant therapeutic potential, particularly in the fields of oncology and infectious diseases. The introduction of chlorine atoms onto the isoquinoline scaffold can enhance biological activity and provide opportunities for the development of novel, targeted therapies. The ability of these compounds to modulate key signaling pathways such as PI3K/Akt/mTOR and NF-κB underscores their potential as anticancer agents. Furthermore, their demonstrated antimicrobial and antifungal properties address the urgent need for new treatments for infectious diseases.

Future research in this area should focus on several key aspects:

• Expansion of Chemical Libraries: The synthesis and screening of a wider range of chlorinated isoquinoline derivatives will be crucial to fully explore the structure-activity relationships and identify lead compounds with optimal potency and selectivity.

• Mechanism of Action Studies: A deeper understanding of the molecular mechanisms by which chlorinated isoquinolines exert their therapeutic effects is needed. This includes identifying their specific molecular targets and elucidating how chlorination influences target engagement.

• In Vivo Efficacy and Safety Profiling: Rigorous preclinical evaluation in relevant animal models is essential to assess the in vivo efficacy, pharmacokinetics, and safety of lead candidates.

• Combination Therapies: Investigating the potential of chlorinated isoquinolines in combination with existing therapies could lead to synergistic effects and improved treatment outcomes.

References

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• Kim, H. J., Park, E. J., & Kim, J. (2021). The Anticancer Effect of Natural Plant Alkaloid Isoquinolines. International journal of molecular sciences, 22(4), 1653. [Link]

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• Malaysian Journal of Fundamental and Applied Sciences. (2020). Antimicrobial Activity and LC-MS Data Comparison from Lichen Parmotrema praesorediosum in Bangi, Selangor, Malaysia. [Link]

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• ResearchGate. (2024). A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway. [Link]

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• PubMed Central. (2013). Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. [Link]

• MDPI. (2022). Structural Insights from Molecular Modeling of Isoindolin-1-One Derivatives as PI3Kγ Inhibitors against Gastric Carcinoma. [Link]

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4-Chlorobenzo[f]isoquinoline literature review

An In-depth Technical Guide to 4-Chlorobenzo[f]isoquinoline: Synthesis, Reactivity, and Therapeutic Potential

Abstract

4-Chlorobenzo[f]isoquinoline is a halogenated heterocyclic compound built upon the privileged benzo[f]isoquinoline scaffold. This core structure is prevalent in numerous biologically active natural products and synthetic molecules, demonstrating a wide array of pharmacological activities.[1][2][3] The presence of a chlorine atom at the C-4 position serves as a crucial synthetic handle, enabling extensive functionalization through modern cross-coupling methodologies. This dual-functionality—a biologically relevant core and a versatile reactive site—positions 4-chlorobenzo[f]isoquinoline as a valuable building block for medicinal chemists and drug development professionals. This guide provides a comprehensive overview of its synthesis, chemical reactivity, and potential applications, grounded in established chemical principles and supported by current literature.

The Benzo[f]isoquinoline Scaffold: A Framework for Drug Discovery

The isoquinoline nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of alkaloids and therapeutic agents with activities spanning anticancer, antimicrobial, anti-inflammatory, and neuroprotective domains.[2][4][5] The fusion of an additional benzene ring to form the benzo[f]isoquinoline system extends this polycyclic aromatic framework, creating a planar structure capable of intercalating with biological macromolecules like DNA or binding to enzymatic active sites.

The strategic placement of a chlorine atom at the 4-position of this scaffold is a key design element. Halogen atoms, particularly chlorine, can significantly modulate a molecule's physicochemical properties:

• Electronic Effects: The electron-withdrawing nature of chlorine influences the electron density of the pyridine ring, affecting its basicity and reactivity.

• Lipophilicity: The chloro-substituent increases the molecule's lipophilicity, which can enhance membrane permeability and alter its pharmacokinetic profile.

• Metabolic Stability: Halogenation can block sites of metabolic oxidation, potentially increasing the compound's half-life.

• Binding Interactions: Chlorine can participate in halogen bonding, a non-covalent interaction that can contribute to specific and high-affinity binding to protein targets.

• Synthetic Handle: Most importantly, the C-Cl bond is an excellent substrate for transition-metal-catalyzed cross-coupling reactions, allowing for the systematic and diverse elaboration of the core structure.

Physicochemical and Structural Properties

A clear understanding of the fundamental properties of 4-Chlorobenzo[f]isoquinoline is essential for its application in research.

Property	Value	Source
IUPAC Name	4-chlorobenzo[f]isoquinoline	[6]
CAS Number	32081-28-0	[6]
Molecular Formula	C₁₃H₈ClN	[6]
Molecular Weight	213.66 g/mol	[6]
Canonical SMILES	C1=CC=C2C(=C1)C=CC3=C2C=CN=C3Cl	[6]
InChIKey	SHQLTRRYZVBEMR-UHFFFAOYSA-N	[6]
Monoisotopic Mass	213.0345270 Da	[6]

Table 1: Key identifiers and computed properties of 4-Chlorobenzo[f]isoquinoline.

Synthetic Strategies and Protocols

While direct synthesis of 4-chlorobenzo[f]isoquinoline is not extensively detailed, its preparation can be logically derived from established modern methodologies for constructing substituted benzoquinoline and isoquinoline systems.[7][8] Palladium-catalyzed reactions, in particular, offer a versatile and efficient approach.[7]

Proposed Synthetic Workflow: A Modern Approach

A plausible and efficient route involves a Suzuki cross-coupling reaction to construct a key aldehyde intermediate, followed by a base-induced intramolecular cyclization to form the benzo[f]isoquinoline core.[7][9]

Caption: Proposed synthetic workflow for 4-Chlorobenzo[f]isoquinoline.

Detailed Experimental Protocol (Hypothetical)

Step 1: Suzuki Coupling to form 2-(3-formylpyridin-4-yl)benzaldehyde

• Rationale: The Suzuki coupling is a robust and widely used method for forming C-C bonds between aryl halides and boronic acids. The choice of Pd(PPh₃)₄ as a catalyst is common for its reliability and commercial availability. Toluene is a standard solvent, and a base like Na₂CO₃ or K₂CO₃ is required for the catalytic cycle.

• Procedure:

  • To a degassed solution of 2-bromobenzaldehyde (1.0 eq) and 3-formylpyridine-4-boronic acid (1.1 eq) in a 2:1 mixture of toluene and ethanol, add an aqueous solution of 2M K₂CO₃ (3.0 eq).

  • Saturate the solution with argon for 15 minutes.

  • Add Pd(PPh₃)₄ (0.05 eq) and heat the mixture to 80 °C under an argon atmosphere for 12 hours.

  • Monitor reaction completion by TLC.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the intermediate aldehyde.

Step 2: Base-Induced Cyclization to form 4-Hydroxybenzo[f]isoquinoline

• Rationale: Potassium tert-butoxide (t-BuOK) is a strong, non-nucleophilic base that can deprotonate the benzylic position of the intermediate, facilitating an intramolecular aldol-type condensation followed by dehydration to form the aromatic core.[7] DMF is a suitable polar aprotic solvent for this transformation.

• Procedure:

  • Dissolve the intermediate aldehyde (1.0 eq) in anhydrous DMF under an argon atmosphere.

  • Add potassium tert-butoxide (t-BuOK) (1.5 eq) portion-wise at 0 °C.

  • Allow the reaction to stir at room temperature for 4-6 hours.

  • Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Extract the product with ethyl acetate, wash the combined organic layers with water and brine, and dry over Na₂SO₄.

  • Concentrate the solvent and purify the residue by chromatography to obtain 4-hydroxybenzo[f]isoquinoline.

Step 3: Chlorination with POCl₃

• Rationale: Phosphoryl chloride (POCl₃) is a standard and effective reagent for converting hydroxyl groups on heteroaromatic rings (in their tautomeric keto form) into chlorides.

• Procedure:

  • Carefully add 4-hydroxybenzo[f]isoquinoline (1.0 eq) to an excess of phosphoryl chloride (POCl₃) at 0 °C.

  • Heat the mixture at reflux (approx. 110 °C) for 3 hours.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize with a saturated solution of NaHCO₃ or dilute NaOH until the solution is basic (pH ~8-9).

  • Extract the product with dichloromethane or chloroform.

  • Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield crude 4-Chlorobenzo[f]isoquinoline, which can be further purified by recrystallization or column chromatography.

Chemical Reactivity and Derivatization

The true value of 4-Chlorobenzo[f]isoquinoline in drug discovery lies in its potential for derivatization. The C4-Cl bond is the primary site for functionalization.

Nucleophilic Aromatic Substitution and Cross-Coupling

The pyridine ring is inherently electron-deficient, making positions ortho and para to the nitrogen susceptible to nucleophilic attack. The chlorine at C4 is an excellent leaving group, making this position highly reactive towards:

• Nucleophilic Aromatic Substitution (SₙAr): Strong nucleophiles like amines, alkoxides, and thiolates can directly displace the chloride.

• Palladium-Catalyzed Cross-Coupling: This is the most versatile method for derivatization, allowing for the formation of C-C (Suzuki, Stille, Sonogashira), C-N (Buchwald-Hartwig), and C-O bonds.[8][10][11][12]

Caption: Key reactivity pathways for derivatizing 4-Chlorobenzo[f]isoquinoline.

Protocol: Suzuki Cross-Coupling at the C4 Position

• Rationale: The Suzuki reaction is favored in drug development for its mild conditions, tolerance of various functional groups, and the commercial availability of a vast library of boronic acids.

• Procedure:

  • In a reaction vial, combine 4-Chlorobenzo[f]isoquinoline (1.0 eq), the desired arylboronic acid (1.5 eq), and a base such as Cs₂CO₃ or K₃PO₄ (2.0-3.0 eq).

  • Add a palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq).

  • Evacuate and backfill the vial with an inert gas (e.g., argon).

  • Add a degassed solvent system, typically dioxane/water (4:1).

  • Heat the reaction mixture at 80-100 °C until the starting material is consumed (monitor by LC-MS or TLC).

  • Cool to room temperature, dilute with ethyl acetate, and filter through celite to remove inorganic salts and catalyst residues.

  • Wash the filtrate with water, dry the organic layer over Na₂SO₄, and concentrate.

  • Purify the product via column chromatography or preparative HPLC.

Biological Profile and Therapeutic Potential

While data on 4-Chlorobenzo[f]isoquinoline itself is limited, the biological activities of related analogues provide a strong rationale for its exploration as a scaffold for new therapeutic agents. Benzoquinoline derivatives have been investigated for a range of activities, with antitumor properties being particularly prominent.[13][14]

A recent study synthesized a series of benzo[f]quinoline-based heterocycles and evaluated their antiproliferative efficacy against HCT116 (colon) and MCF7 (breast) cancer cell lines.[14] One promising derivative, a pyrazolone adduct of 3-chlorobenzo[f]quinoline-2-carbaldehyde, showed significant potency. Molecular docking studies suggested that these compounds could act as inhibitors of Cyclin-Dependent Kinase 5 (CDK-5).[14]

Compound Class	Cancer Cell Line	Activity Metric (IC₅₀)	Target (Predicted)	Reference
Benzo[f]quinoline-pyrazolone derivative	HCT116, MCF7	Potent (qualitative)	CDK-5	[14]
Benzo[f]quinoline-cyanoethanohydrazone deriv.	HCT116, MCF7	Potent (qualitative)	CDK-5	[14]
O-(3-hydroxypropyl) isoquinolin-1-one	Various human	3-5x better than lead	Antitumor	[15]
Naphthylisoquinoline Alkaloids	PANC-1 (pancreas)	7.60 - 67.80 µM	Antitumor	[16]

Table 2: Representative biological activities of related benzo[f]isoquinoline and isoquinoline derivatives.

Potential Mechanism of Action: CDK-5 Inhibition

CDK-5 is a proline-directed serine/threonine kinase that is typically associated with neuronal development. However, its dysregulation has been implicated in cancer cell proliferation, migration, and survival. Therefore, inhibiting CDK-5 is a viable strategy for cancer therapy. A planar, heterocyclic scaffold like 4-Chlorobenzo[f]isoquinoline is well-suited to bind within the ATP-binding pocket of kinases like CDK-5.

Caption: Simplified diagram of CDK-5's role in cancer cell proliferation and the point of potential inhibition.

Spectroscopic Characterization Guide

Researchers synthesizing this compound will need to confirm its structure. Based on analogous structures, the following spectroscopic signatures can be expected:[13][17][18][19]

• ¹H NMR:

  • The aromatic region (7.5-9.5 ppm) will show a complex series of doublets, triplets, and multiplets corresponding to the 8 protons on the benzo[f]isoquinoline core.

  • Protons on the pyridine ring (e.g., at C-1 and C-3) will likely be deshielded and appear further downfield compared to those on the two benzene rings.

  • The proton closest to the nitrogen (at C-1) is expected to be one of the most downfield signals.

• ¹³C NMR:

  • Expect approximately 13 distinct signals in the aromatic region (~120-155 ppm).

  • The carbon bearing the chlorine (C-4) and the carbons adjacent to the nitrogen (C-1, C-3) will have characteristic chemical shifts that can be confirmed with 2D NMR experiments (HMBC, HSQC).

• Mass Spectrometry (MS):

  • The mass spectrum will show a characteristic isotopic pattern for a molecule containing one chlorine atom. The molecular ion peak [M]⁺ will be accompanied by an [M+2]⁺ peak with approximately one-third the intensity. For C₁₃H₈ClN, this would be at m/z 213 and 215.

Conclusion and Future Outlook

4-Chlorobenzo[f]isoquinoline represents a high-potential starting material for the development of novel therapeutics. Its rigid, planar core is a proven scaffold for interacting with biological targets, while the C4-chloro group provides a gateway for extensive structure-activity relationship (SAR) studies through reliable and high-throughput cross-coupling chemistry. Future research should focus on synthesizing libraries of derivatives by exploring diverse substituents at the 4-position and evaluating their efficacy against a panel of disease targets, particularly protein kinases like CDK-5 implicated in oncology. The combination of a privileged core and a versatile synthetic handle makes 4-Chlorobenzo[f]isoquinoline a compelling molecule for any research program focused on the discovery of novel small-molecule inhibitors.

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The Genesis and Evolution of a Privileged Scaffold: A Technical Guide to the Discovery and Synthesis of Benzo[f]isoquinolines

For Immediate Release

A Deep Dive into the Chemistry of Benzo[f]isoquinolines for Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of the benzo[f]isoquinoline core, a heterocyclic scaffold of significant interest in medicinal chemistry. From its theoretical conception rooted in classical synthetic transformations to its modern-day synthesis and application, this document provides a comprehensive historical and technical overview for professionals in the field of drug discovery and development.

Introduction: The Architectural Significance of the Benzo[f]isoquinoline Core

The benzo[f]isoquinoline nucleus is a tetracyclic aromatic system forged from the fusion of a naphthalene ring with an isoquinoline moiety. This rigid, planar architecture has proven to be a fertile ground for the discovery of potent and selective therapeutic agents. The inherent structural features of this scaffold provide a unique three-dimensional arrangement of atoms, ideal for interaction with a variety of biological targets. The isoquinoline family, in a broader sense, is a well-established pharmacophore, with many of its members, both naturally occurring and synthetic, exhibiting a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The benzo[f]isoquinoline framework represents a specific and compelling subset within this class, offering a distinct electronic and steric profile for molecular design.

The Dawn of Discovery: From Theoretical Constructs to the First Syntheses

The history of the benzo[f]isoquinoline core is not marked by a singular, serendipitous discovery from a natural source, but rather by its emergence from the logical extension of classical named reactions developed for the synthesis of its parent, isoquinoline. The initial explorations into this chemical space were driven by the desire to understand the scope and limitations of these foundational synthetic methods when applied to more complex aromatic systems like naphthalene.

While a definitive "first synthesis" of the unsubstituted benzo[f]isoquinoline is not clearly documented in early literature, its conceptualization and eventual synthesis are intrinsically linked to the pioneering work on isoquinoline chemistry in the late 19th and early 20th centuries. Key reactions that laid the groundwork for the construction of the benzo[f]isoquinoline skeleton include:

• The Bischler-Napieralski Reaction (1893): This intramolecular cyclization of β-arylethylamides in the presence of a dehydrating agent was a cornerstone of early isoquinoline synthesis.[1][2] Its application to β-naphthylethylamides provided a logical and direct route to dihydrobenzo[f]isoquinolines, which could then be aromatized to the final benzo[f]isoquinoline.

• The Pomeranz-Fritsch Reaction (1893): The acid-catalyzed cyclization of benzalaminoacetals offered another powerful tool for isoquinoline synthesis.[3][4] The use of naphthaldehydes in this reaction sequence was a key conceptual step towards accessing the benzo[f]isoquinoline core.

• The Pictet-Spengler Reaction (1911): This reaction, involving the condensation of a β-arylethylamine with an aldehyde or ketone followed by ring closure, became a vital method for producing tetrahydroisoquinolines.[5][6] Its adaptation to naphthylethylamines provided access to the corresponding tetrahydrobenzo[f]isoquinolines, valuable precursors and analogues in their own right.[7]

The initial syntheses were often characterized by harsh reaction conditions and modest yields. However, they were crucial in establishing the feasibility of constructing this novel heterocyclic system and paving the way for future methodological refinements.

The Classical Era: Foundational Synthetic Strategies

The early to mid-20th century saw the systematic application and refinement of classical synthetic methods for the preparation of benzo[f]isoquinolines. These approaches, while sometimes lacking in efficiency by modern standards, demonstrated the chemical principles that still underpin many contemporary syntheses.

The Bischler-Napieralski Approach

The Bischler-Napieralski reaction remains a fundamental and widely used method for the synthesis of 3,4-dihydroisoquinoline derivatives.[8] Its application to the synthesis of dihydrobenzo[f]isoquinolines involves the acylation of a 2-(naphthalen-2-yl)ethan-1-amine followed by intramolecular cyclization.

Reaction Causality: The success of this reaction hinges on the generation of a highly electrophilic nitrilium ion intermediate (or a related species) which then undergoes an intramolecular electrophilic aromatic substitution onto the electron-rich naphthalene ring. The choice of dehydrating agent, such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA), is critical in facilitating the cyclization.[2]

Experimental Protocol: Synthesis of 1-Methyl-3,4-dihydrobenzo[f]isoquinoline

• Amide Formation: To a solution of 2-(naphthalen-2-yl)ethan-1-amine (1.0 eq) in a suitable solvent such as dichloromethane, add acetyl chloride (1.1 eq) and a base (e.g., triethylamine, 1.2 eq) at 0 °C. Allow the reaction to warm to room temperature and stir until completion. Isolate the resulting N-(2-(naphthalen-2-yl)ethyl)acetamide after an aqueous workup and purification.

• Cyclization: To the dried amide, add phosphorus oxychloride (5-10 eq) and heat the mixture at reflux for several hours. Monitor the reaction by TLC.

• Workup: After cooling, the reaction mixture is carefully poured onto ice and basified with a concentrated aqueous solution of sodium hydroxide. The product is then extracted with an organic solvent, dried, and purified by chromatography to yield the 1-methyl-3,4-dihydrobenzo[f]isoquinoline.

Bischler-Napieralski reaction workflow.

The Pomeranz-Fritsch Reaction

The Pomeranz-Fritsch synthesis provides a direct route to fully aromatized isoquinolines.[9] Its adaptation for benzo[f]isoquinolines typically involves the condensation of a naphthaldehyde with an aminoacetal, followed by acid-catalyzed cyclization.

Reaction Causality: The key to this reaction is the formation of a Schiff base, which upon protonation, generates an electrophilic species that attacks the naphthalene ring. The subsequent elimination of alcohol and aromatization leads to the benzo[f]isoquinoline product. The reaction is notoriously sensitive to the nature and position of substituents on the aromatic ring, with electron-donating groups generally favoring the cyclization.

Experimental Protocol: Synthesis of Benzo[f]isoquinoline

• Schiff Base Formation: A mixture of 2-naphthaldehyde (1.0 eq) and aminoacetaldehyde diethyl acetal (1.1 eq) is heated in a suitable solvent (e.g., ethanol) to form the corresponding Schiff base.

• Cyclization: The crude Schiff base is then treated with a strong acid, such as concentrated sulfuric acid or polyphosphoric acid, and heated. The reaction progress is monitored by TLC.

• Workup: The reaction mixture is cooled, carefully diluted with water, and neutralized with a base. The product is extracted with an organic solvent, dried, and purified by chromatography.

Pomeranz-Fritsch reaction mechanism.

The Pictet-Spengler Reaction

The Pictet-Spengler reaction offers a milder route to tetrahydrobenzo[f]isoquinolines.[4] A notable extension of this reaction is the vinylogous Pictet-Spengler cyclization, which has been successfully employed to prepare hexahydrobenzo[f]isoquinolines.[10]

Reaction Causality: This reaction proceeds via the formation of an iminium ion from the condensation of a β-naphthylethylamine with an aldehyde or ketone. The electron-rich naphthalene ring then acts as a nucleophile, attacking the iminium ion to effect cyclization. The reaction is often facilitated by acid catalysts and can proceed under relatively mild conditions, making it suitable for substrates with sensitive functional groups.

Reactants	Product	Yield (%)	Reference
2-(Naphthalen-2-yl)ethan-1-amine, Ethyl glyoxylate	Ethyl 1,2,3,4,5,6-hexahydrobenzo[f]isoquinoline-1-carboxylate	84	[10]
2-(Naphthalen-2-yl)ethan-1-amine, Diethyl ketomalonate	Diethyl 1-oxo-1,2,3,4,5,6-hexahydrobenzo[f]isoquinoline-1,2-dicarboxylate	97	[10]

The Modern Era: Innovations in Synthesis

The latter half of the 20th century and the beginning of the 21st century have witnessed a paradigm shift in the synthesis of benzo[f]isoquinolines, driven by the advent of modern synthetic methodologies. These approaches offer significant advantages in terms of efficiency, selectivity, and functional group tolerance.

Transition-Metal Catalyzed Cross-Coupling and Cyclization

A powerful modern strategy involves a two-step sequence of a transition-metal-catalyzed cross-coupling reaction followed by a base-induced cyclization. This approach allows for the modular construction of the benzo[f]isoquinoline core from readily available building blocks. For instance, a Suzuki or Negishi cross-coupling can be used to create a biaryl precursor, which then undergoes an intramolecular cyclization to form the central pyridine ring.

Multi-Component Reactions

Multi-component reactions (MCRs) have emerged as a highly efficient tool for the rapid assembly of complex molecules from simple starting materials in a single pot. Several MCRs have been developed for the synthesis of substituted benzo[f]quinolines, and by analogy, these strategies can be adapted for the synthesis of benzo[f]isoquinolines.[10]

Photochemical Methods

Photochemical reactions offer a unique and often green alternative for the construction of complex ring systems. Photochemical cyclohydrogenation of stilbazole derivatives has been shown to produce benzo[f]quinolines, and similar strategies can be envisioned for the synthesis of benzo[f]isoquinolines.[10]

The Natural Connection: Benzo[f]isoquinoline Alkaloids

While the initial impetus for benzo[f]isoquinoline synthesis was largely academic, the discovery of natural products containing related structural motifs has provided a significant driving force for further research. The indole alkaloid nauclefine , isolated from Nauclea officinalis, possesses a core structure that is biosynthetically related to the benzo[f]isoquinoline skeleton.[11] The potent biological activity of such natural products has spurred the development of synthetic routes to access these molecules and their analogues for medicinal chemistry programs.

Conclusion and Future Outlook

The journey of the benzo[f]isoquinoline core, from its conceptual origins in classical organic chemistry to its synthesis via sophisticated modern methodologies, highlights the continuous evolution of the field. The versatility and biological relevance of this scaffold ensure that it will remain an active area of research for years to come. Future efforts will likely focus on the development of more enantioselective and atom-economical synthetic methods, as well as the exploration of the vast chemical space around this privileged core for the discovery of new therapeutic agents.

References

• Cesati, R. R., III, & Katzenellenbogen, J. A. (2000). Preparation of Hexahydrobenzo[f]isoquinolines Using a Vinylogous Pictet−Spengler Cyclization. Organic Letters, 2(19), 2821–2823.
• Amăriucăi-Mantu, D., Mangalagiu, I. I., & Antoci, V. (2019). Synthesis of Benzo[f]Quinoline and its Derivatives: Mini Review. Med & Analy Chem Int J, 3(1), 000133.
• Sutherland, J. B., Cross, E. L., Heinze, T. M., Freeman, J. P., & Moody, J. D. (2005). Fungal biotransformation of benzo[f]quinoline, ben-zo[h]quinoline, and phenanthridine. Applied microbiology and biotechnology, 67(3), 405–411.
• Gensler, W. J. (1951). The Synthesis of Isoquinolines by the Pomeranz-Fritsch Reaction. Organic Reactions, 6, 191-206.
• Lintelmann, J., França, M. H., Hübner, E., & Matuschek, G. (2010). A liquid chromatography–atmospheric pressure photoionization tandem mass spectrometric method for the determination of azaarenes in atmospheric particulate matter.
• Ma, C. Y., Ho, C., Caton, J. E., Griest, W. H., & Guerin, M. R. (1987). Isolation and identification of benzoquinolines in natural and synthetic crude oils. Fuel, 66(5), 612–617.

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Introduction: The Benzo[f]isoquinoline Scaffold in Medicinal Chemistry

An In-depth Technical Guide to 4-Chlorobenzo[f]isoquinoline

Abstract: This technical guide provides a comprehensive overview of 4-Chlorobenzo[f]isoquinoline, a halogenated heterocyclic compound of significant interest to the medicinal chemistry and drug development communities. We delve into its core physicochemical properties, explore plausible synthetic routes, and detail its chemical reactivity, with a focus on its utility as a versatile synthetic intermediate. This document further outlines rigorous, step-by-step protocols for its analytical characterization and discusses its potential applications as a scaffold for novel therapeutic agents. The content is structured to provide researchers and scientists with both foundational knowledge and actionable, field-proven insights for their work.

The isoquinoline core and its fused-ring analogues, such as benzoquinoline, represent a class of "privileged scaffolds" in medicinal chemistry.[1][2] These nitrogen-containing heterocyclic systems are prevalent in numerous natural products and have been instrumental in the development of a wide array of therapeutic agents. Derivatives of the parent benzo[f]quinoline structure have demonstrated a remarkable breadth of biological activities, including anticancer, antibacterial, and antifungal properties.[3][4] Some derivatives have been identified as potential inhibitors of critical cellular targets like Topoisomerase II and ATP synthase, making them attractive starting points for oncological drug discovery.[5][6]

Within this context, 4-Chlorobenzo[f]isoquinoline emerges as a strategically important molecule. The presence of a chlorine atom at the C4 position is not merely an incidental feature; it is a versatile chemical handle. This halogen allows for a variety of subsequent chemical modifications through cross-coupling and substitution reactions. Therefore, 4-Chlorobenzo[f]isoquinoline is best understood not as an end-product, but as a key building block for constructing libraries of novel, functionalized derivatives for biological screening and structure-activity relationship (SAR) studies.[7] This guide will provide the core technical information required to synthesize, characterize, and utilize this valuable intermediate.

Physicochemical and Computed Properties

A foundational understanding of a compound's physical and chemical properties is critical for its handling, storage, and application in synthetic chemistry. The key properties of 4-Chlorobenzo[f]isoquinoline are summarized below.

Property	Value	Source(s)
IUPAC Name	4-chlorobenzo[f]isoquinoline	[8]
Molecular Formula	C₁₃H₈ClN	[8][9]
Molecular Weight	213.66 g/mol	[8][9]
CAS Number	32081-28-0	[8][9]
Appearance	Off-white to beige solid	[9]
Boiling Point (Predicted)	400.3 ± 18.0 °C	[9]
Density (Predicted)	1.312 ± 0.06 g/cm³	[9]
pKa (Predicted)	3.21 ± 0.30	[9]
Solubility	Soluble in DMSO (15 mg/mL)	[9]
Monoisotopic Mass	213.034527 u	[8]

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway

While numerous methods exist for constructing the parent isoquinoline core, a common and adaptable strategy is the Bischler-Napieralski reaction followed by dehydrogenation.[10] A plausible route to 4-Chlorobenzo[f]isoquinoline would involve a multi-step sequence starting from a suitably substituted phenylethylamine precursor.

Causality Behind Experimental Choices:

• Acylation: The reaction of the starting amine with an acyl chloride forms an amide, which is a necessary precursor for the subsequent cyclization. Pyridine is used as a base to neutralize the HCl byproduct.

• Cyclization (Bischler-Napieralski): Phosphoryl chloride (POCl₃) acts as both a Lewis acid and a dehydrating agent to promote the electrophilic cyclization of the amide onto the aromatic ring, forming the dihydroisoquinoline intermediate.

• Dehydrogenation: The dihydro- intermediate is aromatic in only one ring. To achieve the fully aromatic and more stable benzo[f]isoquinoline system, an oxidation (dehydrogenation) step is required. Palladium on carbon (Pd/C) is a highly effective and standard catalyst for this transformation at elevated temperatures, driven by the formation of the stable aromatic product.

Caption: Integrated workflow for the analytical characterization of the target compound.

Protocol 1: NMR Spectroscopy for Structural Confirmation

• Objective: To confirm the covalent structure of the molecule by analyzing the chemical environment of its hydrogen (¹H) and carbon (¹³C) nuclei.

• Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of the purified solid and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR Acquisition:

    • Acquire a standard proton spectrum over a range of 0-12 ppm.

    • Expected Results: The spectrum should show a complex series of signals in the aromatic region (~7.5-9.5 ppm). Integration of this region should correspond to 8 protons. No signals should be present in the aliphatic region.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled carbon spectrum over a range of 0-160 ppm.

    • Expected Results: The spectrum should reveal 13 distinct carbon signals. The carbon atom bonded to chlorine (C4) will be shifted, and its precise location can be confirmed with 2D NMR techniques (HMBC, HSQC).

Protocol 2: Mass Spectrometry for Molecular Weight Verification

• Objective: To verify the molecular weight and elemental formula of the compound.

• Methodology:

  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Use a high-resolution mass spectrometer (HRMS) such as a Q-TOF or Orbitrap, equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Data Acquisition: Infuse the sample and acquire the mass spectrum.

  • Data Analysis:

    • Look for the protonated molecular ion, [M+H]⁺, at an m/z corresponding to 214.0423.

    • Crucial Validation: Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl), a characteristic isotopic pattern must be observed. There should be a second peak, [M+2+H]⁺, at m/z 216.0394 with an intensity approximately one-third (32%) of the [M+H]⁺ peak. The accurate mass measurement from HRMS should be within 5 ppm of the theoretical value. [8]

Protocol 3: HPLC for Purity Determination

• Objective: To determine the purity of the compound.

• Methodology:

  • Sample Preparation: Prepare a standard solution of the compound at ~1 mg/mL in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water).

  • Instrumentation: Use an HPLC system with a C18 reverse-phase column and a UV detector set to a wavelength where the compound absorbs strongly (e.g., 254 nm).

  • Chromatographic Conditions:

    • Mobile Phase A: Water with 0.1% formic acid or trifluoroacetic acid.

    • Mobile Phase B: Acetonitrile with 0.1% of the same acid.

    • Gradient: Run a linear gradient from 5% B to 95% B over 10-15 minutes.

  • Data Analysis: The purity is calculated by integrating the area of the main product peak and expressing it as a percentage of the total area of all peaks in the chromatogram. A research-grade compound should exhibit ≥98% purity.

Applications in Drug Development

The primary application of 4-Chlorobenzo[f]isoquinoline is as a versatile platform for the synthesis of novel bioactive molecules. By leveraging the reactivity of the C4-chloro group, medicinal chemists can:

• Generate Focused Libraries: Systematically modify the C4 position with a diverse set of chemical groups to probe the SAR of the benzo[f]isoquinoline scaffold against a specific biological target.

• Optimize Lead Compounds: For an existing benzo[f]isoquinoline "hit" from a screening campaign, the C4 position provides a reliable site for chemical modification to improve properties like potency, selectivity, solubility, or metabolic stability.

• Develop Novel Antineoplastic and Antimicrobial Agents: Given the known anticancer and antimicrobial activities of the parent scaffold, derivatives synthesized from 4-Chlorobenzo[f]isoquinoline are promising candidates for screening in these therapeutic areas. [3][4][5]

Safety and Handling

According to the Globally Harmonized System (GHS) classification, 4-Chlorobenzo[f]isoquinoline presents several hazards. [8]All handling should be performed in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• H301: Toxic if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

References

• PubChem (n.d.). 4-Chlorobenzo(f)isoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• Antoci, V., et al. (2021). Benzoquinoline Derivatives: A Straightforward and Efficient Route to Antibacterial and Antifungal Agents. Molecules, 26(7), 2035. Available at: [Link]

• Zbancioc, G., et al. (2023). The Effective Synthesis of New Benzoquinoline Derivatives as Small Molecules with Anticancer Activity. Molecules, 29(1), 123. Available at: [Link]

• ResearchGate (n.d.). Benzo[f]quinoline derivatives: potential applications.... Retrieved from [Link]

• Pharmaffiliates (2024). Isoquinoline derivatives and its medicinal activity. Retrieved from [Link]

• SlideShare (n.d.). Isoquinoline.pptx. Retrieved from [Link]

• Organic Chemistry Portal (n.d.). Isoquinoline synthesis. Retrieved from [Link]

• Wikipedia (n.d.). Isoquinoline. Retrieved from [Link]

• Xu, X., et al. (2021). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances, 11(48), 30065-30081. Available at: [Link]

• Amerigo Scientific (n.d.). Exploring the Chemistry and Applications of Isoquinoline. Retrieved from [Link]

• ResearchGate (n.d.). 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. Retrieved from [Link]

• Vlachou, M., et al. (2007). C4-Substituted Isoquinolines: Synthesis and Cytotoxic Action. Letters in Drug Design & Discovery, 4(7), 518-522. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Benzo[f]isoquinolines via the Pictet-Spengler Reaction

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of the benzo[f]isoquinoline scaffold utilizing a modified Pictet-Spengler reaction. This document offers in-depth technical guidance, field-proven insights, and detailed experimental protocols.

Introduction: The Significance of Benzo[f]isoquinolines and the Strategic Utility of the Pictet-Spengler Reaction

The benzo[f]isoquinoline structural motif is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. These molecules have garnered significant attention due to their diverse pharmacological properties, which include potential applications in the development of novel therapeutics.[1] The strategic synthesis of these complex heterocyclic systems is therefore of paramount importance in drug discovery and development.

The Pictet-Spengler reaction, a classic and robust method for the synthesis of tetrahydroisoquinolines and related heterocycles, offers a powerful and versatile approach to constructing the benzo[f]isoquinoline core.[2][3] Discovered in 1911 by Amé Pictet and Theodor Spengler, this reaction involves the condensation of a β-arylethylamine with a carbonyl compound, followed by an acid-catalyzed intramolecular cyclization.[2] This application note will focus on a vinylogous Pictet-Spengler reaction for the synthesis of hexahydrobenzo[f]isoquinolines, followed by an aromatization step to yield the final benzo[f]isoquinoline product.

Reaction Mechanism: A Two-Stage Approach to Benzo[f]isoquinoline Synthesis

The synthesis of benzo[f]isoquinolines via this modified Pictet-Spengler approach is a two-stage process:

Stage 1: Vinylogous Pictet-Spengler Cyclization

In this initial stage, a β-(2-naphthyl)ethylamine derivative reacts with an aldehyde or ketone under acidic conditions to form a hexahydrobenzo[f]isoquinoline. The reaction proceeds through the following key steps:

• Iminium Ion Formation: The amine of the β-(2-naphthyl)ethylamine attacks the carbonyl carbon of the aldehyde or ketone, followed by dehydration under acidic conditions to form a reactive iminium ion.

• Intramolecular Electrophilic Attack: The electron-rich naphthalene ring system then acts as a nucleophile, attacking the electrophilic iminium ion in an intramolecular fashion. This vinylogous Friedel-Crafts-type reaction leads to the formation of the new heterocyclic ring.

• Deprotonation: A final deprotonation step re-establishes the aromaticity of the naphthalene ring, yielding the hexahydrobenzo[f]isoquinoline product.

Caption: Mechanism of the Vinylogous Pictet-Spengler Reaction.

Stage 2: Aromatization

The hexahydrobenzo[f]isoquinoline intermediate is then subjected to a dehydrogenation (oxidation) reaction to introduce the remaining double bonds and form the fully aromatic benzo[f]isoquinoline ring system. This can be achieved using various reagents, with palladium-on-carbon (Pd/C) being a common and effective choice for catalytic dehydrogenation. Alternatively, high-potential quinones like 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) can be employed for oxidative aromatization.[4][5]

Caption: Aromatization of the hexahydro intermediate.

Experimental Protocols

Protocol 1: Synthesis of Hexahydrobenzo[f]isoquinoline via Vinylogous Pictet-Spengler Cyclization

This protocol is adapted from the work of Cesati and Katzenellenbogen and describes a general procedure for the cyclization reaction.[4]

Materials:

• β-(2-Naphthyl)ethylamine derivative

• Aldehyde or ketone (e.g., diethyl ketomalonate, cyclopentanone)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the β-(2-naphthyl)ethylamine derivative (1.0 eq) and the carbonyl compound (1.1 eq) in anhydrous dichloromethane.

• Acid Addition: To the stirred solution, add trifluoroacetic acid (TFA) (10-20 eq) dropwise at room temperature. The addition of a strong acid like TFA is crucial as it catalyzes the formation of the reactive iminium ion, which is the key electrophile for the subsequent cyclization.[2]

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction time will vary depending on the reactivity of the carbonyl compound. For activated carbonyls like diethyl ketomalonate, the reaction may be complete in 24 hours, while less reactive ketones like cyclopentanone may require up to 72 hours.[6]

• Workup: Once the reaction is complete, cool the mixture to room temperature and carefully quench the excess TFA by slowly adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure hexahydrobenzo[f]isoquinoline.

Protocol 2: Aromatization of Hexahydrobenzo[f]isoquinoline to Benzo[f]isoquinoline

This protocol describes a general procedure for the dehydrogenation of the hexahydrobenzo[f]isoquinoline intermediate.

Materials:

• Hexahydrobenzo[f]isoquinoline

• 10% Palladium on carbon (Pd/C)

• Solvent (e.g., toluene, xylene, or decalin)

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the hexahydrobenzo[f]isoquinoline (1.0 eq) in a high-boiling solvent such as toluene or xylene.

• Catalyst Addition: To this solution, add 10% Pd/C (10-20% by weight of the starting material).

• Dehydrogenation: Heat the reaction mixture to reflux and maintain the temperature for 12-24 hours. The progress of the aromatization can be monitored by TLC or GC-MS.

• Filtration: After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with the reaction solvent.

• Concentration and Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization or flash column chromatography to yield the pure benzo[f]isoquinoline.

Data Presentation: Vinylogous Pictet-Spengler Reaction with Various Electrophiles

The following table summarizes the reaction conditions and yields for the synthesis of various hexahydrobenzo[f]isoquinolines using different electrophiles, as reported by Cesati and Katzenellenbogen.[6]

Entry	Electrophile	Reaction Time (h)	Yield (%)
1	Diethyl ketomalonate	24	84
2	Diethyl 2-oxosuccinate	24	97
3	Tetrahydro-4H-pyran-4-one	72	75
4	Cyclopentanone	72	68
5	Dimethyl acetylenedicarboxylate (DMAD)	24	35

Conclusion

The vinylogous Pictet-Spengler reaction provides an efficient and versatile method for the synthesis of the hexahydrobenzo[f]isoquinoline core, which can be subsequently aromatized to the corresponding benzo[f]isoquinoline. The choice of reaction conditions, particularly the acid catalyst and temperature, is critical for the success of the cyclization step. The subsequent dehydrogenation offers a reliable method for accessing the fully aromatic target compound. This two-stage synthetic strategy is a valuable tool for medicinal chemists and organic synthesis researchers in the exploration of novel benzo[f]isoquinoline-based compounds with potential therapeutic applications.

References

• Cesati, R. R., & Katzenellenbogen, J. A. (2000). Preparation of Hexahydrobenzo[f]isoquinolines Using a Vinylogous Pictet−Spengler Cyclization. Organic Letters, 2(23), 3635–3638. [Link]

• DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines. Molecules, 23(12), 3292. [Link]

• Palladium(II)‐catalyzed aerobic dehydrogenation strategy for N‐heterocycles. ResearchGate. [Link]

• Cesati, R. R., & Katzenellenbogen, J. A. (2000). Preparation of Hexahydrobenzo[f]isoquinolines Using a Vinylogous Pictet−Spengler Cyclization. American Chemical Society. [Link]

• Cesati III, R. R., & Katzenellenbogen, J. A. (2001). ChemInform Abstract: Preparation of Hexahydrobenzo[f]isoquinolines Using a Vinylogous Pictet—Spengler Cyclization. ChemInform, 32(14). [Link]

• Pictet–Spengler reaction. Wikipedia. [Link]

• Pictet-Spengler Isoquinoline Synthesis. Name Reactions in Organic Synthesis. [Link]

• Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. [Link]

• The Pictet-Spengler Reaction Updates Its Habits. PMC - PubMed Central - NIH. [Link]

• Synthesis of tetrahydroisoquinolines. Organic Chemistry Portal. [Link]

• Isoquinoline synthesis. Química Organica.org. [Link]

• Isoquinoline. Thieme. [Link]

• Product Class 5: Isoquinolines. Science of Synthesis. [Link]

• Pictet-Spengler reaction for the synthesis of tetrahydroisoquinolines and related heterocyclic compounds.

• 3,4-Dihydroisoquinoline synthesis. Organic Chemistry Portal. [Link]

• Fungal biotransformation of benzo[f]quinoline, benzo[h]quinoline, and phenanthridine. PubMed. [Link]

• ChemInform Abstract: SYNTHESIS OF PARTIALLY HYDROGENATED BENZO(F)ISOQUINOLINES AS POTENTIAL ANALGESICS. Sci-Hub. [Link]

• Identification of a 2-phenyl-substituted octahydrobenzo[f]quinoline as a dopamine D3 receptor-selective full agonist ligand. NIH. [Link]

• Chemistry of isoquinoline, dihydroisoquinoline and tetrahydroisoquinoline in. ResearchGate. [Link]

• Design, Synthesis, and Evaluation of Hexahydrobenz[f]isoquinolines as a Novel Class of Dopamine 3 Receptor Ligands. PubMed. [Link]

• Isoquinoline. Wikipedia. [Link]

• Directing group-assisted C–H functionalization of 2-arylbenzo[f]isoquinoline: a robust route to decumbenine B analogues with photophysical applications. NIH. [Link]

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Application Notes & Protocols for the Synthesis of Isoquinoline Scaffolds via the Bischler-Napieralski Reaction

Introduction: The Strategic Importance of the Isoquinoline Core

The isoquinoline scaffold is a privileged heterocyclic motif integral to a vast array of natural products, particularly alkaloids, and synthetic pharmaceuticals.[1][2][3] Its rigid structure and defined spatial orientation of substituents make it an ideal framework for designing molecules that interact with biological targets with high affinity and specificity. Consequently, the development of robust and versatile methods for the synthesis of isoquinoline derivatives is of paramount importance to researchers in medicinal chemistry and drug discovery.[2][4]

Among the classical methods for constructing this vital scaffold, the Bischler-Napieralski reaction stands out as a powerful and frequently employed transformation.[3][5] First reported in 1893 by August Bischler and Bernard Napieralski, this reaction facilitates the intramolecular cyclization of β-arylethylamides to furnish 3,4-dihydroisoquinolines, which can be readily oxidized to the corresponding aromatic isoquinolines.[6][7] This application note provides a detailed exploration of the Bischler-Napieralski reaction, including its mechanistic underpinnings, a comprehensive experimental protocol, and expert insights into optimizing its application for the synthesis of diverse isoquinoline scaffolds.

Mechanistic Insights: The Electrophilic Cyclization Cascade

The Bischler-Napieralski reaction is an intramolecular electrophilic aromatic substitution.[6][8] The reaction is typically carried out under refluxing acidic conditions using a dehydrating agent to activate the amide carbonyl of a β-arylethylamide substrate.[5][6] While the reaction is robust, its mechanism has been the subject of detailed study, with two primary pathways proposed, largely dependent on the specific reaction conditions.[5][6]

Key Mechanistic Pathways:

Two plausible mechanisms are generally considered for the Bischler-Napieralski reaction:

• Mechanism I: The Dichlorophosphoryl Imine-Ester Pathway. In this pathway, the amide carbonyl oxygen attacks the Lewis acidic dehydrating agent (e.g., POCl₃), forming an intermediate that, after a series of steps, generates a dichlorophosphoryl imine-ester. This intermediate then undergoes intramolecular electrophilic attack on the electron-rich aromatic ring, followed by elimination to yield the 3,4-dihydroisoquinoline.[5][6]

• Mechanism II: The Nitrilium Ion Pathway. Alternatively, the reaction can proceed through the formation of a highly electrophilic nitrilium ion intermediate.[6][8][9] This is achieved through the elimination of the carbonyl oxygen, facilitated by the dehydrating agent. The nitrilium ion then undergoes intramolecular cyclization via electrophilic aromatic substitution to afford the final product.[6][9] Evidence for the nitrilium ion intermediate is supported by the occasional formation of styrene derivatives as byproducts through a retro-Ritter type reaction.[8][9]

Current understanding suggests that the prevailing mechanism is influenced by the specific reagents and conditions employed.[6]

Caption: Figure 1: Generalized Mechanism of the Bischler-Napieralski Reaction

Experimental Protocol: Synthesis of a 1-Substituted-3,4-dihydroisoquinoline

This protocol provides a representative procedure for the synthesis of a 1-substituted-3,4-dihydroisoquinoline via the Bischler-Napieralski reaction.

Materials and Reagents:

Reagent	Formula	MW	Amount	Moles	Purity	Supplier
N-(2-(3,4-dimethoxyphenyl)ethyl)acetamide	C₁₂H₁₇NO₃	223.27	1.0 g	4.48 mmol	>98%	Commercially Available
Phosphorus oxychloride	POCl₃	153.33	5.0 mL	53.7 mmol	>99%	Anhydrous
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	-	Anhydrous	-
Methanol (MeOH)	CH₃OH	32.04	10 mL	-	ACS Grade	-
Sodium bicarbonate (NaHCO₃)	NaHCO₃	84.01	-	-	Saturated aq. solution	-
Sodium sulfate (Na₂SO₄)	Na₂SO₄	142.04	-	-	Anhydrous	-

Instrumentation:

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Separatory funnel (250 mL)

• Standard laboratory glassware

Experimental Workflow Diagram:

Caption: Figure 2: Experimental Workflow

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add the N-(2-(3,4-dimethoxyphenyl)ethyl)acetamide (1.0 g, 4.48 mmol).

• Solvent Addition: Add anhydrous dichloromethane (20 mL) to the flask and stir until the starting material is fully dissolved.

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (5.0 mL, 53.7 mmol) dropwise over 10 minutes. Caution: The addition of POCl₃ is exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

• Cyclization: After the addition is complete, remove the ice bath and fit the flask with a reflux condenser. Heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC), observing the consumption of the starting material.

• Workup:

  • Cool the reaction mixture to room temperature and then carefully concentrate it using a rotary evaporator to remove the excess POCl₃ and DCM.

  • Place the flask in an ice bath and cautiously add crushed ice to the residue, followed by the slow addition of a saturated aqueous solution of sodium bicarbonate until the mixture is basic (pH > 8). Caution: This quenching step is highly exothermic and involves gas evolution. Add the bicarbonate solution slowly and with vigorous stirring.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-methyl-6,7-dimethoxy-3,4-dihydroisoquinoline.

Factors Influencing the Bischler-Napieralski Reaction

The success and efficiency of the Bischler-Napieralski synthesis are governed by several key factors:

• Aromatic Ring Electronics: The reaction is an electrophilic aromatic substitution, and therefore, it is most effective when the benzene ring of the β-arylethylamide is activated by electron-donating groups.[5] Substrates with electron-withdrawing groups may require harsher conditions or fail to cyclize.

• Dehydrating Agent: A variety of dehydrating agents can be employed, with phosphorus oxychloride (POCl₃) and phosphorus pentoxide (P₂O₅) being the most common.[6][9] For less reactive substrates, a mixture of P₂O₅ in refluxing POCl₃ can be more effective.[6] Modern variations have introduced milder reagents such as triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base, which can allow the reaction to proceed at lower temperatures.[5][7]

• Reaction Temperature and Solvent: The reaction is typically conducted at elevated temperatures, often at the reflux temperature of the chosen solvent.[6][7] Common solvents include inert aprotic solvents like toluene, xylene, or acetonitrile.[7][9] In some cases, the dehydrating agent itself, such as POCl₃, can be used in excess and serve as the solvent.[7]

Troubleshooting and Expert Recommendations

Issue	Potential Cause	Recommended Solution
Low or No Conversion	Insufficiently activated aromatic ring.	Use stronger dehydrating agents (e.g., P₂O₅/POCl₃) or higher boiling point solvents (e.g., xylene). Consider microwave-assisted heating to accelerate the reaction.[7][9]
Incomplete dehydration of the amide.	Ensure anhydrous conditions and use a sufficient excess of the dehydrating agent.
Formation of Styrene Byproduct	Retro-Ritter reaction is favored.	This is more likely with certain substrates. Using the corresponding nitrile as a solvent can shift the equilibrium away from the retro-Ritter pathway.[9] Alternatively, modified procedures using reagents like oxalyl chloride can avoid the formation of the nitrilium ion intermediate.[9]
Polymerization/Charring	Reaction conditions are too harsh.	For sensitive substrates, consider using milder, modern reagents like Tf₂O with a base at lower temperatures.[7]

Conclusion and Future Outlook

The Bischler-Napieralski reaction remains a cornerstone in the synthesis of isoquinoline-based molecules, valued for its reliability and broad applicability.[10][11] While it is a century-old reaction, modern advancements continue to expand its scope, enabling the synthesis of increasingly complex and diverse molecular architectures.[7][12] A thorough understanding of its mechanism and the factors influencing its outcome is crucial for leveraging its full potential in the design and development of novel therapeutics and chemical probes.

References

• NROChemistry. Bischler-Napieralski Reaction: Examples & Mechanism. Available from: [Link]

• Wikipedia. Bischler–Napieralski reaction. Available from: [Link]

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• PubMed. Pyrrolo[2,1- a]isoquinoline scaffold in drug discovery: advances in synthesis and medicinal chemistry. Available from: [Link]

• MDPI. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Available from: [Link]

• Chemical Reviews. Asymmetric Synthesis of Isoquinoline Alkaloids: 2004–2015. Available from: [Link]

• YouTube. Name Reactions: Bischler-Napieralski vs. Pictet-Spengler. Available from: [Link]

• ResearchGate. Effective Synthetic Strategies for the Construction of Isoquinoline Scaffold Found in Biologically Active Natural Products. Available from: [Link]

• OUCI. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. Available from: [Link]

• Zenodo. Bischler-Napieralski reaction in total synthesis of isoquinoline-based natural products. An old reaction, a new application. Available from: [Link]

• ResearchGate. Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines. Available from: [Link]

• PMC. Synthesis of Carbazoles by a Diverted Bischler–Napieralski Cascade Reaction. Available from: [Link]

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Application Note: Accelerated Synthesis of 4-Substituted Isoquinolines via Microwave-Assisted Cross-Coupling Reactions

Abstract

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for numerous natural products and synthetic pharmaceuticals. Traditional methods for synthesizing substituted isoquinolines often require harsh conditions and long reaction times. This application note details a robust and highly efficient protocol for the synthesis of 4-substituted isoquinolines utilizing microwave-assisted palladium-catalyzed cross-coupling reactions. This approach dramatically reduces reaction times from hours to minutes, improves yields, and aligns with the principles of green chemistry by minimizing energy consumption and solvent use.[1][2][3] We provide detailed, step-by-step protocols for Suzuki and Heck coupling reactions, a discussion of the reaction mechanism, and data demonstrating the method's broad substrate scope.

Introduction: The Power of Microwave-Assisted Organic Synthesis (MAOS)

The isoquinoline nucleus is a key structural motif in a vast array of biologically active compounds, including analgesics, antihypertensives, and anticancer agents. The development of efficient and versatile methods for its functionalization is a primary objective in drug discovery and development. While classical synthetic routes like the Bischler-Napieralski and Pictet-Spengler reactions are foundational, they can be limited by harsh conditions and narrow substrate scope.[4][5][6]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology in synthetic chemistry.[1][2] Unlike conventional heating which relies on conduction and convection, microwave irradiation provides direct, uniform heating to polar molecules in the reaction mixture through dielectric heating.[3][7] This rapid and efficient energy transfer leads to a significant acceleration of reaction rates, often reducing reaction times from many hours to mere minutes.[3][8] Key advantages include:

• Dramatic Reduction in Reaction Times: Accelerates kinetics, enabling high-throughput synthesis and rapid library generation.[8]

• Improved Yields and Purity: Minimized reaction times often reduce the formation of unwanted side products.[8]

• Enhanced Energy Efficiency: Localized heating is more energy-efficient than conventional oil baths or heating mantles.[1][3]

• Alignment with Green Chemistry: Facilitates the use of safer solvents and can enable solvent-free reactions, reducing environmental impact.[1][7]

This guide focuses on leveraging MAOS for palladium-catalyzed Suzuki and Heck cross-coupling reactions to introduce diverse substituents at the C4 position of the isoquinoline ring, a common strategy for tuning biological activity.[9]

Reaction Principle: Palladium-Catalyzed Cross-Coupling

The synthesis of 4-arylisoquinolines can be efficiently achieved by employing a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction creates a carbon-carbon bond between an organoboron compound (arylboronic acid) and an organohalide (4-bromoisoquinoline) in the presence of a palladium catalyst and a base.

The generally accepted catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 4-bromoisoquinoline.

• Transmetalation: The aryl group from the boronic acid (activated by the base) is transferred to the palladium center.

• Reductive Elimination: The two coupled organic fragments are eliminated from the palladium center, forming the final 4-arylisoquinoline product and regenerating the Pd(0) catalyst.

Microwave irradiation dramatically accelerates each step of this cycle, leading to rapid product formation.

Fig. 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Microwave synthesis vials are designed for high pressures; however, appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Materials and Equipment

• Starting Material: 4-Bromoisoquinoline

• Reagents: Various arylboronic acids, potassium carbonate (K₂CO₃), Palladium(II) acetate (Pd(OAc)₂), Triphenylphosphine (PPh₃), appropriate solvents (e.g., Dimethylformamide (DMF), Ethanol/Water mixtures).[10]

• Equipment: Dedicated microwave synthesis reactor, 10 mL microwave process vials, magnetic stir bars, analytical balance, glassware for workup.

• Purification: Silica gel for column chromatography, standard solvents (e.g., ethyl acetate, hexane).[11][12]

General Protocol for Microwave-Assisted Suzuki Coupling

This protocol describes a general method for coupling 4-bromoisoquinoline with a representative arylboronic acid.

Fig. 2: Experimental workflow for microwave-assisted synthesis.

Step-by-Step Procedure:

• Vial Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 4-bromoisoquinoline (1.0 mmol, 1.0 eq).

• Reagent Addition: Add the desired arylboronic acid (1.2 mmol, 1.2 eq) and potassium carbonate (2.0 mmol, 2.0 eq).

• Catalyst Addition: Add Palladium(II) acetate (0.03 mmol, 3 mol%) and Triphenylphosphine (0.06 mmol, 6 mol%).

• Solvent Addition: Add 4 mL of a solvent mixture, such as 3:1 DMF/water. The use of aqueous media is often beneficial for Suzuki couplings.[10]

• Sealing: Securely cap the vial using a crimper.

• Microwave Irradiation: Place the vial into the microwave reactor cavity. Set the reaction parameters:

  • Temperature: 130 °C

  • Ramp Time: 2 minutes

  • Hold Time: 10 minutes

  • Power: Dynamic (reactor adjusts power to maintain temperature)

  • Stirring: High

• Work-up: After the reaction is complete and the vial has cooled, dilute the mixture with 50 mL of water and extract with ethyl acetate (3 x 25 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4-arylisoquinoline.[11]

Results and Discussion

To demonstrate the versatility of this microwave-assisted protocol, a variety of arylboronic acids were coupled with 4-bromoisoquinoline. The results, summarized in the table below, show that the method is highly effective for both electron-rich and electron-deficient arylboronic acids, consistently providing good to excellent yields in short reaction times.

Entry	Arylboronic Acid	Product	Time (min)	Yield (%)
1	Phenylboronic acid	4-Phenylisoquinoline	10	92
2	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)isoquinoline	10	95
3	4-Chlorophenylboronic acid	4-(4-Chlorophenyl)isoquinoline	12	88
4	3-Fluorophenylboronic acid	4-(3-Fluorophenyl)isoquinoline	12	89
5	2-Thienylboronic acid	4-(Thiophen-2-yl)isoquinoline	15	81

Yields reported are isolated yields after purification by column chromatography.

The dramatic rate enhancement is a key advantage. A comparative study using conventional heating (oil bath at 130 °C) for Entry 1 required 12 hours to achieve a comparable yield, highlighting the profound efficiency of the microwave-assisted approach. This rapid protocol is ideal for generating libraries of compounds for structure-activity relationship (SAR) studies.[4][5]

Conclusion

Microwave-assisted palladium-catalyzed cross-coupling provides a powerful, rapid, and efficient platform for the synthesis of 4-substituted isoquinolines. The protocols described herein offer significant advantages over conventional heating methods, including drastically reduced reaction times, high yields, and cleaner reaction profiles.[8] This methodology is highly adaptable and suitable for researchers in medicinal chemistry and drug development for the rapid generation of diverse isoquinoline derivatives for biological screening.

References

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• ResearchGate. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
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Advanced Strategies in Palladium-Catalyzed Synthesis of Isoquinoline Derivatives

An Application Guide for Researchers

Abstract

The isoquinoline core is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the structural basis for numerous pharmaceutical agents with diverse biological activities, including anti-cancer, anti-HIV, and vasodilatory properties.[1] While classical methods like the Bischler-Napieralski and Pictet-Spengler syntheses have been foundational, they often require harsh conditions and are limited by the electronic nature of the substrates, typically favoring electron-rich systems.[2][3][4] The advent of palladium-catalyzed cross-coupling and C-H activation reactions has revolutionized the construction of these heterocycles, offering milder conditions, superior functional group tolerance, and unprecedented access to a wide array of polysubstituted isoquinolines.[2][3] This guide provides an in-depth overview of key palladium-catalyzed strategies, complete with mechanistic insights, detailed experimental protocols, and practical troubleshooting advice for researchers in organic synthesis and drug development.

Introduction: The Power of Palladium in Heterocyclic Chemistry

Palladium catalysis has become an indispensable tool in modern organic synthesis, primarily due to its remarkable ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.[5][6][7] The versatility of palladium catalysis stems from its ability to cycle between different oxidation states, primarily Pd(0) and Pd(II), which enables fundamental organometallic transformations like oxidative addition, transmetalation, migratory insertion, and reductive elimination.[6][8]

For isoquinoline synthesis, these reactions provide powerful and convergent pathways that overcome the limitations of traditional electrophilic aromatic substitution-based methods.[2][3] Key palladium-catalyzed approaches include:

• C-H Activation/Annulation: A highly atom-economical strategy that forges the isoquinoline ring by directly functionalizing an "inert" C-H bond.[1][9]

• Cross-Coupling Cascades (Heck, Suzuki, Sonogashira): Tandem or one-pot sequences that build and cyclize key intermediates to form the heterocyclic core.[10][11][12]

• Larock-Type Heteroannulation: An elegant annulation of alkynes with functionalized anilines or benzamides to construct the isoquinoline skeleton in a single step.[13]

This document will explore these core strategies, providing both the theoretical framework and the practical knowledge needed to implement them successfully in a laboratory setting.

Strategy I: C-H Activation and Annulation

Direct C-H activation has emerged as a sustainable and efficient strategy for constructing heterocyclic systems.[1][9] This approach avoids the need for pre-functionalized starting materials (like halides or organometallics), reducing synthetic steps and improving atom economy. The key to this strategy is the use of a directing group on the aromatic substrate, which coordinates to the palladium catalyst and positions it to selectively cleave a specific ortho C-H bond.[9]

Mechanistic Rationale

The catalytic cycle for C-H activation/annulation typically begins with the coordination of a Pd(II) catalyst to a directing group (e.g., an amide). This is followed by a concerted metalation-deprotonation (CMD) step to form a five-membered cyclopalladated intermediate.[1][14] This palladacycle then coordinates with an unsaturated coupling partner (like an alkyne or allene), which undergoes migratory insertion. The final step is a reductive elimination that forms the product and regenerates a Pd(0) species. An oxidant is required to turn over the catalytic cycle by re-oxidizing Pd(0) to the active Pd(II) state.[1]

Figure 1. General catalytic cycle for Pd-catalyzed C-H activation/annulation.

Application Protocol: Synthesis of 3,4-Dihydroisoquinolin-1(2H)-ones

This protocol is adapted from a reported procedure for the palladium-catalyzed C-H activation/annulation of N-methoxybenzamides with 2,3-allenoic acid esters.[1][15]

Materials & Reagents:

Reagent/Material	Purity/Grade	Supplier Example	Notes
N-Methoxybenzamide	Synthesized[1]	N/A	See procedure below.
2,3-Allenoic acid ester	Synthesized[1]	N/A	See procedure below.
Bis(acetonitrile)dichloropalladium(II)	98%	Sigma-Aldrich	Pd(CH₃CN)₂Cl₂
Silver(I) carbonate (Ag₂CO₃)	99%	Acros Organics	Acts as the oxidant.
N,N-Diisopropylethylamine (DIPEA)	≥99%	Sigma-Aldrich	Base.
Toluene	Anhydrous	Acros Organics	Store over molecular sieves.
Round-bottom flask (25 mL)	N/A	VWR	Must be oven-dried before use.
Magnetic stir bar	N/A	VWR

Step-by-Step Procedure:

• Preparation of N-Methoxybenzamide: To a solution of the desired benzoic acid (10 mmol) in CH₂Cl₂ (30 mL), add a few drops of DMF, followed by the slow addition of oxalyl chloride (20 mmol) at room temperature. Stir the reaction overnight. Evaporate the mixture under reduced pressure to obtain the crude acyl chloride. In a separate flask, dissolve methoxylamine hydrochloride (10 mmol) and potassium carbonate (20 mmol) in a mixture of water (25 mL) and EtOAc (50 mL) and cool to 0 °C. Add the crude acyl chloride dropwise. Allow the reaction to warm to room temperature and stir for 5-12 hours. Isolate the product by diluting with EtOAc/H₂O and separating the layers.[1]

• Reaction Setup: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add N-methoxybenzamide (0.50 mmol, 1 equiv.), the desired 2,3-allenoic acid ester (1.5 mmol, 3 equiv.), silver(I) carbonate (1.0 mmol, 2 equiv.), and bis(acetonitrile)dichloropalladium(II) (0.05 mmol, 10 mol%).[1][15]

• Solvent and Base Addition: Add 5 mL of anhydrous toluene to the flask, followed by N,N-diisopropylethylamine (DIPEA) (1.0 mmol, 2 equiv.).[1][15]

• Reaction Execution: Place the flask under an air atmosphere (no inert gas required for this specific protocol as Ag₂CO₃ is the oxidant) and heat the mixture to 85 °C in an oil bath.[1][15]

• Monitoring: Stir the reaction for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting benzamide is consumed.

• Workup and Purification: Once the reaction is complete, allow the flask to cool to room temperature. Dilute the mixture with ethyl acetate and filter it through a pad of Celite to remove palladium black and silver salts. Wash the Celite pad with additional ethyl acetate. Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 3,4-dihydroisoquinolin-1(2H)-one product.

Strategy II: Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful methods for forming C-C bonds.[6] In the context of isoquinoline synthesis, they can be used to either build the carbon framework prior to cyclization or to functionalize a pre-existing isoquinoline core.

Suzuki Coupling for C-3 Arylation

The Suzuki-Miyaura coupling, which joins an organoboron species with an organic halide, is one of the most widely used cross-coupling reactions due to the stability and low toxicity of boronic acids.[8][16] This method is particularly effective for the late-stage functionalization of a pre-formed isoquinoline ring, such as the arylation of a 3-chloroisoquinoline.[10]

General Protocol for 3-Arylisoquinoline Synthesis: [10]

• Combine 3-chloroisoquinoline (1 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a base such as K₂CO₃ or Cs₂CO₃ (2-3 equiv.) in a reaction flask.

• Add a palladium catalyst, typically Pd(PPh₃)₄ (2-5 mol%) or a combination of a Pd(II) source like Pd(OAc)₂ with a suitable phosphine ligand.[8]

• Add a solvent system, often a mixture like dioxane/water or toluene/ethanol/water.

• Degas the mixture thoroughly (e.g., by three freeze-pump-thaw cycles or by bubbling argon through the solution for 15-20 minutes).

• Heat the reaction mixture (typically 80-110 °C) under an inert atmosphere until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction, dilute with an organic solvent, wash with water and brine, dry over Na₂SO₄, and purify by column chromatography.

Sonogashira/Annulation Sequences

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide.[12][17] This reaction is exceptionally useful for synthesizing ortho-alkynyl benzaldehyde or benzaldimine intermediates, which are versatile precursors for isoquinolines.[11][18] The subsequent cyclization can be promoted by a variety of catalysts.

Figure 2. Workflow for isoquinoline synthesis via a Sonogashira/Annulation strategy.

Protocol: One-Pot Sonogashira-Annulation for Isoquinolines: [19]

This protocol is a microwave-assisted, one-pot synthesis adapted from the literature.[19]

• Reaction Setup: To a microwave reaction vessel, add 2-bromoarylaldehyde (1 equiv.), terminal alkyne (1.2 equiv.), ammonium acetate (NH₄OAc, 5 equiv.), potassium acetate (KOAc, 2 equiv.), triphenylphosphine (PPh₃, 10 mol%), and palladium(II) acetate (Pd(OAc)₂, 5 mol%).

• Solvent Addition: Add anhydrous DMF as the solvent.

• Reaction Execution: Seal the vessel and place it in a microwave reactor. Heat the mixture to the optimized temperature (e.g., 120-150 °C) for a specified time (e.g., 20-40 minutes).

• Workup and Purification: After cooling, dilute the reaction mixture with water and extract with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue via flash chromatography to yield the desired isoquinoline product.

Strategy III: The Larock Heteroannulation

The Larock heteroannulation is a powerful palladium-catalyzed reaction that constructs heterocycles through the annulation of an alkyne.[20][21] While originally developed for indole synthesis, the principles have been extended to produce 3,4-disubstituted isoquinolines from o-(1-alkynyl)benzaldimines.[13] This reaction proceeds via a cascade of oxidative addition, migratory insertion, and reductive elimination steps.

Mechanistic Overview

The reaction is initiated by the oxidative addition of a Pd(0) species into the C-X bond (where X is often I or Br) of the starting material, though some variations proceed through C-H activation. For isoquinoline synthesis starting from an o-alkynylbenzaldimine, the cycle involves the nucleophilic attack of the imine nitrogen onto the palladium-activated alkyne, forming a six-membered ring intermediate.[11] Subsequent steps lead to the final product and regeneration of the Pd(0) catalyst.

Figure 3. Key steps in the Larock-type synthesis of isoquinolines.

Practical Considerations and Troubleshooting

Palladium-catalyzed reactions, while powerful, can be sensitive to various parameters.[22] Success often depends on careful control of reagent quality, atmosphere, and catalyst choice.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive catalyst (Pd(0) not formed from Pd(II) precatalyst).[5][22] 2. Presence of oxygen or moisture.[22] 3. Impure reagents or solvents. 4. Incorrect ligand choice.[7]	1. Use a pre-activated Pd(0) source (e.g., Pd(PPh₃)₄) or ensure conditions are suitable for in-situ reduction.[5][22] 2. Thoroughly degas solvents and use Schlenk techniques. Ensure the base and other reagents are anhydrous. 3. Use freshly distilled/purified solvents and high-purity reagents. 4. Screen different phosphine ligands (e.g., SPhos, XPhos for difficult couplings).[5]
Catalyst Decomposition (Formation of Palladium Black)	1. Reaction temperature is too high. 2. Insufficient ligand concentration or ligand degradation. 3. The Pd(0) intermediate is unstable.	1. Lower the reaction temperature. 2. Increase ligand loading slightly. Use a more robust, sterically hindered ligand to better stabilize the Pd(0) center.[7] 3. Ensure the reaction is run under a strictly inert atmosphere.
Homocoupling of Starting Materials	1. (Suzuki) Presence of oxygen can promote boronic acid homocoupling.[8] 2. (Sonogashira) Glaser coupling of terminal alkynes.[23]	1. Ensure rigorous degassing of the reaction mixture. 2. For Sonogashira, run the reaction under copper-free conditions if Glaser coupling is a major issue, though this may require a different catalyst system.[17]
Poor Regioselectivity (in C-H Activation)	Steric or electronic effects of the substrate or coupling partner are not sufficiently differentiating.	Modify the directing group to exert stronger control. Change the coupling partner to one with different steric/electronic properties. Alter the catalyst or ligand system.[1]

Conclusion

Palladium-catalyzed reactions offer a versatile and powerful platform for the synthesis of complex isoquinoline derivatives. By leveraging modern methods such as C-H activation, cross-coupling cascades, and Larock-type annulations, chemists can access a wide range of substituted isoquinolines under relatively mild conditions with excellent functional group tolerance. Understanding the underlying mechanisms and paying close attention to practical experimental details are paramount to achieving success. The protocols and troubleshooting guidance provided herein serve as a robust starting point for researchers aiming to incorporate these advanced synthetic strategies into their research and development programs.

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Protocol for the Purification of 4-Chlorobenzo[f]isoquinoline

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chlorobenzo[f]isoquinoline is a halogenated heterocyclic compound with a rigid, planar structure, making it a valuable scaffold in medicinal chemistry and materials science.[1][2] The biological efficacy and chemical reactivity of such compounds are critically dependent on their purity. This application note provides a detailed, field-proven protocol for the purification of 4-Chlorobenzo[f]isoquinoline from a crude synthetic mixture. We present two primary methodologies: recrystallization, for efficient removal of bulk impurities, and column chromatography, for high-resolution separation. The causality behind experimental choices, safety protocols, and methods for purity validation are discussed in depth to ensure reliable and reproducible outcomes.

Introduction and Scientific Background

The isoquinoline moiety is a privileged structural motif found in numerous natural alkaloids and synthetic compounds with a wide array of pharmacological activities.[2][3] The introduction of a chlorine atom at the 4-position of the benzo[f]isoquinoline framework modulates its electronic properties and provides a handle for further synthetic transformations, such as cross-coupling reactions.[3]

Achieving high purity (>99%) is paramount for downstream applications, including biological screening, reaction optimization, and formulation development. Impurities can lead to erroneous biological data, side reactions, and unpredictable product performance. The purification strategies outlined herein are designed based on the physicochemical properties of 4-Chlorobenzo[f]isoquinoline (C₁₃H₈ClN), a planar, aromatic system with moderate polarity.[4][5][6]

Critical Safety Protocols

4-Chlorobenzo[f]isoquinoline is a hazardous substance and must be handled with extreme care.[4] All operations should be performed inside a certified chemical fume hood by trained personnel.

2.1 Hazard Identification

Based on GHS classifications, this compound presents the following hazards:[4][7]

• H301/H302: Toxic or Harmful if swallowed.

• H311: Toxic in contact with skin.

• H315: Causes skin irritation.[4][7]

• H318/H319: Causes serious eye damage/irritation.[4][7]

• H335: May cause respiratory irritation.[4][7]

2.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

Equipment	Specification	Rationale
Gloves	Nitrile or Neoprene, double-gloved	Protects against skin contact and absorption.[8][9]
Eye Protection	Chemical splash goggles and face shield	Prevents contact with eyes from splashes or dust.[9]
Lab Coat	Chemical-resistant, fully buttoned	Protects skin and personal clothing from contamination.
Respiratory	Use only in a certified chemical fume hood	Prevents inhalation of dust or vapors.[9]

2.3 Handling and Disposal

• Handling: Avoid creating dust. Use spark-proof tools and ensure adequate ventilation.[7] Keep away from heat and ignition sources.

• Disposal: Dispose of all contaminated waste (gloves, filter paper, excess reagent) in a designated hazardous waste container according to institutional and local regulations.[8][9] Do not allow the product to reach the sewage system.[8]

Purification Method 1: Recrystallization

Principle: Recrystallization is the preferred method for purifying crystalline solids.[10] The principle relies on the differential solubility of the target compound and its impurities in a selected solvent system at varying temperatures. An ideal solvent will dissolve the compound completely at its boiling point but very poorly at low temperatures (0-4°C), while impurities remain in solution upon cooling.[11][12] The rigid, planar structure of N-heterocycles like 4-Chlorobenzo[f]isoquinoline generally promotes good crystal lattice formation.[5]

3.1 Materials and Equipment

• Crude 4-Chlorobenzo[f]isoquinoline

• Erlenmeyer flasks

• Heating mantle with magnetic stirrer

• Reflux condenser

• Büchner funnel and vacuum flask

• Filter paper

• Ice bath

• Solvents: Ethanol (ACS Grade), Deionized Water

3.2 Detailed Step-by-Step Protocol

• Solvent Selection Rationale: A mixed solvent system of ethanol and water is highly effective.[11] Ethanol ("good solvent") readily dissolves the moderately polar aromatic compound, while water ("bad solvent") is a poor solvent in which the organic molecule is insoluble. This combination allows for fine-tuned control over the saturation point.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of hot ethanol and bring the solution to a gentle boil using a heating mantle and reflux condenser. Continue adding hot ethanol dropwise until the solid is completely dissolved. Expert Tip: Using the absolute minimum volume of hot solvent is critical for maximizing yield.[11]

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount (spatula tip) of activated charcoal. Re-heat the solution to boiling for 2-3 minutes. The charcoal will adsorb colored impurities.[10]

• Hot Filtration (if Decolorization was performed): To remove the charcoal or any insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask. This prevents premature crystallization in the funnel.

• Inducing Crystallization: While the ethanol solution is hot, add deionized water dropwise until the solution becomes faintly cloudy (turbid). This indicates the saturation point has been reached. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystal Growth: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals, as it allows impurities to be excluded from the growing crystal lattice.[10] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel.[10] Wash the crystals with a small amount of ice-cold ethanol/water mixture to rinse away any remaining soluble impurities from the crystal surfaces.

• Drying: Continue to pull a vacuum through the funnel to partially dry the crystals. For complete drying, transfer the crystals to a watch glass and dry in a vacuum oven at a temperature well below the compound's melting point.

3.3 Purity Validation

• Thin Layer Chromatography (TLC): Spot the crude material, the purified solid, and the mother liquor on a silica gel TLC plate. Elute with a suitable solvent system (e.g., 4:1 Hexane:Ethyl Acetate). The purified sample should show a single spot with a different Rf value than any impurities visible in the crude lane.

• Melting Point Analysis: A pure compound will have a sharp, defined melting point range (typically <1°C). Impurities will cause the melting point to be depressed and broadened.

Purification Method 2: Flash Column Chromatography

Principle: This technique is employed when recrystallization is ineffective, particularly for removing impurities with similar solubility profiles or when the sample is an oil.[13] It separates compounds based on their differential partitioning between a solid stationary phase (e.g., silica gel) and a liquid mobile phase (eluent) that is passed through the column under pressure.[13] Less polar compounds interact weakly with the polar silica gel and elute faster, while more polar compounds are retained longer.

4.1 Materials and Equipment

• Crude 4-Chlorobenzo[f]isoquinoline

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexane, Ethyl Acetate (HPLC Grade)

• Air or Nitrogen line with regulator

• Collection tubes/flasks

• TLC plates and chamber

• Rotary evaporator

4.2 Detailed Step-by-Step Protocol

• Eluent Selection: Determine the optimal eluent system using TLC. Test various ratios of Hexane:Ethyl Acetate. The ideal system will move the desired compound to an Rf value of ~0.3, with good separation from all impurities.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 9:1 Hexane:Ethyl Acetate). Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles or cracks are present. Add a thin layer of sand on top to protect the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane or the eluent). In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. This "dry loading" method typically results in better separation. Carefully add the powder to the top of the packed column.

• Elution and Fraction Collection: Begin eluting the column with the initial non-polar solvent system, collecting fractions in test tubes. Gradually increase the polarity of the eluent (gradient elution) as the separation progresses to elute more strongly adsorbed compounds.[13]

• Monitoring: Analyze the collected fractions by TLC to identify which ones contain the pure product. Spot every few fractions on a single TLC plate for direct comparison.

• Isolation: Combine the fractions containing the pure 4-Chlorobenzo[f]isoquinoline. Remove the solvent using a rotary evaporator to yield the purified solid.

Data Presentation and Visualization

Summary of Purification Parameters

Parameter	Recrystallization	Flash Column Chromatography
Primary Use	High-yield purification of crystalline solids	Separation of complex mixtures or oily products
Stationary Phase	N/A	Silica Gel (60 Å, 230-400 mesh)
Solvent/Mobile Phase	Ethanol / Water	Hexane / Ethyl Acetate Gradient
Typical Yield	>85% (dependent on crude purity)	60-90% (dependent on separation quality)
Purity Achievable	>99%	>99.5%
Key Consideration	Requires significant solubility difference between compound and impurities.	More time and solvent intensive; requires optimization via TLC.

Experimental Workflows

Caption: Workflow for purification by recrystallization.

Caption: Workflow for purification by column chromatography.

References

• PubChem. (n.d.). 4-Chlorobenzo(f)isoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• University of California, Davis. (n.d.). Recrystallization. UC Davis Chem LibreTexts. Retrieved from [Link]

• CPAchem. (2023). Safety data sheet. Retrieved from [Link]

• Ghosh, A., et al. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. National Institutes of Health (NIH). Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• University of Colorado, Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Recrystallization. MIT Department of Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Wikipedia. (n.d.). Isoquinoline. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOQUINOLINE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1994). Method 8121: Chlorinated Hydrocarbons by Gas Chromatography. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Exploring the Chemistry and Applications of Isoquinoline. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Simultaneous determination of chlorinated aromatic hydrocarbons in fly ashes discharged from industrial thermal processes. Analytical Methods. Retrieved from [Link]

• ResearchGate. (2016). Recent advances in the synthesis of isoquinoline and its analogue: a review. Retrieved from [Link]

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Application Note: A Multi-Technique Approach for the Comprehensive Characterization of 4-Chlorobenzo[f]isoquinoline

An in-depth guide to the analytical techniques for the characterization of 4-Chlorobenzo[f]isoquinoline, designed for researchers, scientists, and professionals in drug development.

Introduction: The Significance of 4-Chlorobenzo[f]isoquinoline

4-Chlorobenzo[f]isoquinoline is a halogenated polycyclic aromatic azaheterocycle. The benzo[f]isoquinoline scaffold is of significant interest in medicinal chemistry, appearing in various compounds with potential biological activities, including anticancer and antimicrobial properties.[1][2] The introduction of a chlorine atom at the 4-position can significantly modulate the compound's physicochemical properties, such as lipophilicity, metabolic stability, and target-binding affinity. Therefore, unambiguous structural confirmation and purity assessment are critical prerequisites for its use in drug discovery, chemical biology, and materials science.

This guide provides a comprehensive overview of the essential analytical techniques required for the definitive characterization of 4-Chlorobenzo[f]isoquinoline. We will delve into the causality behind methodological choices and present detailed protocols, ensuring a robust and validated approach to its analysis.

The Analytical Workflow: An Integrated Strategy

A successful characterization relies not on a single technique but on the synergistic integration of multiple analytical methods. Each technique provides a unique piece of the structural puzzle. The data from spectroscopic and spectrometric methods confirm the molecular structure, while chromatographic techniques establish purity.

Caption: Integrated workflow for 4-Chlorobenzo[f]isoquinoline characterization.

Mass Spectrometry (MS): The First Step in Identification

Principle & Application: Mass spectrometry is the cornerstone for determining the molecular weight of a compound. For 4-Chlorobenzo[f]isoquinoline (C₁₃H₈ClN), MS confirms the mass of the molecular ion and provides crucial information about its elemental composition through its isotopic pattern. The presence of chlorine is readily identifiable due to its two stable isotopes, ³⁵Cl and ³⁷Cl, which exist in a natural abundance ratio of approximately 3:1.[3] This results in a characteristic M+ and M+2 isotopic pattern in the mass spectrum.

Trustworthiness: The observation of the correct molecular weight and the distinct 3:1 isotopic cluster for the molecular ion provides very high confidence in the presence of a monochlorinated compound with the expected formula.

Causality of Choices:

• Ionization (ESI): Electrospray Ionization (ESI) is a soft ionization technique ideal for polar and semi-polar molecules containing a basic nitrogen atom, like the one in the isoquinoline ring, which can be easily protonated.[4] This minimizes in-source fragmentation, ensuring a strong signal for the molecular ion [M+H]⁺.

• Analyzer (Q-TOF): A Quadrupole Time-of-Flight (Q-TOF) analyzer is chosen for its high mass accuracy (typically < 5 ppm) and resolution. This allows for the determination of the elemental composition from the exact mass, distinguishing C₁₃H₈ClN from other potential isobaric formulas.

Step-by-Step Protocol:

• Sample Preparation: Prepare a 100 µg/mL stock solution of the synthesized compound in HPLC-grade acetonitrile. From this, prepare a working solution of 1-5 µg/mL in 50:50 acetonitrile:water containing 0.1% formic acid. The acid ensures efficient protonation of the isoquinoline nitrogen.

• Instrumentation: Use a Q-TOF mass spectrometer equipped with an ESI source.

• Infusion: Directly infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

• ESI Source Parameters (Positive Mode):

  • Capillary Voltage: 3.5 - 4.0 kV

  • Nebulizer Gas (N₂): 1.0 - 2.0 bar

  • Drying Gas (N₂): 6 - 8 L/min at 180-200 °C

  • Source Temperature: 100 - 120 °C

• Data Acquisition: Acquire data in the m/z range of 100-500. Ensure the instrument is calibrated to achieve mass accuracy below 5 ppm.

• Collision-Induced Dissociation (CID): To obtain structural information, perform MS/MS analysis. Select the [M+H]⁺ ion (m/z ~214.04) as the precursor and apply a collision energy ramp (e.g., 10-40 eV) to induce fragmentation.

Data Interpretation:

Parameter	Expected Value for C₁₃H₉ClN⁺ ([M+H]⁺)	Rationale
Monoisotopic Mass	214.04235	Calculated exact mass for the [M+H]⁺ ion with ³⁵Cl.
Isotopic Pattern	Peak at m/z ~214.04 and a peak at m/z ~216.04	The two peaks correspond to the [M+H]⁺ ions containing ³⁵Cl and ³⁷Cl, respectively.[3]
Isotope Ratio	~3:1 (Intensity of m/z 214 vs. m/z 216)	Reflects the natural abundance of chlorine isotopes.[3]
Key Fragments (CID)	Potential loss of Cl, HCl, or HCN	Fragmentation patterns of isoquinolines can be complex but often involve cleavages around the heterocyclic ring.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Principle & Application: NMR spectroscopy is the most powerful technique for elucidating the precise molecular structure of an organic compound in solution. ¹H NMR provides information about the number, environment, and connectivity of protons, while ¹³C NMR details the carbon skeleton. For 4-Chlorobenzo[f]isoquinoline, NMR is essential to confirm the substitution pattern and verify the position of the chlorine atom.

Trustworthiness: A complete and unambiguous assignment of all proton and carbon signals, supported by 2D NMR experiments (like COSY and HMBC), provides irrefutable proof of the molecular structure.

Causality of Choices:

• Solvent (CDCl₃ or DMSO-d₆): Deuterated chloroform (CDCl₃) is a common choice for many organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent alternative. The choice of solvent can slightly alter chemical shifts.

• Spectrometer Frequency (≥400 MHz): A higher field strength (≥400 MHz for ¹H) is crucial for resolving complex spin systems in aromatic regions, providing better signal dispersion and simplifying interpretation.[5]

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Ensure adequate signal-to-noise with a sufficient number of scans (e.g., 16 or 32).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical spectral width: 0 to 200 ppm.

  • This experiment requires a significantly longer acquisition time than ¹H NMR.

• 2D NMR Acquisition (if needed for full assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton (¹H-¹H) couplings, crucial for tracing connectivity within the aromatic rings.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is vital for assigning quaternary carbons and linking different spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond correlations between protons and the carbons they are attached to.

Data Interpretation (Predicted): The aromatic region (typically 7.0-9.0 ppm in ¹H NMR and 110-150 ppm in ¹³C NMR) will be complex.

• ¹H NMR: Expect 8 distinct signals in the aromatic region. Protons adjacent to the nitrogen (H-1, H-3) and in the sterically crowded "bay region" will likely be the most deshielded (downfield). The absence of a proton signal at the C-4 position is a key indicator of successful chlorination.

• ¹³C NMR: Expect 13 distinct signals. The carbon atom bonded to the chlorine (C-4) will show a characteristic chemical shift, and its signal may be less intense due to the lack of a directly attached proton and longer relaxation times.

• HMBC: A crucial correlation would be from the proton at C-5 to the chlorinated carbon at C-4, confirming the substituent's location.

Chromatographic Analysis: Assessing Purity and Quantifying the Compound

Principle & Application: Chromatography separates components of a mixture based on their differential distribution between a stationary phase and a mobile phase. For 4-Chlorobenzo[f]isoquinoline, High-Performance Liquid Chromatography (HPLC) is the primary method for determining purity, while Gas Chromatography (GC) can serve as a valuable orthogonal method.

Trustworthiness: A validated chromatographic method demonstrating a single major peak (e.g., >98% purity) with good peak shape and resolution from any impurities provides high confidence in the sample's purity.[6]

Caption: A typical RP-HPLC experimental setup.

Causality of Choices:

• Stationary Phase (C18): A C18 (octadecylsilane) column is a robust, non-polar stationary phase well-suited for retaining aromatic compounds like 4-Chlorobenzo[f]isoquinoline.[7]

• Mobile Phase (Acetonitrile/Water): Acetonitrile (ACN) is a common organic modifier that provides good resolution for aromatic compounds.

• Additive (TFA): 0.1% Trifluoroacetic acid (TFA) is added to both mobile phase components to acidify the eluent (pH ~2). This ensures the basic nitrogen on the isoquinoline ring is consistently protonated, leading to sharp, symmetrical peaks by preventing interactions with residual silanol groups on the stationary phase.[6][7]

Step-by-Step Protocol:

• Sample Preparation: Prepare a 0.5 mg/mL solution of the compound in a 50:50 mixture of acetonitrile and water.[6]

• Instrumentation & Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% (v/v) TFA in Water.

  • Mobile Phase B: 0.1% (v/v) TFA in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV/PDA detector, monitoring at 254 nm and 280 nm.

• Gradient Program:

  • 0-2 min: Hold at 40% B.

  • 2-15 min: Linear gradient from 40% to 90% B.

  • 15-18 min: Hold at 90% B.

  • 18.1-22 min: Return to 40% B and re-equilibrate.

• Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks.

Causality of Choices:

• GC as an Orthogonal Method: GC separates compounds based on their volatility and interaction with the stationary phase, a different mechanism than RP-HPLC. This makes it an excellent confirmatory (orthogonal) technique for purity analysis. It is particularly well-suited for thermally stable, non-polar to semi-polar volatile compounds.

• MS Detector: Coupling GC with a mass spectrometer allows for the identification of any separated impurity peaks, providing molecular weight information.

Step-by-Step Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation & Conditions:

  • Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min.

  • Injection: 1 µL, split injection (e.g., 50:1 split ratio) to avoid column overloading.

  • Injector Temperature: 280 °C.

  • Oven Program:

    • Initial: 150 °C, hold for 1 min.

    • Ramp: 15 °C/min to 300 °C.

    • Final: Hold at 300 °C for 5 min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range m/z 40-450.

X-ray Crystallography: The Unambiguous 3D Structure

Principle & Application: Single-crystal X-ray diffraction is the gold standard for determining the three-dimensional atomic arrangement of a molecule in the solid state.[8] If a high-quality single crystal of 4-Chlorobenzo[f]isoquinoline can be grown, this technique provides definitive proof of its structure, including bond lengths, bond angles, and stereochemistry.

• Crystal Growth (Causality): Growing a suitable crystal is often the most challenging step. This requires slowly precipitating the compound from a saturated solution. Common methods include:

  • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) and allow the solvent to evaporate slowly over several days in a loosely covered vial.

  • Solvent Diffusion: Create a layered system with the compound dissolved in a good solvent and an "anti-solvent" (in which it is poorly soluble) layered on top. Crystals may form at the interface.

• Data Collection: Mount a suitable crystal (typically 0.1-0.5 mm in size) on a goniometer head of a diffractometer.[8] The crystal is cooled (e.g., to 100 K) to minimize thermal vibrations and then irradiated with monochromatic X-rays.

• Structure Solution and Refinement: The diffraction pattern is collected and processed. The resulting electron density map is used to solve and refine the crystal structure, yielding a final model of the molecule.

The successful solution of the crystal structure provides the ultimate validation, confirming not only the connectivity established by NMR but also the precise spatial arrangement of the atoms.[9]

Conclusion

The comprehensive characterization of 4-Chlorobenzo[f]isoquinoline requires a multi-faceted analytical approach. High-resolution mass spectrometry confirms the molecular formula and the presence of chlorine. A full suite of NMR experiments provides the definitive structural blueprint and confirms the substituent's location. Validated HPLC and GC methods establish the compound's purity with a high degree of confidence. Finally, where possible, single-crystal X-ray crystallography offers an unambiguous determination of the three-dimensional structure. By integrating these techniques, researchers can ensure the identity, structure, and purity of their material, forming a solid foundation for subsequent research and development activities.

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• PubMed. (n.d.). Analysis of class 1 residual solvents in pharmaceuticals using headspace-programmed temperature vaporization-fast gas chromatography-mass spectrometry. National Center for Biotechnology Information.

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Using 4-Chlorobenzo[f]isoquinoline in medicinal chemistry

An In-Depth Technical Guide to the Medicinal Chemistry Applications of 4-Chlorobenzo[f]isoquinoline

Abstract

The benzo[f]isoquinoline scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its association with a wide array of potent biological activities.[1] This guide focuses on a key intermediate, 4-Chlorobenzo[f]isoquinoline, as a versatile starting point for the synthesis of novel therapeutic agents. We provide a comprehensive overview of its properties, detailed protocols for its derivatization, and methodologies for the biological evaluation of its analogs, particularly in the context of anticancer drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and explaining the causality behind experimental choices to empower the rational design of new chemical entities.

Introduction: The Significance of the Benzo[f]isoquinoline Scaffold

Isoquinoline and its fused-ring analogs are architecturally intriguing scaffolds that serve as fundamental templates in drug discovery.[2] These nitrogen-containing heterocycles are found in numerous natural alkaloids and synthetic compounds, exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[3][4] The benzo[f]isoquinoline core, a tetracyclic system formed by the fusion of a naphthalene ring to an isoquinoline moiety, presents a rigid and planar structure ideal for interacting with biological targets like enzymes and nucleic acids.[1]

Recent research has demonstrated that incorporating the benzo[f]isoquinoline skeleton into molecular designs can yield derivatives with potent biological activities, notably as anticancer agents.[5] The strategic placement of substituents on this core allows for the fine-tuning of physicochemical properties and target engagement. 4-Chlorobenzo[f]isoquinoline is a particularly valuable building block in this context. The chlorine atom at the 4-position is not merely a substituent but a reactive handle, enabling a diverse range of functionalization through modern cross-coupling reactions. This allows for the systematic exploration of the chemical space around the scaffold to establish robust Structure-Activity Relationships (SAR).

Physicochemical and Safety Data of 4-Chlorobenzo[f]isoquinoline

Before commencing any experimental work, it is crucial to understand the properties and hazards of the starting material.

Property	Value	Source
IUPAC Name	4-chlorobenzo[f]isoquinoline	[6]
Molecular Formula	C₁₃H₈ClN	[6]
Molecular Weight	213.66 g/mol	[6]
CAS Number	32081-28-0	[6]
Appearance	(Predicted) Crystalline Solid	-
Melting Point	(Predicted) >200 °C	-
Solubility	Soluble in organic solvents like DCM, Chloroform, DMF	-

Safety Information: According to its PubChem entry, 4-Chlorobenzo[f]isoquinoline is classified with the following hazards:

• H301: Toxic if swallowed[6]

• H315: Causes skin irritation[6]

• H318: Causes serious eye damage[6]

• H335: May cause respiratory irritation[6]

Handling Protocol: All manipulations should be performed in a certified chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile gloves, is mandatory. Avoid inhalation of dust and contact with skin and eyes.

Synthesis and Derivatization of 4-Chlorobenzo[f]isoquinoline

The power of 4-Chlorobenzo[f]isoquinoline lies in its utility as a scaffold for diversification. The chlorine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide variety of substituents at the C4 position.

General Synthetic Approach

While numerous methods exist for constructing the isoquinoline core, such as the Bischler-Napieralski or Pomeranz-Fritsch reactions, a common modern approach involves the cyclization of appropriately substituted precursors.[7][8] The diagram below illustrates a generalized workflow for synthesizing the core and subsequently functionalizing the 4-chloro derivative.

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Development of anticancer agents from benzo[f]quinoline derivatives

An in-depth guide for researchers, scientists, and drug development professionals on the design, synthesis, and evaluation of novel anticancer agents derived from the benzo[f]quinoline scaffold.

Introduction: The Emergence of Benzo[f]quinoline in Oncology

The quest for novel, effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the quinoline scaffold has consistently proven to be a privileged structure, forming the core of numerous approved drugs.[1][2] An intriguing and potent subclass, the benzo[f]quinoline framework, has recently emerged as a highly promising platform for the development of next-generation cancer therapeutics.[3][4] This polynuclear azaheterocycle, characterized by an extended π-π conjugation system, provides a rigid and versatile backbone for designing molecules that can interact with key biological targets implicated in cancer progression.[3][5]

While the parent benzo[f]quinoline molecule is noted as an environmental pollutant, its incorporation into larger, functionalized derivatives has yielded compounds with significant biological activities, including potent anticancer and antimicrobial properties.[3][4] Research has demonstrated that these derivatives can be synthesized through facile and efficient chemical pathways, allowing for systematic structural modifications to optimize their therapeutic index.[3][6] This guide provides a comprehensive overview of the rationale, synthesis, and preclinical evaluation of benzo[f]quinoline derivatives as anticancer agents, offering detailed protocols and field-proven insights for researchers in the field.

Section 1: Rationale and Primary Mechanisms of Action

The anticancer potential of benzo[f]quinoline derivatives is rooted in their ability to interfere with fundamental cellular processes required for the survival and proliferation of cancer cells. Their planar, aromatic structure is key to their primary mechanisms of action, which are hypothesized to involve the inhibition of critical enzymes that regulate DNA topology and cellular energy production.

1.1. Inhibition of DNA Topoisomerases

DNA topoisomerases are essential enzymes that resolve topological challenges in DNA, such as supercoiling, which arise during replication, transcription, and recombination.[1] Cancer cells, with their high proliferation rates, are particularly dependent on topoisomerase activity. Many established chemotherapeutic agents, such as doxorubicin, target these enzymes.[1] Benzo[f]quinoline derivatives are believed to function as topoisomerase II (Topo II) inhibitors.[7][8]

• Causality of Inhibition: The planar benzo[f]quinoline core can intercalate between DNA base pairs. This non-covalent interaction distorts the DNA helix, stabilizing the transient covalent complex formed between Topo II and DNA. This stabilization prevents the enzyme from re-ligating the DNA strands after it has made a double-strand break, leading to an accumulation of permanent DNA breaks. These breaks trigger cell cycle arrest and ultimately induce apoptosis (programmed cell death).[9]

1.2. Disruption of Cellular Energy Metabolism

A secondary, yet significant, proposed mechanism is the inhibition of ATP synthase.[7][8][10] This enzyme is crucial for producing ATP, the cell's primary energy currency. By inhibiting ATP synthase, benzo[f]quinoline derivatives can starve cancer cells of the energy required for their rapid growth and division, leading to cytotoxicity.

Caption: Proposed mechanisms of anticancer action for benzo[f]quinoline derivatives.

Section 2: Synthesis Strategies

A key advantage of the benzo[f]quinoline scaffold is the availability of efficient and versatile synthetic routes, which are crucial for generating a diverse library of analogues for structure-activity relationship (SAR) studies. A widely adopted and effective method involves a two-step reaction pathway.[3][6]

2.1. Core Synthesis Pathway: Quaternization and Cycloaddition

This strategy first involves activating the benzo[f]quinoline core by creating a positively charged nitrogen, followed by a cycloaddition reaction to build a more complex polycyclic system. This approach is highly modular, allowing for diverse substituents to be introduced in both steps.[3]

• Step 1: Quaternization. The nitrogen atom of the benzo[f]quinoline is reacted with a reactive halide (e.g., phenacyl bromides, chloroacetamides). This N-alkylation reaction results in a stable quaternary salt, which is often biologically active itself.[3][6]

• Step 2: [3+2] Dipolar Cycloaddition. The quaternary salt is treated with a base (e.g., triethylamine) in situ to generate a reactive ylide. This ylide then undergoes a [3+2] dipolar cycloaddition reaction with a dipolarophile (e.g., dimethyl acetylenedicarboxylate) to form a new five-membered ring fused to the original scaffold, yielding complex cycloadducts like pyrrolo-benzo[f]quinolines.[3][7]

Caption: General two-step workflow for the synthesis of benzo[f]quinoline derivatives.

Section 3: Structure-Activity Relationship (SAR) Insights

Systematic evaluation of synthesized benzo[f]quinoline derivatives has provided critical insights into the structural features that govern their anticancer activity. These SAR correlations are vital for guiding the rational design of more potent and selective compounds.

Structural Feature	Observation	Implication for Drug Design	Source
Core Structure	Quaternary salts often exhibit higher anticancer activity than their corresponding cycloadducts.	The permanent positive charge on the nitrogen atom appears crucial for potent activity, likely enhancing interaction with biological targets.	[3]
Substituents on Quaternary Salts	Aromatic R substituents (from the reactive halide) lead to better activity than aliphatic ones.	Incorporating aromatic rings enhances potency, possibly through additional π-stacking interactions with DNA or the target enzyme.	[3]
Aromatic Substituent Position	Substituents at the para position of a benzoyl moiety (e.g., -CH₃, -Ph, -OCH₃, -Cl) have a favorable effect.	The para position is a key modification site. Exploring a range of electron-donating and withdrawing groups here is a valid optimization strategy.	[3]
Cycloadduct Structure	Pyrrolo-benzo[f]quinoline structures (a single fused 5-membered ring) are more active than more complex fused systems.	A less sterically hindered, planar structure is preferred for the cycloadducts, suggesting intercalation remains an important binding mode.	[3]
Isomeric Backbone	Benzo[f]quinolinium salts appear to be more active than their benzo[c]quinoline counterparts.	The specific arrangement of the fused rings in the benzo[f]quinoline isomer is optimal for anticancer activity.	[7]

Section 4: Preclinical Evaluation Protocols

The following protocols provide a standardized framework for assessing the anticancer potential of newly synthesized benzo[f]quinoline derivatives in a laboratory setting.

Protocol 4.1: In Vitro Cytotoxicity Screening (MTT Assay)

This protocol is a foundational method for determining a compound's ability to inhibit cancer cell growth.[11][12] The MTT assay measures the metabolic activity of cells, which correlates with cell viability.

Expertise & Rationale: This colorimetric assay is chosen for its reliability, high-throughput nature, and sensitivity. The principle rests on the ability of mitochondrial dehydrogenase enzymes in living cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Methodology:

• Cell Culture:

  • Maintain human cancer cell lines (e.g., breast cancer MDA-MB-468, lung cancer HOP-92, melanoma SK-MEL-5) in appropriate culture medium (e.g., RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[11][12]

  • Culture cells in an incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Seed 5,000-10,000 cells per well in a 96-well microtiter plate in a final volume of 100 µL of medium.

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of the test benzo[f]quinoline derivative in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

  • Self-Validation: Include the following controls:

    • Negative Control: Wells with cells treated with medium containing the same percentage of DMSO used for the highest compound concentration (vehicle control).

    • Positive Control: Wells with cells treated with a known anticancer drug (e.g., Doxorubicin or Etoposide).

    • Blank Control: Wells with medium but no cells.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C with 5% CO₂.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for another 3-4 hours. During this time, viable cells will convert MTT to formazan crystals.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the formula: % Viability = [(Abs_Treated - Abs_Blank) / (Abs_Vehicle - Abs_Blank)] * 100

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Protocol 4.2: Topoisomerase II Relaxation Assay

This biochemical assay directly tests the hypothesis that benzo[f]quinoline derivatives inhibit Topo II activity.

Expertise & Rationale: The assay relies on the ability of Topo II to relax supercoiled plasmid DNA. If a compound inhibits the enzyme, the DNA will remain in its supercoiled state. The different topological forms of DNA (supercoiled vs. relaxed) can be separated and visualized by agarose gel electrophoresis. This provides direct mechanistic evidence.[12]

Methodology:

• Reaction Setup:

  • In a 0.5 mL microcentrifuge tube on ice, prepare the reaction mixture. The final volume is typically 20 µL.

  • Reaction Buffer (1x): 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 10 mM MgCl₂, 0.5 mM DTT, 0.5 mM EDTA, 30 µg/mL BSA.

  • ATP: Add to a final concentration of 1 mM (required for Topo II activity).

  • Substrate DNA: Add 250-500 ng of supercoiled plasmid DNA (e.g., pBR322).

  • Test Compound: Add the benzo[f]quinoline derivative at various concentrations (e.g., 1, 10, 50, 100 µM).

• Enzyme Addition and Incubation:

  • Add 1-2 units of human Topoisomerase IIα to the reaction mixture.

  • Incubate the reaction at 37°C for 30-60 minutes.

• Reaction Termination:

  • Stop the reaction by adding 4 µL of Stop Buffer/Loading Dye (containing 1% SDS, 50 mM EDTA, and bromophenol blue). The SDS denatures the enzyme, and EDTA chelates Mg²⁺, inactivating it.

• Agarose Gel Electrophoresis:

  • Load the entire reaction mixture into the wells of a 1% agarose gel containing 0.5 µg/mL ethidium bromide.

  • Self-Validation: Include the following controls:

    • No Enzyme Control: Reaction mix with DNA but no Topo II (shows position of supercoiled DNA).

    • No Drug Control: Full reaction mix with enzyme and vehicle (DMSO) (shows position of relaxed DNA).

    • Positive Control: Full reaction mix with a known Topo II inhibitor like Etoposide (should show persistence of supercoiled DNA).

  • Run the gel at a constant voltage (e.g., 80V) for 2-3 hours or until the dye front has migrated sufficiently.

• Visualization and Analysis:

  • Visualize the DNA bands under a UV transilluminator.

  • The supercoiled plasmid DNA migrates faster than the relaxed circular DNA.

  • Inhibition of Topo II is indicated by the persistence of the fast-migrating supercoiled DNA band and a corresponding decrease in the slow-migrating relaxed DNA band compared to the "No Drug Control".

Section 5: Data Interpretation and Lead Optimization

The data generated from these protocols are essential for advancing a drug discovery program.

• Prioritizing Hits: Compounds with low micromolar or nanomolar IC₅₀ values against multiple cancer cell lines are considered promising "hits".[11] Selective activity (high potency against cancer cells but low potency against normal cell lines) is highly desirable.

• Confirming Mechanism: A positive result in the Topoisomerase II assay provides strong evidence for the compound's mechanism of action, validating the initial design hypothesis.

• Guiding Next Steps: The SAR data, combined with cytotoxicity and mechanistic results, should guide the next round of synthesis. For example, if a quaternary salt with a para-chloro substituent (e.g., compound 3f ) shows high selectivity for leukemia cells[3], the next steps could involve synthesizing analogues with other halogens or electron-withdrawing groups at the para position to see if potency or selectivity can be further improved. Promising compounds should also be subjected to ADME (Absorption, Distribution, Metabolism, and Excretion) profiling to assess their drug-like properties.[11]

Conclusion

The benzo[f]quinoline scaffold represents a fertile ground for the discovery of novel anticancer agents. Their straightforward synthesis, coupled with potent and multifaceted mechanisms of action targeting fundamental cancer cell vulnerabilities like DNA replication and energy metabolism, makes them highly attractive candidates for further development. The protocols and insights provided in this guide offer a robust framework for researchers to systematically design, synthesize, and evaluate new benzo[f]quinoline derivatives, with the ultimate goal of translating these promising chemical entities into effective clinical therapies.

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• Various Authors. (2023). Benzo[f]quinoline derivatives: potential applications... ResearchGate. [Link]

• Antoci, V., et al. (2019). Synthesis of Benzo [f] Quinoline and its Derivatives: Mini Review. ResearchGate. [Link]

• Various Authors. (n.d.). Design in the class of benzo[f]quinolines derivatives with anticancer activity. ResearchGate. [Link]

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The Antimicrobial Potential of Substituted Isoquinolines: A Technical Guide for Drug Development Professionals

Introduction: The Isoquinoline Scaffold as a Privileged Structure in Antimicrobial Drug Discovery

The relentless evolution of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. The isoquinoline scaffold, a bicyclic aromatic heterocycle, has emerged as a "privileged structure" in medicinal chemistry due to its prevalence in a vast array of biologically active natural products and synthetic compounds.[1] From the antispasmodic papaverine to the potent antibacterial agent berberine, isoquinoline derivatives have demonstrated a remarkable capacity to interact with diverse biological targets.[2] This guide provides an in-depth exploration of the antimicrobial applications of substituted isoquinolines, offering detailed protocols, mechanistic insights, and a curated summary of their activity for researchers, scientists, and drug development professionals.

Mechanisms of Antimicrobial Action: Targeting Essential Bacterial Processes

Substituted isoquinolines exert their antimicrobial effects through a variety of mechanisms, primarily by targeting essential bacterial enzymes and processes. A significant body of research points to the inhibition of DNA gyrase and topoisomerase IV as a key mechanism of action for many isoquinoline-based compounds.[2][3] These type II topoisomerase enzymes are crucial for bacterial DNA replication, transcription, and repair, making them validated and highly attractive targets for antibacterial drug development. The proposed mechanism involves the stabilization of the covalent complex between the topoisomerase and bacterial DNA, leading to lethal double-strand breaks.[3]

Furthermore, some substituted isoquinolines, particularly certain alkynyl derivatives, have been shown to perturb the biosynthesis of the bacterial cell wall and nucleic acids.[4][5] This multi-targeted approach is particularly advantageous in combating the development of resistance. The quaternization of the nitrogen atom and the presence of specific substituents, such as a methylenedioxy group, have been shown to play a crucial role in enhancing the antimicrobial activity of certain classes of isoquinoline alkaloids.[6]

Below is a diagram illustrating the primary mechanisms of action of antimicrobial substituted isoquinolines.

Caption: Primary antimicrobial mechanisms of substituted isoquinolines.

Quantitative Antimicrobial Activity of Substituted Isoquinolines

The antimicrobial efficacy of substituted isoquinolines is typically quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism. The following table summarizes the reported MIC values for various classes of substituted isoquinolines against a range of bacterial pathogens.

Compound Class	Specific Compound(s)	Bacterial Strain	MIC (µg/mL)	Reference(s)
Tricyclic Isoquinolines	Compound 8d	Staphylococcus aureus	16	[2][7]
Enterococcus faecium	128	[2][7]
Compound 8f	Staphylococcus aureus	32	[2][7]
Streptococcus pneumoniae	32	[2][7]
Enterococcus faecium	64	[2][7]
Alkynyl Isoquinolines	HSN584	Staphylococcus aureus (MRSA, VRSA)	4 - 8	[4]
Enterococcus faecium (VRE)	4 - 8	[4]
HSN739	Staphylococcus aureus (MRSA, VRSA)	4 - 8	[4]
Tetrahydroisoquinolines	Fluorophenylpropanoate ester 13	Not specified	Not specified	[8]
Halogenated phenyl carbamates 17, 18	Not specified	Not specified	[8]
Halogenated phenethyl carbamates 21, 22	Not specified	Not specified	[8]

Experimental Protocols

Protocol 1: Synthesis of Tricyclic Isoquinoline Derivatives

This protocol is adapted from the synthesis of tricyclic isoquinoline derivatives reported by Ung et al.[7]

Materials:

• Substituted 1-methyl-3,4-dihydroisoquinoline

• Dimethyl acetylenedicarboxylate (DMAD)

• Methanol

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Dissolve the substituted 1-methyl-3,4-dihydroisoquinoline in methanol.

• Add 1.5 equivalents of dimethyl acetylenedicarboxylate (DMAD) to the solution.

• Stir the reaction mixture at room temperature. Reaction times may vary depending on the specific substrates (refer to the original publication for details).[7]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, if a precipitate has formed, filter the reaction mixture. If no precipitate is present, concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., 20-100% ethyl acetate in hexane).[7]

• Characterize the purified tricyclic isoquinoline derivative using standard analytical techniques (e-g., NMR, HRMS).

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[9]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland

• Substituted isoquinoline compound stock solution (in a suitable solvent like DMSO)

• Positive control antibiotic (e.g., ciprofloxacin)

• Negative control (broth only)

• Sterile saline (0.85% w/v)

Procedure:

• Preparation of the Inoculum: From a fresh 18-24 hour agar plate, select several colonies of the test bacterium and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of the Microtiter Plate:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the substituted isoquinoline stock solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well.

• Inoculation: Inoculate each well (except the negative control) with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at 35 ± 2 °C for 16-20 hours in ambient air.

• Interpretation of Results: The MIC is the lowest concentration of the substituted isoquinoline that completely inhibits visible growth of the bacteria.

Experimental and Drug Discovery Workflow

The development of novel antimicrobial agents from substituted isoquinolines follows a structured workflow, from initial synthesis to preclinical evaluation.

Caption: A typical workflow for the discovery and evaluation of antimicrobial isoquinoline derivatives.

Conclusion and Future Directions

Substituted isoquinolines represent a highly promising class of antimicrobial agents with the potential to address the growing threat of antibiotic resistance. Their diverse mechanisms of action, including the inhibition of essential bacterial enzymes and interference with key biosynthetic pathways, make them attractive candidates for further development. The protocols and data presented in this guide provide a solid foundation for researchers to explore the antimicrobial potential of novel isoquinoline derivatives. Future research should focus on optimizing the structure-activity relationships to enhance potency and broaden the spectrum of activity, particularly against multidrug-resistant Gram-negative pathogens. Furthermore, detailed investigations into their mechanisms of action will be crucial for the rational design of next-generation isoquinoline-based antimicrobials.

References

• CLSI. Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Clinical and Laboratory Standards Institute, 950 West Valley Road, Suite 2500, Wayne, Pennsylvania 19087 USA, 2018. [Link]

• Ung, A. T., et al. (2022). Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. Molecules, 27(19), 6529. [Link]

• Ung, A. T., et al. (2022). Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. OPUS at UTS. [Link]

• Karanja, C. W., et al. (2022). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. Molecules, 27(16), 5173. [Link]

• de la Torre, P. G., et al. (2013). Novel isoquinoline derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry, 21(11), 3221-3230. [Link]

• Qing, Z. X., et al. (2017). Isoquinoline Alkaloids and Their Antiviral, Antibacterial, and Antifungal Activities and Structure-activity Relationship. Current Organic Chemistry, 21(1), 1-1. [Link]

• Karanja, C. W., et al. (2022). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. PMC - NIH. [Link]

• ResearchGate. Structures of antimicrobial compounds with an isoquinoline moiety.[Link]

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• 8. Novel isoquinoline derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Pictet-Spengler Conditions for Chlorinated Precursors

Welcome to the technical support center for the Pictet-Spengler reaction with a focus on chlorinated precursors. This guide is designed for researchers, scientists, and drug development professionals who are navigating the specific challenges associated with these electron-deficient substrates. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deeper understanding of the reaction mechanism and the rationale behind the troubleshooting strategies presented.

I. Understanding the Core Challenge: The "Deactivated" Ring

The primary hurdle in using chlorinated tryptamines or other β-arylethylamines in the Pictet-Spengler reaction is the electron-withdrawing nature of the chlorine substituent. This seemingly small modification has a significant impact on the core mechanism of the reaction.

The rate-limiting step of the Pictet-Spengler reaction is the intramolecular electrophilic aromatic substitution, where the electron-rich aromatic ring attacks the iminium ion intermediate.[1][2] A chlorine atom on the aromatic ring pulls electron density away from it, thereby decreasing its nucleophilicity.[1] This deactivation of the ring makes the crucial cyclization step more difficult, often leading to lower yields, longer reaction times, or the need for more forcing reaction conditions compared to their non-halogenated or electron-rich counterparts.[1][3]

Visualizing the Electronic Effect

To better understand this, let's visualize the general mechanism and the impact of the chlorinated precursor.

Caption: General mechanism of the Pictet-Spengler reaction highlighting the challenging cyclization step for chlorinated precursors.

II. Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when working with chlorinated precursors in the Pictet-Spengler reaction.

Q1: Why is my Pictet-Spengler reaction with a chlorinated tryptamine not working under standard conditions (e.g., TFA in DCM at room temperature)?

A1: Standard conditions are often optimized for electron-rich or neutral tryptamines. The chlorine atom on your precursor deactivates the aromatic ring, making it less nucleophilic.[1] Consequently, the energy barrier for the cyclization step is higher. You will likely need to employ harsher conditions, such as higher temperatures, stronger acids, or alternative catalytic systems to drive the reaction to completion.[1][3]

Q2: What are the first adjustments I should consider to optimize the reaction?

A2: The most straightforward initial adjustments are increasing the reaction temperature and using a stronger acid catalyst. Refluxing the reaction in a suitable solvent is a common strategy. For a more controlled approach, consider switching from a standard Brønsted acid like trifluoroacetic acid (TFA) to a stronger one, or even a Lewis acid. However, be mindful that harsher conditions can also lead to side reactions.[1]

Q3: Can the position of the chlorine atom on the aromatic ring affect the reaction's success?

A3: Yes, the position of the chlorine atom can influence the electronic environment of the cyclization site. While any chlorine atom will be deactivating, its position relative to the ethylamine chain can subtly alter reactivity. For instance, a chlorine atom at the 6-position of a tryptamine might have a more pronounced deactivating effect on the C-7 position (a potential cyclization site in some cases) than on the more typical C-4 position.

Q4: Are there any known side reactions specific to using chlorinated precursors?

A4: While not entirely specific, the harsher conditions often required for chlorinated precursors can exacerbate common side reactions. These include oxidation of the desired tetrahydro-β-carboline product to the aromatic β-carboline, especially at higher temperatures in the presence of air.[1] Additionally, very strong acids can lead to undesired side reactions with other functional groups in your molecule. In some cases, undesirable chlorination of other positions on the aromatic ring has been observed, particularly if the reaction conditions inadvertently generate a chlorinating species.[4]

III. Troubleshooting Guide

This section provides a more in-depth, problem-and-solution approach to common issues encountered during the optimization of the Pictet-Spengler reaction for chlorinated precursors.

Problem 1: Low to No Product Formation

Your TLC or LC-MS analysis shows primarily unreacted starting materials.

Possible Causes & Solutions:

• Insufficient Activation: The electrophilicity of the iminium ion is not high enough to overcome the deactivated ring.

  • Increase Temperature: Refluxing the reaction in a solvent like dichloromethane (DCM), acetonitrile, or toluene can provide the necessary energy for cyclization.[5]

  • Stronger Acid Catalyst: Switch from TFA to a stronger Brønsted acid like p-toluenesulfonic acid (p-TsOH) or even sulfuric acid.[2] Use these with caution as they can promote side reactions.

  • Lewis Acid Catalysis: Lewis acids can be very effective. Consider using catalysts like BF₃·OEt₂ or In(OTf)₃.[6][7] These can strongly activate the carbonyl group for iminium ion formation.

  • N-Acyliminium Ion Intermediate: Acylating the tryptamine nitrogen (e.g., with chloroacetyl chloride) prior to cyclization generates a highly electrophilic N-acyliminium ion, which can cyclize under much milder conditions.[3] This is a very effective strategy for deactivated systems.

• Solvent Effects: The chosen solvent may not be optimal.

  • Solvent Polarity: The polarity of the solvent can influence reaction rates. Experiment with a range of anhydrous solvents such as dichloromethane, acetonitrile, and toluene to find the best fit for your specific substrate.[5]

Problem 2: Multiple Products and Low Yield of Desired Product

You observe the formation of several spots on your TLC plate, with only a minor spot corresponding to your target molecule.

Possible Causes & Solutions:

• Oxidation: The desired tetrahydro-β-carboline is oxidizing to the corresponding β-carboline.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce oxidation, especially at elevated temperatures.[2]

  • Control Temperature: Avoid unnecessarily high temperatures. Find the lowest temperature at which the reaction proceeds at a reasonable rate.

• Undesired Side Reactions: The harsh conditions are causing decomposition or other unwanted reactions.

  • Alternative Catalysts: If strong acids are causing issues, explore milder, more specialized catalysts. For instance, diaryliodonium salts have been shown to be effective halogen bond catalysts for the Pictet-Spengler reaction, sometimes requiring only a very low catalyst loading (e.g., 0.5 mol%).[8][9][10]

  • pH Control: In some cases, precise pH control can be crucial. The reaction can be sensitive to the acidity of the medium, and buffering the reaction might be beneficial, although this is less common in standard organic synthesis setups.[11][12]

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in the Pictet-Spengler reaction with chlorinated precursors.

IV. Experimental Protocols

The following are generalized protocols. They will likely require optimization for your specific substrates.

Protocol 1: Standard Conditions (for initial screening)

This protocol uses a common Brønsted acid and is a good starting point.

• Preparation: To a solution of the chlorinated tryptamine (1.0 equiv) in anhydrous dichloromethane (0.1 M), add the aldehyde (1.1 equiv).

• Catalyst Addition: Add trifluoroacetic acid (TFA, 1.2 equiv) dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by TLC or LC-MS. If no reaction is observed, gradually increase the temperature to reflux.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Optimized Conditions for Deactivated Substrates (N-Acyliminium Ion Strategy)

This protocol is advantageous for less reactive, chlorinated substrates.

• Amide Formation: To a solution of the chlorinated tryptamine (1.0 equiv) and a non-nucleophilic base (e.g., triethylamine or DIPEA, 1.5 equiv) in anhydrous dichloromethane at 0 °C, add chloroacetyl chloride (1.2 equiv) dropwise. Allow the reaction to warm to room temperature and stir until the starting tryptamine is consumed (monitor by TLC).

• Cyclization: To the crude chloroacetamide intermediate, add a Lewis acid (e.g., BF₃·OEt₂, 1.5 equiv) at 0 °C.

• Reaction: Stir the mixture at 0 °C to room temperature for 2-12 hours, monitoring for the formation of the cyclized product.

• Workup: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. The resulting lactam can then be purified by column chromatography and subsequently reduced to the desired tetrahydro-β-carboline if needed.

Data Summary: Reaction Conditions Comparison

Condition	Catalyst	Temperature	Typical Substrates	Key Advantages	Potential Issues
Classical	TFA, HCl	Room Temp to Reflux	Electron-rich/neutral tryptamines	Simple, readily available reagents.	Often fails for chlorinated precursors.[1]
Brønsted Acid	p-TsOH, H₂SO₄	Elevated	Mildly deactivated tryptamines	Increased reactivity over TFA/HCl.[2]	Can cause charring/side reactions.
Lewis Acid	BF₃·OEt₂, In(OTf)₃	0 °C to Elevated	Deactivated tryptamines	High activation of iminium ion.	Requires strictly anhydrous conditions.
N-Acyliminium	Lewis Acid	0 °C to Room Temp	Heavily deactivated tryptamines	Very effective for difficult substrates.[3]	Adds an extra synthetic step.
Halogen-Bond	Diaryliodonium Salts	Elevated	Broad scope	Metal-free, low catalyst loading.[8]	Catalyst may not be commercially available.

V. Purification of Chlorinated Tetrahydro-β-carbolines

The purification of your final product is a critical step.

• Standard Chromatography: Silica gel column chromatography is the most common method. A gradient elution starting from a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity is typically effective.

• Dealing with Tailing: The basic nitrogen atom in the tetrahydro-β-carboline can sometimes cause tailing on silica gel. Adding a small amount of triethylamine (e.g., 0.5-1%) to your eluent can help to obtain sharper peaks and better separation.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be an excellent way to obtain highly pure material.

VI. Concluding Remarks

Optimizing the Pictet-Spengler reaction for chlorinated precursors requires a systematic and mechanistically informed approach. The inherent electronic deactivation of the aromatic ring necessitates moving beyond standard protocols. By carefully selecting catalysts, adjusting reaction conditions, and being mindful of potential side reactions, researchers can successfully synthesize these valuable chlorinated tetrahydro-β-carboline scaffolds. This guide provides a starting point for your troubleshooting and optimization efforts. Remember that each substrate is unique, and empirical optimization will always be a part of the process.

References

• BenchChem. (n.d.). Impact of substrate electronic effects on Pictet-Spengler reaction outcomes.
• Damrath, M., Döring, A., & Nachtsheim, B. J. (2025). Halogen bond-catalyzed Pictet–Spengler reaction. Chemical Communications.
• Damrath, M., Döring, A., & Nachtsheim, B. J. (2024). Halogen Bond-catalyzed Pictet-Spengler Reaction. ResearchGate.
• Smith, C. J., et al. (2021). Synthesis of aza-quaternary centers via Pictet–Spengler reactions of ketonitrones. Chemical Science.
• Damrath, M., Döring, A., & Nachtsheim, B. J. (2024). Halogen Bond-catalyzed Pictet-Spengler Reaction. ChemRxiv.
• Damrath, M., Döring, A., & Nachtsheim, B. J. (2025). Halogen bond-catalyzed Pictet–Spengler reaction. Chemical Communications.
• Grokipedia. (n.d.). Pictet–Spengler reaction.
• Beilstein Journals. (2013). Mild and efficient cyanuric chloride catalyzed Pictet–Spengler reaction.
• BenchChem. (n.d.). Optimizing catalyst selection for asymmetric Pictet-Spengler reactions.
• Calcaterra, A., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. PMC - PubMed Central - NIH.
• Wikipedia. (n.d.). Pictet–Spengler reaction.
• NROChemistry. (n.d.). Pictet-Spengler Reaction.
• Trzupek, J. D., et al. (2011). Lessons from the Total Synthesis of (±) Phalarine: Insights Into the Mechanism of the Pictet-Spengler Reaction. ResearchGate.
• BenchChem. (n.d.). Minimizing side reactions in the Pictet-Spengler synthesis of piperidines.
• MDPI. (n.d.). Extraction pH Controls Assessed Biotoxicity of Chlorination Disinfection Byproducts from Amphoteric Precursors.
• ResearchGate. (n.d.). Highly stereoselective Pictet-Spengler reaction of D-tryptophan methyl ester with piperonal: convenient syntheses of Cialis (Tadalafil), 12a-epi-Cialis, and their deuterated analogues.
• ResearchGate. (n.d.). Scope of the aqueous Pictet-Spengler reaction using tryptamine and four....
• PubMed. (2009). pH Control for Enhanced Reductive Bioremediation of Chlorinated Solvent Source Zones.

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Technical Support Center: Navigating Side Reactions in the Bischler-Napieralski Synthesis of Isoquinolines

Welcome to the technical support center dedicated to the Bischler-Napieralski synthesis of isoquinolines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the common side reactions encountered during this powerful cyclization reaction. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to optimize your syntheses and overcome common hurdles.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant amount of a styrene byproduct in my reaction mixture. What is causing this and how can I prevent it?

This is a classic issue in Bischler-Napieralski synthesis and is attributed to the retro-Ritter reaction , a major competing pathway.[1][2] This side reaction is particularly prevalent when the reaction intermediate, a nitrilium ion, can fragment to form a stable carbocation, which then eliminates a proton to yield a styrene derivative.[1][3] The formation of a conjugated system in the resulting styrene often favors this pathway.[1]

Causality and Troubleshooting:

The formation of the nitrilium ion is a key step in the desired cyclization; however, its stability and subsequent reactivity are crucial.[4]

• Substrate Electronics: Substrates with electron-donating groups on the aromatic ring activate it towards the desired intramolecular electrophilic aromatic substitution, favoring cyclization over the retro-Ritter pathway.[2][5] Conversely, electron-withdrawing groups deactivate the ring, making cyclization more difficult and increasing the likelihood of the retro-Ritter side reaction.[5]

• Reaction Temperature: Higher temperatures can provide the activation energy needed for the fragmentation of the nitrilium ion, promoting the retro-Ritter reaction.[5]

• Choice of Dehydrating Agent: While strong dehydrating agents are necessary, excessively harsh conditions can also favor fragmentation.

Solutions and Preventative Measures:

Strategy	Mechanism of Action	Recommended Protocol
Use of Milder Reagents	Milder activating agents can favor the desired cyclization at lower temperatures, minimizing the retro-Ritter fragmentation. The Tf₂O/2-chloropyridine system is a prime example.[6]	See Protocol 2: Milder Cyclization using Tf₂O and 2-chloropyridine .
Employing a Nitrile Solvent	The retro-Ritter reaction is an equilibrium process. Using a nitrile as the solvent can shift the equilibrium away from the styrene product and towards the nitrilium ion intermediate, thereby favoring the desired cyclization.[1][2]	Conduct the reaction in anhydrous acetonitrile as the solvent, if substrate solubility allows.

Troubleshooting Guides

Problem 1: My reaction has produced a thick, intractable tar, and I have a very low yield of the desired product.

Tar formation is a common issue in Bischler-Napieralski reactions, often resulting from polymerization of the starting material, intermediates, or the final product under the strongly acidic and high-temperature conditions.[5]

Root Causes:

• Excessively High Temperatures: Overheating the reaction mixture is a primary cause of decomposition and polymerization.[5]

• Prolonged Reaction Times: Even at appropriate temperatures, extended reaction times can lead to product degradation.[5]

• Highly Reactive Substrates: Electron-rich aromatic rings, while good for the cyclization, can also be more susceptible to polymerization under harsh acidic conditions.

Troubleshooting Workflow:

Caption: A workflow for diagnosing and resolving tar formation.

Preventative Protocols:

• Protocol 1: Standard Bischler-Napieralski Cyclization with POCl₃ (with careful temperature control) is a good starting point.

• For sensitive substrates, immediately consider Protocol 2: Milder Cyclization using Tf₂O and 2-chloropyridine .

Problem 2: I have isolated a product with the correct mass, but the NMR spectrum indicates an unexpected regioisomer.

The formation of an "abnormal" regioisomer can occur, particularly with certain substitution patterns on the aromatic ring. This is often the result of an ipso-attack of the nitrilium ion on a substituted carbon of the aromatic ring, followed by a rearrangement.[4][7]

Mechanistic Insight:

The generally accepted mechanism involves electrophilic attack at an ortho-position to the ethylamine substituent. However, if an ipso-carbon (a substituted carbon) is sufficiently activated, the nitrilium ion can attack this position to form a spirocyclic intermediate.[4] This intermediate can then rearrange to yield a different regioisomer of the dihydroisoquinoline.

Caption: Competing pathways leading to normal and abnormal products.

Controlling Regioselectivity:

• Choice of Reagent: The choice of dehydrating agent can influence the regioselectivity. For instance, using P₂O₅ has been reported to lead to a mixture of normal and abnormal products in some cases, while POCl₃ might favor the normal product.[4]

• Substituent Effects: The electronic and steric nature of the substituents on the aromatic ring plays a crucial role. A deep understanding of the substrate is key to predicting and potentially avoiding this side reaction.

Experimental Protocols

Protocol 1: Standard Bischler-Napieralski Cyclization with POCl₃

This protocol is a general starting point for the synthesis of 3,4-dihydroisoquinolines.

Materials:

• β-phenylethylamide (1.0 equiv)

• Phosphorus oxychloride (POCl₃) (2.0 - 5.0 equiv)

• Anhydrous toluene or acetonitrile

• Ice-water bath

• Saturated aqueous sodium bicarbonate solution

• Dichloromethane (DCM) or ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the β-phenylethylamide in anhydrous toluene or acetonitrile, add POCl₃ dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• After the addition is complete, slowly warm the reaction mixture to reflux and maintain for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully and slowly pour the reaction mixture into an ice-water bath to quench the excess POCl₃.

• Basify the aqueous mixture to a pH of 8-9 with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.[5]

Protocol 2: Milder Cyclization using Tf₂O and 2-chloropyridine

This protocol is recommended for substrates that are sensitive to high temperatures and strongly acidic conditions, or to minimize the retro-Ritter side reaction.[6]

Materials:

• β-phenylethylamide (1.0 equiv)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 - 1.5 equiv)

• 2-chloropyridine (1.2 - 2.0 equiv)

• Anhydrous dichloromethane (DCM)

• -78 °C to 0 °C cooling bath

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the β-phenylethylamide in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

• Add 2-chloropyridine to the cooled solution.

• Slowly add Tf₂O dropwise to the reaction mixture.

• Allow the reaction to stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Organic Chemistry Portal. Bischler-Napieralski Reaction. [Link]

• Wikipedia. Bischler–Napieralski reaction. [Link]

• NROChemistry. Bischler-Napieralski Reaction: Examples & Mechanism. [Link]

• J&K Scientific LLC. (2025). Bischler-Napieralski Reaction. [Link]

• ResearchGate. (2010). Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines. [Link]

• Grokipedia. Bischler–Napieralski reaction. [Link]

• ResearchGate. The Preparation of 3,4‐Dihydroisoquinolines and Related Compounds by the Bischler‐Napieralski Reaction. [Link]

• Slideshare. (2019). Bischler napieralski reaction. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]

• Aurigene Pharmaceutical Services. Synthesis of Isoquinoline Alkaloids via Oxidative Amidation–Bischler–Napieralski Reaction. [Link]

• PubMed. (2000). Anomalous substituent effects in the bischler-napieralski reaction of 2-aryl aromatic formamides. [Link]

• Zenodo. (2018). Bischler-Napieralski reaction in total synthesis of isoquinoline-based natural products. An old reaction, a new application. [Link]

• National Institutes of Health. (2021). Synthesis of Carbazoles by a Diverted Bischler–Napieralski Cascade Reaction. [Link]

• Fodor, G., & Nagubandi, S. (1980). Correlation of the von Braun, Ritter, Bischler-Napieralski, Beckmann and Schmidt reactions via nitrilium salt intermediates. Tetrahedron, 36(10), 1279–1300. [Link]

• Movassaghi, M., & Hill, M. D. (2008). A versatile cyclodehydration reaction for the synthesis of isoquinoline and β-carboline derivatives. Organic letters, 10(16), 3485–3488. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1997). Abnormal products in the Bischler–Napieralski isoquinoline synthesis. [Link]

• ipso attack. In (pp. 1–4). [Link]

• ResearchGate. (2018). Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products. An Old Reaction, a New Application. [Link]

• YouTube. (2021). Bischler–Napieralski Reaction | Prepare for GATE, NET. [Link]

• National Institutes of Health. (2016). Direct Observation of Intermediates Involved in the Interruption of the Bischler–Napieralski Reaction. [Link]

• ResearchGate. (2021). (PDF) Bischler–Napieralski Synthesis of 6-Alkynyl Phenanthridines Based on Tf 2 O-Promoted Electrophilic Activation of N -Aryl-2-propynamides. [Link]

• Scribd. Bischler Napieralski Reaction | PDF. [Link]

• National Institutes of Health. (2009). A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. [Link]

• Royal Society of Chemistry. (2023). Tf2O-mediated [4+2]-annulation of anthranils with 2-chloropyridines: enabling access to pyridoquinazolinones and euxylophoricine B. [Link]

• The asymmetric Bischler-Napieralski reaction: preparation of 1,3,4-trisubstituted 1,2,3,4-tetrahydroisoquinolines. (n.d.). [Link]

• Reddit. (2019). Bischler Napieralski Reaction Mechanism scope with Application, synthesis of isoquinoline. [Link]

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• 4. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
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• 6. A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anomalous substituent effects in the bischler-napieralski reaction of 2-aryl aromatic formamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to Optimizing the Synthesis of 4-Chlorobenzo[f]isoquinoline

Welcome to the technical support hub for the synthesis of 4-Chlorobenzo[f]isoquinoline. This guide is tailored for researchers, medicinal chemists, and process development professionals who are navigating the complexities of this multi-step synthesis. Benzo[f]isoquinolines are a critical scaffold in medicinal chemistry, and achieving high yields is paramount for successful drug discovery and development campaigns. This document provides in-depth, field-proven insights, troubleshooting protocols, and validated methodologies to address common challenges and enhance the efficiency of your synthetic route.

Our approach is built on explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in established chemical principles.

Synthetic Overview: A Common Pathway

The synthesis of 4-Chlorobenzo[f]isoquinoline is typically achieved through a multi-step sequence, starting from a suitable naphthalene-based precursor. A robust and widely adopted strategy involves the Bischler-Napieralski reaction to construct the core isoquinoline ring system, followed by aromatization and a final chlorination step.

Caption: General synthetic workflow for 4-Chlorobenzo[f]isoquinoline.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific challenges you may encounter during the synthesis in a direct question-and-answer format.

Part 1: The Bischler-Napieralski Cyclization Step

This intramolecular electrophilic aromatic substitution is the cornerstone of the synthesis, but it is sensitive to substrate reactivity and reaction conditions.[1]

Q1: My Bischler-Napieralski reaction is giving a very low yield or failing to proceed. What are the common causes and solutions?

A1: Low yields in this cyclization can stem from several factors. Let's break down the most common culprits and their solutions.

• Cause A: Insufficient Dehydrating Agent Potency. The reaction relies on a potent dehydrating agent to activate the amide carbonyl for cyclization.[2]

  • Solution: While phosphorus oxychloride (POCl₃) is effective for many substrates, less reactive amides may require a stronger dehydrating system. A combination of phosphorus pentoxide (P₂O₅) in refluxing POCl₃ is significantly more effective as it generates pyrophosphates, which are better leaving groups.[2] For extremely challenging substrates, milder but highly effective modern reagents like triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base (e.g., 2-chloropyridine) can be employed.[2]

• Cause B: Presence of Moisture. Dehydrating agents like POCl₃ and P₂O₅ react violently and preferentially with water. Any moisture in your reagents or solvent will be quenched, rendering it inactive for the desired reaction.

  • Solution: Ensure all glassware is rigorously oven- or flame-dried. Use freshly distilled solvents and high-purity, anhydrous reagents. It is best practice to handle P₂O₅ in a glovebox or under a dry nitrogen atmosphere.

• Cause C: Deactivated Aromatic Ring. The Bischler-Napieralski reaction is an electrophilic aromatic substitution.[3] If your naphthalene precursor has electron-withdrawing groups, the ring will be less nucleophilic and less likely to attack the activated amide intermediate.

  • Solution: For deactivated systems, you must use the most powerful dehydrating conditions (P₂O₅/POCl₃) and higher temperatures. Switching to a higher boiling point solvent, such as xylene or decalin, can help drive the reaction to completion.[2]

Caption: Troubleshooting workflow for the Bischler-Napieralski reaction.

Q2: I am observing a significant side product that appears to be a styrene derivative. What is this and how can I prevent it?

A2: This is a classic side reaction in Bischler-Napieralski chemistry and is strong evidence for the formation of a nitrilium ion intermediate.[4] This intermediate can undergo a retro-Ritter reaction, which is essentially an elimination that cleaves the C-N bond to form a stable, conjugated styrene-type molecule.[2]

• Mechanism of Side Reaction: The nitrilium ion is in equilibrium with its precursors. If the cyclization (electrophilic aromatic substitution) is slow, the elimination pathway (retro-Ritter) can become dominant.

• Solution A: Shift the Equilibrium. The retro-Ritter reaction releases a nitrile. By Le Châtelier's principle, you can shift the equilibrium away from this side product by using the corresponding nitrile (e.g., acetonitrile) as the reaction solvent.[2]

• Solution B: Change the Intermediate. A more modern approach is to avoid the nitrilium ion altogether. Using oxalyl chloride or a Vilsmeier-type reagent can generate an N-acyliminium intermediate, which is still highly electrophilic but is not prone to the retro-Ritter elimination pathway.[2]

Part 2: Dehydrogenation/Aromatization

Q3: My dehydrogenation of the dihydrobenzo[f]isoquinoline intermediate is slow or incomplete. How can I improve this step?

A3: The conversion of the dihydro intermediate to the fully aromatic benzo[f]isoquinoline is a critical step. Incomplete conversion complicates purification and reduces overall yield.

• Cause A: Catalyst Inactivity. The most common catalyst, Palladium on Carbon (Pd/C), can become deactivated or "poisoned" by sulfur or other functional groups. The activity can also vary between batches.

  • Solution: Use a high-quality catalyst from a reputable supplier. A catalyst loading of 5-10 mol% is typical. If you suspect poisoning, consider a pre-treatment of your substrate with activated charcoal. For a more robust transformation, consider using a hydrogen acceptor like maleic acid or cyclohexene in a transfer dehydrogenation, which can sometimes be more efficient than relying on air oxidation.

• Cause B: Insufficient Temperature/Time. This reaction often requires high temperatures to proceed efficiently.

  • Solution: Refluxing in a high-boiling solvent like xylene (b.p. ~140 °C) or decalin (b.p. ~190 °C) is standard. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time, which can range from a few hours to overnight.

• Cause C: Inefficient Oxidation. If relying on aerobic oxidation, ensure there is good air exchange.

  • Solution: Perform the reaction in a flask that is not tightly sealed (e.g., use a reflux condenser open to the air). Gentle bubbling of air or oxygen through the reaction mixture can dramatically increase the rate, but this must be done with extreme caution due to the presence of flammable solvents at high temperatures.

Part 3: Chlorination

Q4: The final chlorination of the benzo[f]isoquinolin-4-one is giving a poor yield. How can I optimize this?

A4: Converting the keto-group of the benzo[f]isoquinolin-4(1H)-one to the 4-chloro derivative is a nucleophilic substitution on a vinylogous amide system. This step can be challenging due to the stability of the starting material.

• Cause A: Incomplete Reaction. The C=O bond in the lactam is quite stable.

  • Solution: This conversion almost universally requires a strong chlorinating agent like neat, refluxing phosphorus oxychloride (POCl₃).[5] Sometimes, the addition of a catalytic amount of a tertiary amine like N,N-dimethylaniline can accelerate the reaction. The reaction temperature is critical; ensure you are reaching a full, vigorous reflux.

• Cause B: Product Decomposition. The reaction conditions are harsh. The product, 4-Chlorobenzo[f]isoquinoline, may be susceptible to decomposition or side reactions if held at high temperatures for too long.

  • Solution: Monitor the reaction closely by TLC. Once the starting material is consumed, the reaction should be cooled and worked up promptly. Over-refluxing can lead to the formation of intractable tars. The work-up typically involves carefully quenching the excess POCl₃ with ice, followed by basification and extraction.

Frequently Asked Questions (FAQs)

• Q1: Is the Bischler-Napieralski reaction the only way to synthesize the benzo[f]isoquinoline core?

  • No, but it is often the most direct for this specific substitution pattern. Other classic methods like the Pictet-Spengler[6][7] and Pomeranz-Fritsch[8][9] reactions are powerful alternatives for synthesizing isoquinolines, but they typically start from different precursors and may lead to different substitution patterns or require tetrahydroisoquinoline intermediates. The choice of synthesis depends heavily on the availability of starting materials.

• Q2: How critical is the purity of the starting N-(2-(naphthalen-2-yl)ethyl)acetamide?

  • Extremely critical. Any impurities from the preceding steps (e.g., unreacted 2-(naphthalen-2-yl)ethanamine) can interfere with the cyclization and lead to a complex mixture of side products that are difficult to separate. Recrystallization or column chromatography of the starting amide is highly recommended.

• Q3: What are the best safety practices for handling POCl₃?

  • Phosphorus oxychloride is highly corrosive, toxic, and reacts violently with water. Always handle it in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves. Have a quenching station (e.g., a bucket of ice/water) and a base (e.g., sodium bicarbonate solution) ready for spills.

• Q4: What are the most effective purification techniques for these compounds?

  • Intermediates: The dihydro intermediate and the final aromatic benzo[f]isoquinoline are basic. They can often be purified by column chromatography on silica gel using a hexane/ethyl acetate eluent system, often with a small amount (e.g., 1%) of triethylamine added to prevent streaking.

  • Final Product: The 4-chlorobenzo[f]isoquinoline can be purified by column chromatography followed by recrystallization from a suitable solvent system like ethanol or ethyl acetate/hexanes to obtain a highly pure final product.

Key Experimental Protocols

Protocol 1: Bischler-Napieralski Cyclization

N-(2-(naphthalen-2-yl)ethyl)acetamide to 1,2-Dihydrobenzo[f]isoquinoline

• To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add phosphorus pentoxide (P₂O₅, 1.5 eq.).

• Under a nitrogen atmosphere, add anhydrous toluene or xylene (approx. 0.2 M concentration relative to the amide).

• Add the N-(2-(naphthalen-2-yl)ethyl)acetamide (1.0 eq.).

• Carefully add phosphorus oxychloride (POCl₃, 3-5 eq.) dropwise at room temperature.

• Heat the mixture to reflux (110-140 °C) and maintain for 4-12 hours, monitoring the reaction progress by TLC.

• Cool the reaction to room temperature, then pour it slowly and carefully onto crushed ice with vigorous stirring.

• Basify the aqueous solution to pH > 10 with a concentrated NaOH or KOH solution, keeping the mixture cool in an ice bath.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude dihydro-intermediate, which can be purified by column chromatography.

Protocol 2: Dehydrogenation

1,2-Dihydrobenzo[f]isoquinoline to Benzo[f]isoquinoline

• In a round-bottom flask, dissolve the crude 1,2-Dihydrobenzo[f]isoquinoline (1.0 eq.) in a high-boiling solvent like xylene or decalin.

• Add 10% Palladium on Carbon (Pd/C, 10 mol%).

• Heat the mixture to reflux (140-190 °C) under an air atmosphere (condenser open to air) for 6-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the mixture to room temperature and filter through a pad of Celite® to remove the palladium catalyst. Wash the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography.

Protocol 3: Chlorination

Benzo[f]isoquinolin-4(1H)-one to 4-Chlorobenzo[f]isoquinoline

• To a round-bottom flask equipped with a reflux condenser, add the Benzo[f]isoquinolin-4(1H)-one (1.0 eq.).

• Add an excess of phosphorus oxychloride (POCl₃, 5-10 eq.).

• Heat the mixture to a vigorous reflux (approx. 105 °C) for 2-6 hours. Monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and remove the excess POCl₃ under reduced pressure (use a trap with a base solution).

• Carefully add the residue to crushed ice with stirring.

• Basify with a cold, concentrated ammonium hydroxide solution or sodium carbonate solution to pH 8-9.

• Extract the product with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify by column chromatography and/or recrystallization.

Data Summary Table

Step	Key Reagents	Solvent	Temp (°C)	Typical Time (h)	Avg. Yield (%)
1. Cyclization	POCl₃, P₂O₅	Toluene/Xylene	110-140	4-12	60-85%
2. Dehydrogenation	10% Pd/C, Air	Xylene/Decalin	140-190	6-24	85-95%
3. Chlorination	POCl₃ (neat)	None	~105	2-6	70-90%

References

• Cesati, R. R., & Katzenellenbogen, J. A. (2000). Preparation of Hexahydrobenzo[f]isoquinolines Using a Vinylogous Pictet−Spengler Cyclization. Organic Letters. Available at: [Link]

• BenchChem. (n.d.). Isoquinoline Synthesis: A Technical Troubleshooting Guide for Researchers. BenchChem.
• J&K Scientific LLC. (2025). Bischler-Napieralski Reaction. J&K Scientific.

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Organic Chemistry Portal. Available at: [Link]

• Slideshare. (n.d.). Bischler napieralski reaction. Slideshare.
• ACS Publications. (2019). Diverse Isoquinoline Scaffolds by Ugi/Pomeranz–Fritsch and Ugi/Schlittler–Müller Reactions. Organic Letters.
• NPTEL. (n.d.). Pictet-Spengler Isoquinoline Synthesis. NPTEL.
• Wiley Online Library. (n.d.). ChemInform Abstract: 3,4‐Dihydrobenz(f)isoquinoline and 3,4‐Dihydrobenz(g)isoquinoline. Wiley Online Library.

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Wikipedia. Available at: [Link]

• PubMed. (2013). Synthesis and antiproliferative activities of N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)
• Royal Society of Chemistry. (n.d.). A new modification of the pomeranz–fritsch isoquinoline synthesis. Journal of the Chemical Society, Perkin Transactions 1.
• National Institutes of Health. (2019).
• Stanford University. (2017).
• National Institutes of Health. (n.d.). 2-(Naphthalen-1-yl)-N-(1,3-thiazol-2-yl)acetamide. NIH.
• Aaltodoc. (n.d.). The Pictet-Spengler reaction: with focus on isoquinoline synthesis. Aaltodoc.
• Thermo Fisher Scientific. (n.d.). Pomeranz-Fritsch Reaction. Thermo Fisher Scientific.
• ResearchGate. (n.d.). Synthesis of N-(2-(7-methoxy naphthalene-1-yl)ethyl)acetamide (agomelatine).
• PubMed Central. (n.d.).
• PubMed. (2017).
• Organic Chemistry Portal. (n.d.). Synthesis of tetrahydroisoquinolines. Organic Chemistry Portal.
• Google Patents. (n.d.). EP0447285A1 - Naphthalene derivatives, procedure for their preparation and pharmaceutical compositions containing them.
• Grokipedia. (n.d.). Bischler–Napieralski reaction. Grokipedia.
• BenchChem. (n.d.). Troubleshooting low yield in quinoline synthesis using 2'-Aminoacetophenone. BenchChem.
• Centurion University. (n.d.). Synthesis of isoquinolines. CUTM Courseware.
• Wikipedia. (n.d.). Isoquinoline. Wikipedia.
• YouTube. (2020). Preparation of Isoquinoline by Bischler Napieralski Synthesis. YouTube.
• IUCr. (n.d.). Synthesis, crystal structure and Hirshfeld surface analysis of N-(6-acetyl-1-nitronaphthalen-2-yl)acetamide. IUCr.
• ResearchGate. (n.d.). New dehydration in the pyrrolo[1,2-6- b ]isoquinoline series. Preparation and structural identification of 3,5-dihydrobenz[ f ]indolizin-3-one.
• Sci-Hub. (n.d.). New dehydration in the pyrrolo[1,2–6‐b]isoquinoline series. Preparation and structural identification of 3,5‐dihydrobenz[f]indolizin‐3‐one. Sci-Hub.
• Organic Chemistry Portal. (n.d.). Synthesis of isoquinolines. Organic Chemistry Portal.
• National Institutes of Health. (2025).
• National Institutes of Health. (n.d.). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. NIH.
• SlidePlayer. (n.d.). Preparation and Properties of Isoquinoline. SlidePlayer.
• National Institutes of Health. (2022). Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. NIH.
• Royal Society of Chemistry. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids.
• ResearchGate. (n.d.). recent advances in the synthesis of isoquinoline and its analogue: a review.
• Google Patents. (n.d.). US9006498B2 - Process for the chlorination of a hydroxylated organic compound.
• Wiley Online Library. (2026). Synthesis of Trans/Cis‐Benzo[f,h]Isoquinolin‐1(2H)
• Figshare. (n.d.). Bischler−Napieralski Cyclization−N/C-Alkylation Sequences for the Construction of Isoquinoline Alkaloids. Synthesis of Protoberberines and Benzo[c]phenanthridines via C-2'-Functionalized 3-Arylisoquinolines1. The Journal of Organic Chemistry.
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Technical Support Center: Purification Strategies for Chlorinated Heterocyclic Compounds

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development facing the unique challenges of purifying chlorinated heterocyclic compounds. The inherent chemical properties of these molecules, stemming from the presence of electronegative chlorine atoms and the structural diversity of heterocyclic rings, often complicate standard purification protocols. This resource offers troubleshooting guidance and frequently asked questions (FAQs) to navigate these complexities, ensuring the attainment of high-purity compounds essential for accurate research and safe pharmaceutical applications.

Frequently Asked Questions (FAQs)

Q1: How does the position of chlorine on the heterocyclic ring impact the choice of purification strategy?

A1: The location of chlorine substitution is a critical determinant of the molecule's overall physicochemical properties and, consequently, the most effective purification strategy. The electron-withdrawing nature of chlorine can significantly alter the electron density distribution within the heterocyclic ring. This influences polarity, solubility, and the potential for intermolecular interactions, all of which are pivotal in separation science.[1]

For instance, a chlorine atom adjacent to a nitrogen atom in a pyridine ring will have a more pronounced effect on the nitrogen's basicity compared to a chlorine atom further away. This altered basicity can affect the compound's interaction with the stationary phase in chromatography. Positional isomers of chlorinated heterocycles often exhibit very similar polarities, making their separation particularly challenging and necessitating highly optimized chromatographic methods.[1]

The position of the chlorine can also influence the compound's crystal lattice energy, which is a key factor in the success of recrystallization. Subtle differences in intermolecular forces between isomers can lead to significant variations in their crystallization behavior.

Q2: What are the primary challenges when using silica gel chromatography for purifying chlorinated heterocyclic compounds, and how can they be overcome?

A2: Silica gel, being a polar and slightly acidic stationary phase, can present several challenges:

• Irreversible Adsorption: Basic nitrogen-containing heterocycles can strongly interact with the acidic silanol groups on the silica surface, leading to poor recovery or even decomposition of the target compound.

• Peak Tailing: These strong interactions can also cause significant peak tailing in column chromatography, resulting in poor separation from impurities.

• Co-elution of Isomers: As mentioned, positional isomers can have very similar polarities, leading to overlapping peaks.[1]

Solutions:

• Deactivation of Silica: To mitigate the acidity of silica gel, a small percentage (0.1-1%) of a basic modifier like triethylamine or ammonia can be added to the mobile phase. This deactivates the acidic sites and improves the elution of basic compounds.

• Alternative Stationary Phases: Consider using less acidic or neutral stationary phases such as alumina (basic or neutral) or chemically modified silica (e.g., C18 for reversed-phase chromatography).

• Gradient Elution: Employing a solvent gradient from non-polar to polar can help to resolve compounds with close polarities.

• High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC offers higher resolution and a wider variety of stationary phases, including those specifically designed for heterocyclic compounds.[2][3]

Q3: My chlorinated heterocyclic compound "oils out" during recrystallization. What are the causes and how can I induce crystallization?

A3: "Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid. This typically happens when the compound's melting point is lower than the boiling point of the solvent, or when impurities are present that depress the melting point.[1]

Troubleshooting Steps:

• Re-dissolve and Dilute: Heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Allow the solution to cool slowly.[4]

• Solvent System Modification:

  • Choose a solvent with a lower boiling point.

  • Employ a solvent pair. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to clarify the solution and allow it to cool slowly.[5]

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[4]

  • Seeding: If you have a pure crystal of your compound, add a tiny amount to the supersaturated solution to act as a template for crystallization.[4]

  • Lower Temperature: Cool the solution in an ice bath or refrigerator to further decrease the solubility of your compound.

Q4: Are there advanced chromatographic techniques suitable for separating challenging chlorinated heterocyclic isomers?

A4: Yes, for particularly difficult separations, including chiral isomers, several advanced techniques can be employed:

• Preparative High-Performance Liquid Chromatography (Prep HPLC): This technique utilizes smaller particle size stationary phases, leading to much higher separation efficiency compared to standard flash chromatography. A wide array of column chemistries is available, allowing for fine-tuning of selectivity.[2][3][6][7]

• Supercritical Fluid Chromatography (SFC): SFC uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It is a form of normal-phase chromatography that offers fast separations and reduced solvent consumption.[8][9] SFC is particularly powerful for the separation of chiral compounds when using a chiral stationary phase.[8][10][11][12]

• Specialized Adsorbents: Beyond silica and alumina, other adsorbents can be used. For instance, synthetic adsorbents based on polystyrene or chemically modified polymers offer different selectivities and can be effective for specific separations.[13] Zeolite-based adsorbents have also shown utility in removing certain organic contaminants.[14][15]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your purification experiments.

Chromatography Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Peaks	1. Inappropriate solvent system. 2. Column overloading. 3. Column channeling.	1. Optimize the mobile phase using Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of 0.2-0.4 for the target compound. 2. Reduce the sample load. A general rule of thumb is to load 1-5% of the stationary phase mass. 3. Ensure the column is packed uniformly and the sample is loaded evenly onto the column bed.
Compound Not Eluting from the Column	1. Compound is too polar for the chosen mobile phase. 2. Irreversible adsorption or decomposition on the stationary phase.	1. Drastically increase the polarity of the mobile phase. A gradient elution from non-polar to a highly polar solvent system can be effective. 2. Switch to a different stationary phase (e.g., alumina, C18). For basic compounds, add a basic modifier to the eluent.
Streaking of Spots on TLC / Tailing of Peaks in Column Chromatography	1. Compound is too concentrated on the TLC plate. 2. Strong interaction with the stationary phase (common for basic heterocycles on silica). 3. Sample is not fully dissolved in the mobile phase.	1. Dilute the sample before spotting on the TLC plate. 2. Add a basic modifier (e.g., triethylamine, ammonia) to the eluent. Consider using alumina as the stationary phase. 3. Ensure the sample is completely dissolved in a small amount of the mobile phase or a stronger solvent before loading.

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
No Crystal Formation Upon Cooling	1. Solution is not supersaturated (too much solvent used). 2. The compound has significant solubility even in the cold solvent. 3. Presence of impurities inhibiting crystallization.	1. Evaporate some of the solvent to increase the concentration and then cool again. 2. Try a different solvent in which the compound is less soluble at low temperatures. A co-solvent system may also be effective.[16] 3. Attempt a preliminary purification step, such as passing the crude material through a small plug of silica gel.
Low Recovery of Crystalline Product	1. Too much solvent was used. 2. Premature crystallization during hot filtration. 3. The compound is moderately soluble in the cold solvent.	1. Use the minimum amount of hot solvent necessary to dissolve the compound.[17] 2. Preheat the filtration apparatus (funnel, filter paper, and receiving flask). Add a small amount of extra hot solvent before filtering. 3. Cool the filtrate in an ice bath or refrigerator for a longer period to maximize crystal formation. The mother liquor can be concentrated to yield a second crop of crystals, which may require re-purification.

Experimental Protocols

Protocol 1: Flash Column Chromatography of a Chlorinated Pyridine Derivative

This protocol outlines a general procedure for purifying a moderately polar chlorinated pyridine derivative using silica gel chromatography.

1. Sample Preparation:

• Dissolve the crude compound in a minimal amount of a suitable solvent (e.g., dichloromethane).
• Add a small amount of silica gel to the solution and evaporate the solvent to dryness. This "dry loading" method often results in better separation.

2. Column Packing:

• Select an appropriately sized column based on the amount of crude material.
• Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexane).
• Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is level and free of air bubbles.

3. Sample Loading:

• Carefully add the dry-loaded sample to the top of the packed column.
• Add a thin layer of sand on top of the sample to prevent disturbance of the column bed during solvent addition.

4. Elution:

• Start with a low polarity mobile phase (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) containing 0.5% triethylamine.
• Collect fractions and monitor the elution of the compound by TLC.

5. Product Isolation:

• Combine the fractions containing the pure product.
• Remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization of a Chlorinated Benzimidazole

This protocol describes a typical recrystallization procedure for a solid chlorinated heterocyclic compound.

1. Solvent Selection:

• In small test tubes, test the solubility of a small amount of the crude compound in various solvents at room temperature and upon heating.[5] A good solvent will dissolve the compound when hot but not when cold.[17][18]
• Common solvent pairs for moderately polar compounds include ethanol/water or acetone/hexane.[5]

2. Dissolution:

• Place the crude compound in an Erlenmeyer flask.
• Add the chosen solvent dropwise while heating and swirling until the solid is just dissolved. Use the minimum amount of hot solvent.[4]

3. Hot Filtration (if necessary):

• If insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-heated funnel and flask to prevent premature crystallization.

4. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature.
• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

5. Isolation and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of ice-cold solvent.
• Dry the crystals in a vacuum oven or desiccator to remove any residual solvent.

Visualizations

General Purification Workflow

Caption: A decision-making workflow for selecting an initial purification strategy.

Troubleshooting Chromatography Logic

Caption: A logical guide for troubleshooting common chromatography issues.

Safety and Handling

Chlorinated heterocyclic compounds, like many chlorinated organic molecules, should be handled with care due to their potential toxicity.[19]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[19][20]

• Ventilation: Conduct all manipulations in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.[20][21]

• Storage: Store these compounds in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials.[1][19][22]

• Waste Disposal: Dispose of all chemical waste, including contaminated solvents and consumables, according to your institution's hazardous waste disposal procedures.

Always consult the Safety Data Sheet (SDS) for the specific compound you are working with to understand its unique hazards and handling requirements.[19]

References

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• Wikipedia. (2023). Supercritical fluid chromatography. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Feibush, B., Figueroa, A., Charles, R., Onan, K. D., Feibush, P., & Karger, B. L. (1986). Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions. Journal of the American Chemical Society, 108(12), 3310–3318.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Waters Corporation. (n.d.). Basic Principles for Purification Using Supercritical Fluid Chromatography. Retrieved from [Link]

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• Waters Corporation. (n.d.). Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Retrieved from [Link]

• Regalado, E. L. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. CHIMIA International Journal for Chemistry, 75(11), 978-978.
• Tache, F., Udrescu, S., & Chankvetadze, B. (2019). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. Journal of Pharmaceutical Analysis, 9(4), 248-253.

• Teledyne LABS. (n.d.). The Power of Preparative HPLC Systems. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• Hricko, M., et al. (2023). Synthesis, identification, chiral separation and crystal structure of (3R,4R,7S,8S)-3,4,7,8-tetrachlorodecane and its stereoisomers. Chemosphere, 326, 138435.
• Tache, F., et al. (2019). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. Journal of Pharmaceutical Analysis, 9(4), 248-253.
• Douglas, C. J., & Martin, D. B. C. (2019). Polar Heterobenzylic C(sp3)–H Chlorination Pathway Enabling Efficient Diversification of Aromatic Nitrogen Heterocycles. The Journal of Organic Chemistry, 84(15), 9634–9646.
• Zhang, Y., & Hage, D. S. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(1), 302-317.

• Samyang Corporation. (n.d.). Synthetic Adsorbent Selection Guide. Retrieved from [Link]

• Zhang, Y., & Hage, D. S. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(1), 302-317.

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• Perra, B., et al. (2024). Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B.

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• 11. Synthesis, identification, chiral separation and crystal structure of (3R,4R,7S,8S)-3,4,7,8-tetrachlorodecane and its stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Poor Solubility of Benzo[f]isoquinoline Derivatives

Welcome to the technical support center for researchers working with benzo[f]isoquinoline derivatives. This guide is designed to provide you, our fellow scientists and drug development professionals, with practical, in-depth solutions to one of the most common challenges encountered with this class of compounds: poor aqueous solubility. The fused aromatic ring system in benzo[f]isoquinolines, while often crucial for their biological activity, imparts significant lipophilicity, frequently leading to experimental roadblocks.[1][2]

This document moves beyond simple protocols to explain the causality behind each solubilization strategy. Our goal is to empower you with the knowledge to not only solve your immediate solubility issues but also to develop a robust, rational approach for future experiments.

Part 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common initial queries and provides a logical starting point for troubleshooting.

Question 1: My benzo[f]isoquinoline derivative is insoluble in my standard aqueous assay buffer. Where do I begin?

Answer: The first step is to systematically characterize the physicochemical properties of your specific derivative, as this will dictate the most effective solubilization strategy. Before attempting advanced methods, perform a basic assessment.

• Determine pH-Dependent Solubility: The isoquinoline core contains a basic nitrogen atom, making the solubility of these derivatives highly dependent on pH.[3][4] As a weak base, the compound will be more soluble at a lower pH where the nitrogen atom is protonated, forming a more polar, soluble salt. A simple pH-solubility profile is the most critical initial experiment.

• Assess Lipophilicity (LogP): Understand the compound's hydrophobicity. A high calculated or experimental LogP value suggests that strategies reducing the polarity of the solvent system (like co-solvents) or encapsulating the molecule (like cyclodextrins) will be necessary.

• Use of Co-solvents: If pH adjustment is not an option for your experimental system, the next logical step is the use of a water-miscible organic co-solvent. This is a widely used and effective technique for solubilizing lipophilic compounds.[5][6]

A systematic approach is key. The diagram below outlines a decision-making workflow for initial troubleshooting.

Caption: pH-dependent equilibrium of benzo[f]isoquinoline.

Question 3: I am observing my compound "crashing out" of solution when I dilute my DMSO stock into my aqueous buffer. What is happening and how can I fix it?

Answer: This is a very common issue known as precipitation upon dilution. Your compound is highly soluble in the 100% DMSO stock, but when this stock is introduced into the aqueous buffer, the DMSO concentration (and thus the solvent polarity) changes drastically and rapidly. The buffer can no longer support the high concentration of the drug, causing it to exceed its saturation solubility and precipitate.

Troubleshooting Strategies:

• Decrease Stock Concentration: Use a more dilute stock solution so the final concentration of the compound in the buffer is well below its saturation point.

• Modify Dilution Method: Add the DMSO stock to the buffer dropwise while vortexing vigorously. This avoids localized areas of high concentration and allows for more gradual equilibration.

• Include a Surfactant: Add a small amount of a non-ionic surfactant (e.g., Tween® 20, Triton™ X-100) at a concentration above its critical micelle concentration (CMC) to the aqueous buffer before adding your compound. The surfactants form micelles that can help keep the compound solubilized.

• Change Co-solvent: Consider co-solvents like ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400), which can sometimes have different properties upon dilution. [7][8]

Part 2: Advanced Formulation Strategies

When simple pH adjustment or basic co-solvency is insufficient, more advanced formulation techniques are required. These methods alter the drug's microenvironment or physical state to enhance solubility.

Question 4: What are cyclodextrins and when are they a suitable choice for solubilizing benzo[f]isoquinoline derivatives?

Answer: Cyclodextrins are cyclic oligosaccharides that have a unique torus (donut-shaped) structure. The exterior of the molecule is hydrophilic, while the internal cavity is hydrophobic. [9]This structure allows them to encapsulate poorly water-soluble "guest" molecules, like your benzo[f]isoquinoline derivative, within their cavity, forming a water-soluble "inclusion complex". [10][11] This strategy is particularly useful when:

• You need to avoid organic co-solvents entirely, for example, in cell-based assays where solvents can be cytotoxic.

• You want to improve the stability of the compound in solution. [12]* You need to achieve a higher aqueous concentration than other methods allow.

The most commonly used cyclodextrins in research are β-cyclodextrin and its more soluble derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD). [13]

Caption: Mechanism of cyclodextrin inclusion complex formation.

Question 5: I've heard about solid dispersions. How does this technique work and is it applicable in a research setting?

Answer: A solid dispersion is a system where one or more active ingredients are dispersed in an inert carrier or matrix in a solid state. [14][15]The goal is to create a product that, when added to an aqueous medium, allows for much faster dissolution of the poorly soluble drug.

Mechanisms of Solubility Enhancement:

• Particle Size Reduction: The drug is dispersed at a molecular or amorphous level within the carrier, effectively reducing its particle size to the smallest possible unit. [14]2. Improved Wettability: The hydrophilic carrier (e.g., polyethylene glycols, polyvinylpyrrolidone) dissolves rapidly, allowing water to more easily wet the surface of the drug particles. [16]3. Amorphous State: The process can convert the drug from a stable, low-energy crystalline form to a higher-energy, more soluble amorphous form. [14] While heavily used in pharmaceutical manufacturing, simple solid dispersions can be prepared in a research lab using a solvent evaporation method. This involves dissolving both the drug and a hydrophilic polymer carrier in a common organic solvent, then evaporating the solvent to leave a solid film. This film can then be ground and dissolved in buffer for experiments.

Question 6: My compound is a true "brick dust" and nothing seems to work. Should I consider chemical modification via a prodrug strategy?

Answer: Yes, when all other physical methods fail, a chemical modification approach like a prodrug strategy is a powerful option. A prodrug is a pharmacologically inactive derivative of a parent drug that undergoes biotransformation in vivo to release the active compound. [17]To enhance solubility, a highly polar, water-soluble promoiety is temporarily attached to the benzo[f]isoquinoline core. [18] Common Solubilizing Promoieties:

• Phosphates: Create highly water-soluble phosphate esters.

• Amino Acids: Can add an ionizable group, improving solubility.

• Sugars (e.g., Glucuronides): Attach a highly polar sugar moiety. [19] This is the most resource-intensive approach as it requires synthetic chemistry expertise to design, synthesize, and characterize the new prodrug molecule. However, it can solve the most extreme solubility challenges. [20]

Part 3: Experimental Protocols & Data

Protocol 1: Step-by-Step Guide to Determining a pH-Solubility Profile

This protocol provides a method to quickly assess how pH affects the solubility of your benzo[f]isoquinoline derivative.

Materials:

• Your benzo[f]isoquinoline derivative (solid)

• A series of buffers (e.g., pH 2, 4, 6, 7.4, 8, 10)

• Microcentrifuge tubes

• Shaker or rotator

• UV-Vis spectrophotometer or HPLC system

Methodology:

• Prepare a Saturated Solution: Add an excess amount of your solid compound to a microcentrifuge tube (e.g., 1-2 mg). Ensure solid is visible at the bottom.

• Add Buffer: Add a fixed volume of the first pH buffer (e.g., 1 mL) to the tube.

• Equilibrate: Tightly cap the tube and place it on a shaker/rotator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This allows the solution to reach equilibrium.

• Separate Solid from Supernatant: Centrifuge the tube at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the excess, undissolved solid.

• Sample and Dilute: Carefully remove an aliquot of the clear supernatant. Perform a serial dilution with the same pH buffer to bring the concentration into the linear range of your analytical method.

• Quantify: Measure the concentration of the dissolved compound in the diluted samples using a pre-validated UV-Vis or HPLC method.

• Repeat: Repeat steps 1-6 for each pH buffer in your series.

• Plot Data: Plot the measured solubility (e.g., in µg/mL or µM) on the y-axis against the pH on the x-axis to visualize the pH-solubility profile.

Protocol 2: Step-by-Step Guide to Preparing a Cyclodextrin Inclusion Complex

This protocol uses the common and effective HP-β-CD to prepare a stock solution for in vitro assays.

Materials:

• Your benzo[f]isoquinoline derivative

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or desired buffer

• Vortex mixer and/or sonicator

• Sterile filter (0.22 µm)

Methodology:

• Prepare HP-β-CD Solution: Weigh out the required amount of HP-β-CD to make a stock solution in your desired buffer (e.g., a 40% w/v solution is a common starting point). Mix until fully dissolved.

• Add Compound: Weigh your benzo[f]isoquinoline derivative and add it directly to the HP-β-CD solution. A 1:1 to 1:5 molar ratio of drug to cyclodextrin is a typical starting point.

• Facilitate Complexation: Vortex the mixture vigorously for several minutes. If the compound does not fully dissolve, you can sonicate the solution in a bath sonicator for 15-30 minutes. Gentle heating (40-50°C) can also be applied if the compound is stable.

• Equilibrate: Allow the solution to rotate or shake at room temperature overnight to ensure maximum complexation.

• Remove Undissolved Compound: If any solid remains, centrifuge the solution at high speed.

• Sterilize and Quantify: Carefully collect the supernatant and pass it through a 0.22 µm sterile filter. This is your final, solubilized stock solution. It is crucial to determine the actual concentration of your compound in this final stock solution via HPLC or spectrophotometry.

Data Summary: Common Co-solvents for Pre-clinical Formulations

The table below summarizes common co-solvents used to solubilize poorly soluble compounds. The "Starting Concentration" is a general guideline for initial screening experiments.

Co-solvent	Polarity Index	Key Characteristics	Common Starting Concentration (in final solution)
Dimethyl Sulfoxide (DMSO)	7.2	High solubilizing power; can be cytotoxic at >0.5%	≤ 0.5%
Ethanol	4.3	Less toxic than DMSO; volatile	1-5%
Propylene Glycol (PG)	6.8	Viscous; often used in oral and topical formulations	5-20%
Polyethylene Glycol 400 (PEG 400)	6.1	Low toxicity; commonly used in oral and parenteral formulations	10-40%

References

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• Vasile, C., et al. (2021). Benzoquinoline Derivatives: A Straightforward and Efficient Route to Antibacterial and Antifungal Agents. Molecules. [Link]

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• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Solid dispersions as strategy to improve oral bioavailability of poor water soluble drugs. Pharmaceutical Research. [Link]

• Nanosuspension: An approach to enhance solubility of drugs. (2011). ResearchGate. [Link]

• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. [Link]

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• Enhancing Medication Solubility Using Nanosuspension: A Method. Asian Journal of Pharmaceutics. [Link]

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• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. ResearchGate. [Link]

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• Nema, S., & Ludwig, J. D. (Eds.). (2019). Parenteral Medications. Taylor & Francis. [Link]

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• Chen, X. Q., et al. (2007). Aqueous and cosolvent solubility data for drug-like organic compounds. Journal of Chemical & Engineering Data. [Link]

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Technical Support Center: A Troubleshooting Guide for Isoquinoline Synthesis

Welcome to the Technical Support Center for Isoquinoline Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize classic name reactions to construct the isoquinoline scaffold—a privileged core in numerous natural products and pharmaceuticals.[1][2]

This resource moves beyond simple protocols to provide in-depth, mechanism-driven troubleshooting advice in a direct question-and-answer format. Our goal is to empower you to diagnose experimental issues, optimize reaction conditions, and achieve your synthetic targets with higher fidelity and yield.

General Troubleshooting Workflow

Before diving into reaction-specific issues, it's crucial to have a systematic approach to troubleshooting. Many synthetic failures originate from common oversights in reagent quality or reaction setup. The following workflow provides a logical diagnostic path.

Caption: General workflow for troubleshooting synthetic reactions.

The Bischler-Napieralski Reaction

This reaction is a powerful method for synthesizing 3,4-dihydroisoquinolines via the intramolecular electrophilic cyclization of β-arylethylamides.[3][4] The resulting dihydroisoquinolines can be easily oxidized to their aromatic isoquinoline counterparts.[5]

Q1: My Bischler-Napieralski reaction is giving a very low yield or has failed completely. What are the likely causes?

A: Low yields in this reaction typically stem from three primary factors: electronics of the aromatic ring, potency of the dehydrating agent, or competing side reactions.[6]

• Deactivated Aromatic Ring: This is an electrophilic aromatic substitution reaction. If your aromatic ring bears electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), the ring is less nucleophilic and will resist cyclization. The reaction is most effective with electron-donating groups (e.g., -OCH₃, -OH) on the benzene ring.[5][6][7]

  • Solution: If substrate modification is not an option, you may need to switch to harsher conditions, such as using a stronger dehydrating agent system like P₂O₅ in refluxing POCl₃.[7]

• Insufficiently Potent Dehydrating Agent: For less reactive (less electron-rich) substrates, common reagents like phosphorus oxychloride (POCl₃) may not be strong enough to drive the reaction to completion.[6]

  • Solution: Enhance the dehydrating power. Adding phosphorus pentoxide (P₂O₅) to POCl₃ generates pyrophosphates, which are superior leaving groups.[8] For sensitive substrates, milder and highly effective modern reagents like triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base (e.g., 2-chloropyridine) can promote cyclization at low temperatures.[4][8]

• Inappropriate Reaction Conditions: Excessively high temperatures or prolonged reaction times, especially with sensitive substrates, can lead to decomposition and the formation of intractable tar.[6]

  • Solution: Monitor the reaction closely by TLC or LC-MS. Once the starting material is consumed, work up the reaction promptly. A gradual increase in temperature to reflux can sometimes be beneficial over rapid heating.[6]

Q2: My reaction produced a significant amount of a styrene derivative instead of the desired dihydroisoquinoline. Why did this happen and how can I prevent it?

A: You are observing the result of a major competing pathway known as the retro-Ritter reaction .[6][8] This side reaction is strong evidence for the presence of a nitrilium ion intermediate in the reaction mechanism.[8] This intermediate, instead of being trapped by the intramolecular aromatic ring, fragments to form a stable styrene and a nitrile. This is particularly common when the resulting styrene is highly conjugated.[6]

• Causality: The reaction proceeds through a highly electrophilic nitrilium ion. This ion can either undergo the desired intramolecular cyclization (Path A) or fragment via the retro-Ritter pathway (Path B).

Caption: Competing pathways in the Bischler-Napieralski reaction.

• Prevention:

  • Solvent Choice: A clever way to suppress this side reaction is to use the corresponding nitrile (e.g., acetonitrile if your amide is an acetamide) as the solvent. According to Le Châtelier's principle, this shifts the equilibrium of the fragmentation back towards the nitrilium ion, favoring the desired cyclization.[7][8]

  • Milder Reagents: As mentioned, using a system like oxalyl chloride or Tf₂O can form an N-acyliminium intermediate that avoids the specific nitrilium ion prone to fragmentation.[8]

Table 1: Comparison of Dehydrating Agents for Bischler-Napieralski Reaction

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages
POCl₃	Reflux in Toluene or Acetonitrile	Readily available, effective for activated rings	May be insufficient for deactivated rings, can promote charring
P₂O₅ / POCl₃	Refluxing POCl₃	Very powerful, effective for deactivated rings	Harsh conditions, can be difficult to work with
Tf₂O / 2-Chloropyridine	DCM, -20 °C to 0 °C	Mild conditions, high yields, good for sensitive substrates	Expensive, requires careful handling
Polyphosphoric Acid (PPA)	100-150 °C	Strong dehydrating agent	High viscosity, difficult workup

Protocol 1: General Procedure for Bischler-Napieralski Synthesis[5][6]

• Setup: To a flame-dried, round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the β-arylethylamide (1.0 eq).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add an anhydrous solvent such as acetonitrile or toluene.

• Reagent Addition: Cool the solution in an ice bath. Add phosphorus oxychloride (POCl₃) (typically 1.5 to 3.0 equivalents) dropwise. The addition can be exothermic.

• Reaction: Heat the reaction mixture to reflux. Monitor the progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Workup: Cool the mixture to room temperature and carefully pour it onto crushed ice. Basify the aqueous solution with cold concentrated NaOH or NH₄OH to pH > 10.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.[6]

The Pictet-Spengler Reaction

A cornerstone of alkaloid synthesis, the Pictet-Spengler reaction condenses a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline.[9][10]

Q3: My Pictet-Spengler reaction is not working. I'm only recovering my starting amine. What's wrong?

A: This issue almost always points to a problem with the initial condensation step to form the key electrophilic iminium ion.

• Aldehyde/Ketone Quality: Aldehydes, especially simple ones like formaldehyde or acetaldehyde, can be unstable and prone to polymerization or oxidation.[11]

  • Solution: Use a fresh bottle of the aldehyde or a stable equivalent. For formaldehyde, paraformaldehyde or 1,3,5-trioxane are stable solid sources that depolymerize in situ under acidic conditions.[12] Ensure the stoichiometry is correct; a slight excess (1.1-1.2 eq) of the carbonyl component is often beneficial.[11]

• Insufficient Acid Catalysis: The driving force of the reaction is the electrophilicity of the iminium ion. The neutral imine is often not electrophilic enough to be attacked by the aromatic ring. An acid catalyst is required to protonate the imine, forming the much more reactive iminium ion.[9]

  • Solution: Ensure an appropriate acid catalyst is present. Trifluoroacetic acid (TFA) is a common and effective choice.[13] For very sensitive substrates, even milder conditions might be required, but some level of acidity is typically necessary. If your substrate has acid-labile groups, screen different Brønsted or Lewis acids to find a compatible catalyst.[14]

Q4: The reaction works, but the yield is poor, and I see multiple spots on my TLC plate. How can I optimize it?

A: Poor yields with multiple byproducts suggest that while the key iminium ion is forming, it is either not cyclizing efficiently or the product/starting materials are degrading.

• Aromatic Ring Nucleophilicity: As with the Bischler-Napieralski reaction, the cyclization is an electrophilic aromatic substitution. Electron-donating groups on the β-arylethylamine will accelerate the reaction and allow for milder conditions.[9][12] Electron-withdrawing groups will hinder it, requiring stronger acids and higher temperatures, which can in turn promote side reactions.[9]

• Incorrect Acid Concentration/Strength: While acid is necessary, too much or too strong an acid can lead to degradation.[11] Phenolic substrates are particularly sensitive to oxidation under harsh acidic conditions.

  • Solution: Perform a systematic screen of reaction conditions. Vary the acid (TFA, HCl, H₂SO₄), the concentration, the temperature (from room temperature to reflux), and the solvent (DCM, DCE, Toluene).[13] For sensitive substrates, consider non-traditional methods like using phosphate buffers or microwave-assisted synthesis, which can improve yields and reduce reaction times.[15]

• Steric Hindrance: A bulky aldehyde or a substituted β-arylethylamine can sterically hinder the cyclization step.

  • Solution: Higher temperatures may be required to overcome the activation barrier. If the issue persists, a different synthetic route may be necessary.

Caption: Key steps of the Pictet-Spengler reaction mechanism.

Protocol 2: General Procedure for Pictet-Spengler Synthesis[11]

• Setup: Dissolve the β-arylethylamine (1.0 eq) in a suitable solvent like dichloromethane (DCM) or dichloroethane (DCE).

• Aldehyde Addition: Add the aldehyde or ketone (1.1 eq) to the solution.

• Acid Catalysis: Add the acid catalyst (e.g., trifluoroacetic acid, 1.0 to 2.0 eq) dropwise at room temperature or 0 °C.

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Gentle heating may be required for less reactive substrates.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

The Pomeranz-Fritsch Reaction

This reaction synthesizes isoquinolines from a benzaldehyde and a 2,2-dialkoxyethylamine. It typically involves the formation of a benzalaminoacetal intermediate, followed by an acid-catalyzed cyclization and elimination.[16][17]

Q5: My Pomeranz-Fritsch reaction is a mess. I see very little product and a lot of baseline material or charring.

A: This is a common complaint for the classic Pomeranz-Fritsch reaction, which traditionally uses hot concentrated sulfuric acid and is notorious for low yields and decomposition.[18]

• Harsh Conditions: Concentrated sulfuric acid at high temperatures can easily cause charring and decomposition of organic substrates.[18]

  • Solution: Modern modifications often provide better results. Instead of sulfuric acid, try screening other acids. Trifluoroacetic acid (TFA) or methanesulfonic acid have been reported to provide better selectivity and cleaner reactions for certain substrates.[18][19] Carefully controlling the temperature is critical; find the lowest temperature that allows for a reasonable reaction rate.[18]

• Purity of Starting Materials: Impurities in the benzaldehyde (e.g., benzoic acid from air oxidation) or the aminoacetaldehyde acetal can interfere with the reaction.[18]

  • Solution: Use high-purity starting materials. Purify the benzaldehyde by distillation if necessary.

Q6: I isolated a major byproduct that appears to be a seven-membered ring. What is it and why did it form?

A: You have likely formed a benzo[d]azepinone scaffold. This is a known byproduct pathway in the Pomeranz-Fritsch reaction that can be favored under specific acidic conditions.[18][19]

• Causality: The choice of acid catalyst is critical in directing the cyclization. Studies have shown that using 37% aqueous hydrochloric acid in dioxane can preferentially promote the formation of the seven-membered ring byproduct over the desired isoquinoline.[18][19]

• Prevention: Avoid using aqueous HCl in dioxane. As mentioned above, screening anhydrous acids like TFA or methanesulfonic acid is the best strategy to favor the six-membered ring closure leading to the isoquinoline product.[18][19]

Table 2: Acid Catalyst Guide for Pomeranz-Fritsch Reaction

Acid Catalyst	Typical Conditions	Outcome	Reference
Conc. H₂SO₄	100-160 °C	Classic conditions, often leads to charring and low yields	[16]
37% aq. HCl in Dioxane	Reflux	Can promote formation of benzo[d]azepinone byproduct	[18][19]
Trifluoroacetic Acid (TFA)	Acetonitrile, Reflux	Generally cleaner, favors isoquinoline formation	[18][19]
Methanesulfonic Acid	Acetonitrile, Reflux	Good alternative to TFA, can give improved yields	[19]

Protocol 3: General Procedure for a Modified Pomeranz-Fritsch Synthesis[18][20]

• Step 1: Schiff Base Formation: In a round-bottom flask, dissolve the substituted benzaldehyde (1.0 eq) and 2,2-diethoxyethylamine (1.0-1.2 eq) in ethanol or toluene. Stir at room temperature until TLC or NMR confirms the formation of the benzalaminoacetal (Schiff base). The solvent can be removed under reduced pressure, and the intermediate can be used directly.

• Step 2: Cyclization: Dissolve the crude intermediate in an anhydrous solvent like acetonitrile. Add the acid catalyst (e.g., 10-20 equivalents of methanesulfonic acid) and heat the mixture to reflux.[19]

• Monitoring: Monitor the reaction by TLC or LC-MS until the intermediate is consumed.

• Workup: Cool the reaction mixture and carefully pour it onto ice. Neutralize the solution with a strong base (e.g., 6N NaOH) while cooling in an ice bath.

• Extraction & Purification: Extract the product with a suitable organic solvent (e.g., ether or DCM). Dry the combined organic extracts, filter, concentrate, and purify the crude isoquinoline by column chromatography, distillation, or recrystallization.[20]

References

• Bischler-Napieralski Reaction. Organic Chemistry Portal. Available at: [Link]

• Optimization of Acidic Protocols for Pictet− Spengler Reaction. ResearchGate. Available at: [Link]

• Recent advances in the synthesis of isoquinoline and its analogue: a review. ResearchGate. Available at: [Link]

• Bischler-Napieralski Reaction: Examples & Mechanism. NROChemistry. Available at: [Link]

• Bischler–Napieralski reaction. Wikipedia. Available at: [Link]

• Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports (RSC Publishing). Available at: [Link]

• Bischler–Napieralski reaction. Grokipedia. Available at: [Link]

• Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. NIH National Library of Medicine. Available at: [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances (RSC Publishing). Available at: [Link]

• Isoquinoline. Wikipedia. Available at: [Link]

• Purification of isoquinoline. Google Patents.

• Optimization of the asymmetric Pictet-Spengler reaction cascade. ResearchGate. Available at: [Link]

• The Pictet-Spengler Reaction Updates Its Habits. NIH National Library of Medicine. Available at: [Link]

• Pictet–Spengler reaction. Wikipedia. Available at: [Link]

• Synthesis of isoquinolines. ResearchGate. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. Available at: [Link]

• Diverse Isoquinoline Scaffolds by Ugi/Pomeranz–Fritsch and Ugi/Schlittler–Müller Reactions. ACS Publications. Available at: [Link]

• Isoquinoline. Available at: [Link]

• Extraction and Purification of Isoquinoline from Wash Oil. ResearchGate. Available at: [Link]

• Isoquinoline synthesis. Organic Chemistry Portal. Available at: [Link]

• Pomeranz-Fritsch Synthesis of Isoquinoline: Gas-Phase Collisional Activation Opens Additional Reaction Pathways. PubMed. Available at: [Link]

• Isoquinoline Synthesis. Bartleby. Available at: [Link]

• Pictet-Spengler Reaction - Common Conditions. Available at: [Link]

• Pictet-Spengler Reaction. NROChemistry. Available at: [Link]

• Pomeranz–Fritsch Synthesis of Isoquinoline: Gas-Phase Collisional Activation Opens Additional Reaction Pathways. Stanford University. Available at: [Link]

• Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Digital Commons@DePaul. Available at: [Link]

• The plausible mechanism of Pomeranz-Fritsch reaction. ResearchGate. Available at: [Link]

• Lessons from the Total Synthesis of (±) Phalarine: Insights Into the Mechanism of the Pictet–Spengler Reaction. NIH National Library of Medicine. Available at: [Link]

• The Pictet-Spengler Reaction Updates Its Habits. MDPI. Available at: [Link]

• Bischler-Napieralski Reaction. YouTube. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Bischler-Napieralski Reaction [organic-chemistry.org]
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• 10. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline [pharmaguideline.com]
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• 19. pubs.acs.org [pubs.acs.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for Efficient Benzo[f]isoquinoline Synthesis

Welcome to the technical support center dedicated to the synthesis of benzo[f]isoquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide practical, actionable solutions to common challenges encountered during this nuanced synthetic process. Here, you will find troubleshooting advice, detailed experimental protocols, and data to help you select the optimal catalyst and refine your reaction conditions for maximum efficiency and regioselectivity.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthetic strategy for benzo[f]isoquinolines.

Q1: What are the primary synthetic routes to the benzo[f]isoquinoline core, and what is the catalyst's main role?

A1: The most common strategies are variations of classical named reactions and modern transition-metal-catalyzed methods.

• Bischler-Napieralski Reaction: This involves the acid-catalyzed cyclization of a β-naphthylethylamide. The catalyst, typically a Lewis acid like POCl₃ or P₂O₅, acts as a dehydrating agent to promote the electrophilic aromatic substitution required for ring closure.[1]

• Pictet-Spengler Reaction: This reaction condenses a β-naphthylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure.[2] The acid catalyst is crucial for forming the electrophilic iminium ion, which is necessary for the subsequent intramolecular cyclization.[2]

• Transition-Metal-Catalyzed Annulation: Modern methods often utilize catalysts based on palladium, rhodium, ruthenium, or copper.[3][4] These catalysts facilitate C-H activation, cross-coupling, or cyclization reactions between functionalized precursors, often offering milder conditions and broader functional group tolerance.[4] For instance, a palladium catalyst can be used in sequential coupling-imination-annulation reactions to build the isoquinoline core.[3]

Q2: How do I choose between a Brønsted acid, a Lewis acid, or a transition metal catalyst?

A2: The choice is dictated by your substrate's electronic properties and the desired reaction conditions.

• Brønsted Acids (e.g., H₂SO₄, TFA): These are effective for classical Pictet-Spengler reactions, especially when the naphthalene ring is electron-rich, as this facilitates the electrophilic cyclization.[1][2]

• Lewis Acids (e.g., POCl₃, P₂O₅, Tf₂O): These are the catalysts of choice for the Bischler-Napieralski reaction. They are potent dehydrating agents. For substrates with moderately deactivating groups, stronger Lewis acids or higher temperatures may be necessary.[1]

• Transition Metal Catalysts (e.g., Pd(PPh₃)₄, [RuCl₂(p-cymene)]₂): These are ideal for modern C-H functionalization or cross-coupling strategies. They offer high efficiency and can be used for substrates that are incompatible with harsh acidic conditions. The choice of metal and ligand is critical for achieving the desired reactivity and selectivity.[3][4]

Q3: What is the primary challenge in achieving regioselective synthesis of benzo[f]isoquinoline over its isomers?

A3: The primary challenge is controlling the site of cyclization on the naphthalene ring. Naphthalene has multiple positions susceptible to electrophilic attack, which can lead to the formation of the undesired benzo[h]isoquinoline or benzo[g]isoquinoline isomers. Regioselectivity is governed by both steric and electronic factors of the starting materials. For example, bulky substituents near the desired cyclization site can favor the formation of a sterically less hindered isomer.

Q4: Are there "green" or more environmentally friendly catalytic options for isoquinoline synthesis?

A4: Yes, research is actively moving towards more sustainable methods. This includes the use of recyclable catalysts, performing reactions in benign solvents like water or polyethylene glycol (PEG), and employing energy-efficient techniques like microwave irradiation.[5][6] For example, a recyclable homogeneous ruthenium catalyst in PEG-400 has been successfully used for isoquinoline synthesis under microwave conditions, offering a greener alternative to traditional methods that use toxic solvents and harsh reagents.[6]

Troubleshooting Guide

This guide provides solutions to specific experimental problems in a "Problem -> Potential Cause -> Recommended Solution" format.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Deactivated Aromatic Ring: Electron-withdrawing groups on the naphthalene ring hinder the electrophilic cyclization step in classical methods.[1]	1a. Stronger Catalyst/Harsh Conditions: For a Bischler-Napieralski reaction, use a more potent dehydrating agent like P₂O₅ in refluxing POCl₃ or increase the reaction temperature.[1] 1b. Switch Strategy: Consider a transition-metal-catalyzed cross-coupling strategy, which is less sensitive to the electronic nature of the aromatic ring.[4]
2. Insufficient Catalyst Activity: The chosen acid or metal catalyst may not be potent enough for the specific substrate, or it may have degraded due to moisture.	2a. Catalyst Screening: Screen a panel of catalysts. For acid-catalyzed reactions, try stronger acids like trifluoromethanesulfonic anhydride (Tf₂O).[7] 2b. Ensure Anhydrous Conditions: Thoroughly dry all reagents and solvents, and run the reaction under an inert atmosphere (N₂ or Ar), as moisture can deactivate many catalysts, especially Lewis acids.[1]
3. Competing Side Reactions: In the Bischler-Napieralski reaction, a retro-Ritter reaction can occur, leading to styrene byproducts.[1]	3. Modify Protocol: Use a modified procedure with oxalyl chloride to form an N-acyliminium intermediate, which avoids the nitrilium ion responsible for the retro-Ritter side reaction.[1]
Poor Regioselectivity (Mixture of Isomers)	1. Harsh Reaction Conditions: High temperatures and highly concentrated strong acids can reduce the kinetic selectivity of the cyclization.	1. Milder Conditions: Employ milder Lewis acids (e.g., Tf₂O with 2-chloropyridine) and lower reaction temperatures. Microwave-assisted synthesis can sometimes provide better temperature control and improve selectivity.
2. Steric and Electronic Effects: The inherent properties of your substrate may favor multiple cyclization pathways. Bulky groups can direct the reaction away from the desired position.	2a. Strategic Blocking Groups: Introduce a temporary blocking group (e.g., a halogen) at the position that leads to the undesired isomer. This group can be removed in a subsequent step. 2b. Optimize Substituents: Carefully select starting materials with substituents that electronically favor cyclization at the desired position.
Catalyst Deactivation or Inhibition	1. Impurities in Starting Materials: Nucleophilic impurities (e.g., water, residual amines) can coordinate to and deactivate the metal center of a transition metal catalyst or consume an acid catalyst.	1. Purify Reagents: Ensure the purity of all starting materials and solvents. Column chromatography or recrystallization of substrates may be necessary.
2. Product Inhibition: The nitrogen atom in the newly formed benzo[f]isoquinoline product can coordinate to the catalyst, preventing it from participating in further catalytic cycles.	2. Adjust Stoichiometry/Addition Rate: Use a slightly higher catalyst loading. In some cases, slow addition of the substrate to a solution of the catalyst can maintain a low product concentration, minimizing inhibition.

Catalyst Selection & Performance

The following table summarizes common catalytic systems used in syntheses relevant to the benzo[f]isoquinoline core.

Synthesis Method	Catalyst System	Typical Substrates	Temp (°C)	Pros	Cons
Bischler-Napieralski	POCl₃ or P₂O₅	β-Naphthylethylamides	80-150	Robust, well-established.	Requires harsh conditions, sensitive to electronic effects.[1]
Pictet-Spengler	H₂SO₄, HCl, TFA	β-Naphthylethylamines, Aldehydes	25-100	Can proceed under mild conditions for activated substrates.[2]	Less effective for electron-poor systems; requires strong acid.[2]
Palladium-Catalyzed Annulation	Pd(PPh₃)₄, Pd(OAc)₂	o-Iodobenzaldehydes, Alkynes	80-120	High yields, excellent functional group tolerance.[3]	Catalyst can be expensive and sensitive to air/moisture.
Ruthenium-Catalyzed C-H Annulation	[{RuCl₂(p-cymene)}₂]	Aromatic Ketoximes, Alkynes	100-140	Atom-economical (C-H activation), avoids pre-functionalization.[3]	May require specific directing groups on the substrate.
Copper-Catalyzed Cyclization	CuI, Cu(OAc)₂	o-Alkynylbenzonitriles, Anilines	80-120	Cost-effective catalyst, good for N-atom transfer reactions.[3][7]	Can require strong bases and high-boiling solvents.[7][8]

Visualized Workflows and Mechanisms

Catalyst Selection Workflow

This diagram outlines a decision-making process for selecting an appropriate catalytic strategy based on substrate characteristics.

Caption: The acid catalyst generates the key electrophilic iminium ion.

Detailed Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Pictet-Spengler Reaction

This protocol describes a general method for synthesizing a tetrahydrobenzo[f]isoquinoline derivative.

Materials:

• β-(2-Naphthyl)ethylamine (1.0 eq)

• Aldehyde (e.g., formaldehyde or benzaldehyde) (1.1 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (N₂), dissolve β-(2-naphthyl)ethylamine in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add the aldehyde to the solution and stir for 15 minutes.

• Add trifluoroacetic acid (TFA) dropwise to the stirring solution. The amount of acid should be optimized, starting from catalytic amounts (10 mol%) up to stoichiometric quantities depending on substrate reactivity. [1][9]5. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired tetrahydrobenzo[f]isoquinoline.

Protocol 2: Palladium-Catalyzed Coupling-Annulation

This protocol outlines a modern approach for constructing the benzo[f]isoquinoline skeleton, adapted from literature procedures. [3] Materials:

• ortho-Iodo- or ortho-bromonaphthyl aldehyde (1.0 eq)

• Terminal alkyne (1.2 eq)

• Ammonium acetate (5.0 eq)

• Pd(PPh₃)₄ (5 mol%)

• Toluene, anhydrous

• Microwave reactor vials

Procedure:

• To a microwave vial, add the ortho-halonaphthyl aldehyde, terminal alkyne, ammonium acetate, and Pd(PPh₃)₄.

• Add anhydrous toluene via syringe under an inert atmosphere.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to the optimized temperature (e.g., 120-150 °C) for the specified time (e.g., 30-60 minutes). Monitor initial optimization runs to determine the ideal conditions.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting crude material via flash column chromatography to isolate the substituted benzo[f]isoquinoline product.

References

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]

• Organic Chemistry Portal. Synthesis of isoquinolines. [Link]

• MDPI. Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. [Link]

• MDPI. Synthesis of Isoquinolinones via Regioselective Palladium-Catalyzed C–H Activation/Annulation. [Link]

• National Institutes of Health. One-Pot Synthesis of Benzoi[3][7]midazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines via Tandem Cyclization Strategies. [Link]

• ResearchGate. Optimization of reaction conditions for the synthesis of benzoquinolizine 7a. [Link]

• Medwin Publishers. Synthesis of Benzo [f] Quinoline and its Derivatives: Mini Review. [Link]

• ResearchGate. Synthesis of Benzo [f] Quinoline and its Derivatives: Mini Review. [Link]

• Royal Society of Chemistry. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. [Link]

• PubMed. The Pictet-Spengler Reaction Updates Its Habits. [Link]

• Wikipedia. Pictet–Spengler reaction. [Link]

• National Institutes of Health. The Pictet-Spengler Reaction Updates Its Habits. [Link]

• National Institutes of Health. Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. [Link]

• ResearchGate. Synthesis of isoquinolines and isoquinolinones via transition-metal-catalyzed C–H functionalization. [Link]

• ResearchGate. The Pictet-Spengler Reaction Updates Its Habits. [Link]

• YouTube. Reactions of Isoquinoline | TYBSc Chemistry. [Link]

• Cambridge University Press. Pictet-Spengler Isoquinoline Synthesis. [Link]

• National Institutes of Health. Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. [Link]

Sources

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• 2. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 3. Isoquinoline synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04962H [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles [mdpi.com]
• 8. Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pictet-Spengler Isoquinoline Synthesis (Chapter 46) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Technical Support Center: Minimizing Byproducts in Palladium-Catalyzed Isoquinoline Synthesis

Welcome to the technical support center dedicated to palladium-catalyzed isoquinoline synthesis. This guide is tailored for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes by minimizing the formation of unwanted byproducts. Our aim is to provide you with practical, in-depth troubleshooting strategies and answers to frequently asked questions, grounded in established scientific principles.

The Challenge of Byproduct Formation

Palladium-catalyzed reactions are a powerful tool for constructing complex molecules like isoquinolines.[1] However, the efficiency of these reactions can be compromised by the formation of various byproducts. These not only lower the yield of the desired product but also introduce significant challenges in purification, impacting time and resource allocation. This guide will help you understand the origins of these byproducts and implement effective strategies to suppress their formation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries encountered when troubleshooting palladium-catalyzed isoquinoline synthesis.

Q1: What are the most common byproducts I should be looking for in my reaction?

A1: While the specific byproduct profile depends on your substrates and conditions, several are frequently observed. Homocoupling of your starting materials, such as the dimerization of aryl halides or boronic acids, is a common issue.[2] Another prevalent byproduct is the dehalogenation of the aryl halide, resulting in a simple arene.[3] Additionally, side reactions involving the solvent or base can occur, and in some cases, incomplete conversion due to catalyst deactivation can lead to a complex mixture of starting materials and byproducts.[4]

Q2: My reaction is showing low conversion to the desired isoquinoline. What are the potential causes?

A2: Low conversion can be attributed to several factors. A primary concern is catalyst deactivation , which can be caused by impurities in your reagents or solvent, or by running the reaction at too high a temperature.[4] The choice of ligand is also critical; an unsuitable ligand may not adequately stabilize the palladium catalyst throughout the catalytic cycle.[5] Furthermore, suboptimal reaction parameters such as temperature, concentration, and the choice of base and solvent can significantly impede the reaction rate.[6] It's also prudent to ensure the quality and activity of your palladium precursor.

Q3: I'm observing a significant amount of homocoupled byproduct from my aryl halide. How can I minimize this?

A3: Homocoupling is a common side reaction that can often be suppressed with careful optimization.[7][8] A crucial first step is to ensure a strictly inert atmosphere , as oxygen can promote this unwanted reaction.[2] The choice of ligand is also highly influential; bulky, electron-rich phosphine ligands can often favor the desired cross-coupling over homocoupling.[9] Adjusting the reaction temperature, often by lowering it, can also disfavor the homocoupling pathway.[2] Additionally, the choice of base and solvent can play a significant role in minimizing this side reaction.[8] In some cases, the addition of a mild reducing agent has been shown to suppress homocoupling.[10]

Part 2: Troubleshooting Guide: In-Depth Scenarios

This section offers detailed troubleshooting protocols for specific and challenging situations.

Scenario 1: Persistent Dehalogenation of the Aryl Halide

You have taken basic precautions, but the replacement of the halide with a hydrogen atom (dehalogenation) is a persistent and significant byproduct.

Underlying Mechanism: Dehalogenation typically occurs when a palladium-hydride species is formed in the reaction mixture. This can then react with the aryl halide in a competing catalytic cycle to produce the dehalogenated arene. Sources of the hydride can include trace water, alcohols, or even the solvent in some cases.[3]

Troubleshooting Protocol:

• Rigorous Exclusion of Water and Protic Solvents:

  • Rationale: Water is a common source of protons that can lead to the formation of palladium-hydride species.[11]

  • Action: Ensure all solvents are anhydrous and reagents are thoroughly dried. The use of freshly distilled solvents and drying agents like molecular sieves in the reaction flask is recommended. Avoid using protic solvents if possible.

• Ligand and Base Selection:

  • Rationale: The choice of ligand and base can significantly influence the propensity for dehalogenation.[3]

  • Action: Screen different ligands. Bulky, electron-rich phosphine ligands can sometimes suppress dehalogenation.[3] The base is also critical; some bases can be a source of hydrides or promote pathways leading to their formation. Consider using a non-coordinating, anhydrous base.

• Temperature Optimization:

  • Rationale: Higher temperatures can sometimes increase the rate of dehalogenation relative to the desired coupling.[3]

  • Action: Try running the reaction at a lower temperature. This may require longer reaction times but can significantly improve the product-to-byproduct ratio.

Experimental Workflow for Minimizing Dehalogenation

Caption: A systematic approach to troubleshooting dehalogenation byproducts.

Scenario 2: Low Yield and Catalyst Decomposition (Palladium Black)

Your reaction is sluggish, and you observe the formation of a black precipitate, indicating the catalyst is crashing out of solution as palladium black.

Underlying Mechanism: The formation of palladium black is the aggregation of the active Pd(0) catalyst into an inactive, bulk metallic form.[4] This can be caused by high temperatures, inefficient stirring, or the use of ligands that do not sufficiently stabilize the catalytic species.

Troubleshooting Protocol:

• Ligand Choice and Concentration:

  • Rationale: The ligand plays a crucial role in stabilizing the palladium nanoparticles and preventing their aggregation.[12][13]

  • Action: Ensure you are using a suitable ligand for your specific reaction. Increasing the ligand-to-palladium ratio can sometimes improve catalyst stability. Consider switching to a more strongly coordinating or bulkier ligand.

• Temperature and Stirring:

  • Rationale: High temperatures can accelerate catalyst decomposition, and inefficient stirring can lead to localized high concentrations of the catalyst, promoting aggregation.[4]

  • Action: Lower the reaction temperature and ensure vigorous stirring to maintain a homogeneous distribution of the catalyst.

• Purity of Reagents:

  • Rationale: Impurities in the starting materials or solvent can poison the catalyst and lead to its decomposition.[4]

  • Action: Use high-purity, degassed reagents and solvents.

Data Summary: Effect of Ligand on Catalyst Stability

Ligand	Temperature (°C)	Observation	Desired Product Yield (%)
PPh₃	120	Palladium black formation	35
XPhos	120	Homogeneous solution	85
PPh₃	80	Homogeneous solution	70
XPhos	80	Homogeneous solution	92

This is illustrative data; actual results will vary depending on the specific reaction.

Part 3: Mechanistic Considerations and Advanced Strategies

A fundamental understanding of the catalytic cycle is essential for rational troubleshooting.

The Catalytic Cycle and Points of Byproduct Formation

The palladium-catalyzed synthesis of isoquinolines generally proceeds through a series of elementary steps. Byproducts can arise from competing, off-cycle reactions.

Caption: Simplified catalytic cycle with key byproduct formation pathways.

Advanced Strategy: Use of Additives

In some cases, the addition of specific additives can help to suppress byproduct formation. For example, the use of a mild reducing agent can sometimes minimize the concentration of Pd(II) species that may promote homocoupling.[10] However, the use of additives should be approached cautiously, as they can also introduce new complications to the reaction.

References

• BenchChem. Troubleshooting low yield in palladium-catalyzed pentaerythritol oxidation.
• BenchChem. Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines.
• Carrow, B. P., & Hartwig, J. F. (2014). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 47(5), 1546–1557.
• BenchChem. Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions.
• Doubleday, W. W., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(4), 720-726.
• Doubleday, W. W., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications.
• Wipf Group. The Synthetic & Mechanistic Organic Chemistry of Palladium.
• Chemistry LibreTexts. 2.2: Pd-Catalyzed Cross Coupling Reactions. (2023).
• ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. (2011).
• ACS Publications. Tuning the Catalytic Activity and Selectivity of Pd Nanoparticles Using Ligand-Modified Supports and Surfaces. (2017).
• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions.
• NIH. Deciphering complexity in Pd–catalyzed cross-couplings. (2024).
• Chemistry LibreTexts. 12.2: Pd-Catalyzed Cross Coupling Reactions. (2023).
• RSC Publishing. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025).
• Organic Chemistry Portal. Isoquinoline synthesis.
• ResearchGate. A Novel Palladium-Catalyzed Homocoupling Reaction Initiated by Transmetalation of Palladium Enolates. (2025).
• Wikipedia. Cross-coupling reaction.
• ACS Publications. Palladium-Catalyzed Isoquinoline Synthesis by Tandem C–H Allylation and Oxidative Cyclization of Benzylamines with Allyl Acetate. (2021).
• PubMed Central. Synthesis of substituted isoquinolines utilizing palladium-catalyzed α-arylation of ketones.
• ResearchGate. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. (2025).
• RSC Publishing. Palladium-catalyzed enolate arylation as a key C–C bond-forming reaction for the synthesis of isoquinolines.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline.
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• ResearchGate. Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes.
• Nanochemistry Research. Synthesis, Characterization and Catalytic Activity of Ligand Stabilized Palladium Nanoparticle: A Catalyst Compliment to the Heck Coupling Reaction.
• YouTube. Ligand design for cross-couplings: phosphines. (2024).
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Technical Support Center: Scaling Up the Synthesis of 4-Chlorobenzo[f]isoquinoline

Welcome to the technical support center for the synthesis of 4-Chlorobenzo[f]isoquinoline. This guide is structured for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing this specific heterocyclic scaffold. Rather than a single, rigid protocol, this document provides a decision-making framework and detailed troubleshooting guides for the most logical synthetic strategies. We will delve into the causality behind experimental choices, address common points of failure, and offer field-proven solutions to optimize your synthesis for scalability and yield.

Core Challenge: Strategic Introduction of the C4-Chloro Substituent

The primary hurdle in synthesizing 4-Chlorobenzo[f]isoquinoline is the absence of a straightforward, one-pot reaction. The core of your experimental design will revolve around a key decision: do you build the benzo[f]isoquinoline skeleton first and add the chlorine atom late-stage, or do you incorporate the chlorine atom into the initial framework during the cyclization reaction? Each approach has distinct advantages and challenges.

Reference Data & Comparative Studies

A Comparative Analysis of 4-Chlorobenzo[f]isoquinoline and Other Benzo[f]isoquinoline Derivatives: A Guide for Drug Discovery Professionals

The benzo[f]isoquinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its presence in a multitude of biologically active natural products and synthetic compounds.[1] This guide provides a comparative analysis of 4-Chlorobenzo[f]isoquinoline and other key benzo[f]isoquinoline derivatives, offering insights into their structure-activity relationships (SAR), potential therapeutic applications, and the experimental methodologies crucial for their synthesis and evaluation. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge to navigate the chemical space of this potent pharmacophore.

The Benzo[f]isoquinoline Core: A Scaffold of Therapeutic Promise

The rigid, planar structure of the benzo[f]isoquinoline core, a fusion of a naphthalene and an isoquinoline ring system, provides an ideal platform for developing therapeutic agents that can interact with biological targets such as DNA and various enzymes.[2] Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] The biological activity is profoundly influenced by the nature and position of substituents on the benzo[f]isoquinoline ring system.

Comparative Landscape of Benzo[f]isoquinoline Derivatives

A comprehensive understanding of how different substituents on the benzo[f]isoquinoline core modulate biological activity is paramount for rational drug design. While direct experimental data for 4-Chlorobenzo[f]isoquinoline is not extensively available in the public domain, we can infer its potential activity by analyzing related structures and general SAR trends for halogenated aromatic heterocycles.

The Influence of Halogenation: A Focus on Chloro-Substituents

The introduction of a chlorine atom at the C4 position of the benzo[f]isoquinoline scaffold is anticipated to significantly impact its physicochemical and pharmacological properties. Halogenation, a common strategy in medicinal chemistry, can modulate a molecule's lipophilicity, metabolic stability, and electronic distribution, thereby influencing its binding affinity to target proteins and its overall bioactivity.

While specific cytotoxicity data for 4-Chlorobenzo[f]isoquinoline is sparse, studies on related chloro-substituted benzo-fused quinolines provide valuable insights. For instance, derivatives synthesized from 3-chlorobenzo[f]quinoline-2-carbaldehyde have yielded compounds with significant antiproliferative activity.[4] A notable example is a pyrazolone derivative which exhibited potent cytotoxicity against HCT116 (colon cancer) and MCF7 (breast cancer) cell lines, with IC50 values of 7.39 ± 0.5 µM and 9.24 ± 0.7 µM, respectively.[4] This underscores the potential of chloro-substituted benzo[f]isoquinolines as a foundation for potent anticancer agents.

Comparison with Other Substituted Benzo[f]isoquinolines

The biological activity of benzo[f]isoquinoline derivatives is highly dependent on the nature and position of various substituents.

• Quaternary Salts with Aromatic Substituents: Studies have shown that quaternary salts of benzo[f]isoquinoline bearing aromatic substituents are particularly promising anticancer agents. For example, one such salt displayed non-selective activity against a range of cancer cells, while another exhibited high selectivity for leukemia cells.[2]

• Pyrrolo- and Isoindolo- Fused Derivatives: The fusion of additional heterocyclic rings to the benzo[f]isoquinoline core can significantly enhance anticancer activity. Research indicates that pyrrolo-benzo[f]quinoline structures are generally more active than their isoindolo-benzo[f]quinoline counterparts.[2]

• C4-Substituted Isoquinolines (A Structural Analogy): In a related but distinct isoquinoline system (not the benzo[f] isomer), the nature of the side chain at the C4 position was found to be a critical determinant of cytotoxic potency.[5][6] Unsaturated amide analogues at this position were identified as active compounds against non-small cell lung cancer cell lines, suggesting that substitution at the 4-position of the isoquinoline ring is a key area for SAR exploration.[5]

Table 1: Comparative Biological Activity of Selected Benzo[f]isoquinoline Derivatives and Related Compounds

Compound/Derivative Class	Target/Activity	Key Findings	Reference(s)
3-Chlorobenzo[f]quinoline-2-carbaldehyde Derivative (Pyrazolone)	Anticancer (HCT116, MCF7)	Potent cytotoxicity with IC50 values of 7.39 µM and 9.24 µM, respectively.	[4]
Benzo[f]quinoline Quaternary Salts (with Aromatic R-groups)	Anticancer	Some derivatives show non-selective cytotoxicity, while others are highly selective for leukemia cells.	[2]
Pyrrolo-benzo[f]quinoline Cycloadducts	Anticancer	Generally more active than isoindolo-benzo[f]quinoline structures.	[2]
C4-Substituted Isoquinoline (Unsaturated Amides)	Anticancer (NSCLC)	Active against non-small cell lung cancer cell lines.	[5]

Experimental Protocols: Synthesis and Biological Evaluation

The synthesis and evaluation of novel benzo[f]isoquinoline derivatives are central to advancing our understanding of their therapeutic potential.

General Synthetic Approach to Benzo[f]isoquinoline Derivatives

A common and efficient method for synthesizing substituted benzo[f]isoquinolines involves a two-step process:

• Quaternization: The nitrogen atom of the benzo[f]isoquinoline core is quaternized using a suitable alkylating or acylating agent.

• [3+2] Dipolar Cycloaddition: The resulting quaternary salt is then reacted with a dipolarophile in a [3+2] cycloaddition reaction to generate more complex, fused heterocyclic systems.[2]

Caption: General synthetic workflow for benzo[f]isoquinoline derivatives.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing the cytotoxic effects of chemical compounds on cultured cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., HCT116, MCF7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., 4-Chlorobenzo[f]isoquinoline) and a positive control (e.g., Doxorubicin) for a specified incubation period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for in vitro cytotoxicity assessment using the MTT assay.

Future Directions and Conclusion

The benzo[f]isoquinoline scaffold remains a fertile ground for the discovery of novel therapeutic agents. While this guide has synthesized the available information to provide a comparative context for 4-Chlorobenzo[f]isoquinoline, it also highlights a critical knowledge gap regarding its specific biological activities.

Future research should prioritize the synthesis and comprehensive biological evaluation of 4-Chlorobenzo[f]isoquinoline and other halogenated derivatives to elucidate their precise SAR. Such studies will be instrumental in guiding the design of next-generation benzo[f]isoquinoline-based drugs with enhanced potency, selectivity, and therapeutic indices. The experimental protocols outlined herein provide a robust framework for undertaking these crucial investigations.

References

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• PubChem. (n.d.). 4-Chlorobenzo(f)isoquinoline. Retrieved from [Link]

• Tsotinis, A., et al. (2007). C4-Substituted Isoquinolines: Synthesis and Cytotoxic Action. Letters in Drug Design & Discovery, 4(1), 14-18.
• El-Sayed, M. A. A., et al. (2021). Evaluation of Synthetic 2,4-Disubstituted-benzo[g]quinoxaline Derivatives as Potential Anticancer Agents. Molecules, 26(21), 6611.
• Liu, Y., et al. (2017).
• Vlachou, M., et al. (2002). An expeditious synthesis of cytotoxic pyrroloisoquinoline derivatives: Structure–activity comparative studies with isomeric pyrroloquinolines. European Journal of Pharmaceutical Sciences, 17(3), 139-143.
• Wozniak, K., et al. (2023). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules, 28(1), 350.
• Chen, Y.-J., et al. (2023).
• Shang, X., et al. (2022). Biologically active isoquinoline alkaloids covering 2019–2022. Natural Product Reports, 39(11), 2054-2083.
• Zhang, L., et al. (2022).
• Litecká, M., et al. (2020). Design, synthesis and biological evaluation of new 4-(4-substituted-anilino)quinoline derivatives as anticancer agents. Monatshefte für Chemie - Chemical Monthly, 151(10), 1625-1634.
• Sepúlveda-Boza, S., et al. (2001). Synthesis and antitumor evaluation of 8-phenylaminopyrimido[4,5-c]isoquinolinequinones. Journal of the Chilean Chemical Society, 46(3), 321-326.

• Wikipedia. (2023). Isoquinoline. Retrieved from [Link]

• Somashekara, B., et al. (2024). Synthesis, Antioxidant and Cytotoxic Activity Studies of 2-Chlorobenzo[h]quinoline containing 2,4,5-Trisubstituted Imidazole Derivatives. Asian Journal of Chemistry, 36(7), 1585-1590.
• Akgul, O., et al. (2022). Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. Pharmaceuticals, 15(11), 1361.
• Wallace, O. B., et al. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorganic & Medicinal Chemistry Letters, 19(9), 2400-2403.
• Cassels, B. K., et al. (2007). Applied Biological and Physicochemical Activity of Isoquinoline Alkaloids: Oxoisoaporphine and Boldine. Molecules, 12(9), 2275-2295.

• Reddy, T. S., et al. (2019). One-Pot Synthesis of Benzo[5][7]imidazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines via Tandem Cyclization Strategies. The Journal of Organic Chemistry, 84(15), 9410-9419.

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A Comparative Guide to the Structure-Activity Relationship of Chlorinated Isoquinolines

For researchers, medicinal chemists, and professionals in drug development, the isoquinoline scaffold represents a privileged structure, forming the backbone of numerous biologically active compounds. The introduction of chlorine atoms to this versatile framework can dramatically alter its physicochemical properties and biological activity, leading to enhanced potency, selectivity, and metabolic stability. This guide provides an in-depth, objective comparison of chlorinated isoquinoline derivatives, focusing on their structure-activity relationships (SAR) as potent inhibitors of topoisomerase I and various protein kinases. We will delve into the mechanistic rationale behind their activity, present supporting experimental data, and provide detailed protocols for their evaluation.

The Influence of Chlorination: A Gateway to Enhanced Biological Activity

The strategic placement of chlorine atoms on the isoquinoline core can profoundly impact a molecule's interaction with its biological target. As an electron-withdrawing group, chlorine can modulate the electronic distribution of the aromatic system, influencing p-p stacking interactions and hydrogen bond acceptor/donor capabilities. Furthermore, its lipophilic nature can enhance membrane permeability and bioavailability. This section will explore how these modifications translate into potent biological activity in two key areas: topoisomerase I inhibition and protein kinase modulation.

Chlorinated Indenoisoquinolines as Topoisomerase I Poisons

Topoisomerase I (Top1) is a crucial enzyme in DNA replication and transcription, making it a prime target for anticancer drug development.[1] The indenoisoquinoline scaffold has emerged as a promising class of Top1 inhibitors.[2] Chlorination of this scaffold has been explored as a strategy to replace the potentially genotoxic nitro group often found in earlier generations of these compounds, while maintaining or even enhancing cytotoxic activity.[3][4]

Comparative Analysis of Anticancer Activity

The following table summarizes the cytotoxic activity of a series of chlorinated indenoisoquinoline analogs against a panel of human cancer cell lines. The data highlights key structure-activity relationships.

Compound ID	R1 (Position 2)	R2 (Position 3)	R3 (Side Chain)	Mean-Graph Midpoint (MGM) GI50 (µM)	Reference
1a	H	Cl	-	>10	[1]
1b	Cl	Cl	-	0.013-0.069	[1]
2a	H	Cl	-CH2CH2N(CH3)2	0.1-1	[1]
2b	Cl	Cl	-CH2CH2N(CH3)2	0.01-0.1	[1]
3 (NSC 706744)	H	NO2	-	0.03-0.1	[4]
4 (LMP400)	H	NO2	-CH2CH2N(CH3)2	0.01-0.05	[4]
5 (LMP776)	H	NO2	-	0.02-0.08	[4]
6a	H	Cl	-	0.063	[5]
6b	H	F	-	0.033	[5]

Key SAR Insights:

• Dichlorination is Favorable: Comparison of compounds 1a and 1b clearly demonstrates that dichlorination at positions 2 and 3 significantly enhances cytotoxic activity.[1]

• Side Chain Influence: The presence of a dimethylaminoethyl side chain at the lactam nitrogen generally improves potency, as seen by comparing the activity of analogs with and without this moiety.[1]

• Chlorine as a Nitro Bioisostere: Chlorinated analogs, such as 6a , exhibit potent anticancer activity comparable to their nitro-substituted counterparts (3 , 5 ), validating chlorine as a metabolically more stable replacement for the nitro group.[4][5] Interestingly, the 3-fluoro substituted analog 6b showed even greater potency.[5]

Mechanism of Action: Stabilizing the Top1-DNA Cleavage Complex

Chlorinated indenoisoquinolines act as "poisons" of topoisomerase I. They intercalate into the DNA at the site of enzyme-mediated cleavage and stabilize the covalent Top1-DNA intermediate, preventing the religation of the DNA strand.[1][6] This leads to an accumulation of single-strand breaks, which are converted into lethal double-strand breaks during DNA replication, ultimately triggering cell cycle arrest and apoptosis.[7][8]

Caption: Mechanism of ATP-competitive kinase inhibition.

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section provides detailed, step-by-step methodologies for key assays used to evaluate the biological activity of chlorinated isoquinolines.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic or cell growth-inhibitory effects of a compound.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Chlorinated isoquinoline compound (stock solution in DMSO)

• 96-well flat-bottom sterile microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chlorinated isoquinoline compound in culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT reagent to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% inhibition of cell growth) value.

Topoisomerase I DNA Relaxation Assay

This assay measures the ability of a compound to inhibit the catalytic activity of Top1 in relaxing supercoiled DNA.

Materials:

• Human Topoisomerase I

• Supercoiled plasmid DNA (e.g., pBR322)

• 10x Top1 reaction buffer

• Chlorinated isoquinoline compound

• Agarose

• Tris-acetate-EDTA (TAE) buffer

• DNA loading dye

• Ethidium bromide or other DNA stain

• UV transilluminator

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing 1x Top1 reaction buffer, 200-500 ng of supercoiled plasmid DNA, and the desired concentration of the chlorinated isoquinoline compound.

• Enzyme Addition: Add 1-2 units of human Topoisomerase I to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding DNA loading dye containing SDS.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel and run the electrophoresis in 1x TAE buffer until the different DNA topoisomers are well separated.

• Visualization: Stain the gel with ethidium bromide and visualize the DNA bands under UV light. Supercoiled DNA will migrate faster than relaxed DNA.

• Analysis: Assess the degree of inhibition by observing the reduction in the amount of relaxed DNA in the presence of the compound compared to the control.

Sources

• 1. A novel topoisomerase I inhibitor DIA-001 induces DNA damage mediated cell cycle arrest and apoptosis in cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Indenoisoquinolines Non-Camptothecin Topoisomerase I Inhibitors: Update and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signal transduction pathways leading to cell cycle arrest and apoptosis induced by DNA topoisomerase poisons - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. S phase and G2 arrests induced by topoisomerase I poisons are dependent on ATR kinase function - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Validating the Synthesis of 4-Chlorobenzo[f]isoquinoline via Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel heterocyclic compounds, the reaction is only half the battle. Unambiguous structural confirmation of the final product is a critical, non-negotiable step that underpins the reliability of all subsequent research and development. This guide provides an in-depth, comparative analysis of the primary spectroscopic techniques used to validate the successful synthesis of 4-Chlorobenzo[f]isoquinoline, a key scaffold in medicinal chemistry.[1][] We will move beyond mere data reporting to explain the causality behind the expected spectral features, empowering you to interpret your own data with confidence.

The core principle of robust validation lies in the application of orthogonal techniques—multiple, independent methods that each provide a different piece of the structural puzzle. When data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy converge to describe the same molecule, the confidence in your synthetic outcome becomes irrefutable.

Synthesis Context: The Bischler-Napieralski Approach

While numerous methods exist for isoquinoline synthesis, a common and effective route involves the Bischler-Napieralski reaction.[3][4][5] This process typically involves the cyclization of a β-arylethylamide using a dehydrating agent like phosphorus oxychloride (POCl₃), followed by an oxidation or aromatization step to yield the benzo[f]isoquinoline core.[6][7] The subsequent chlorination at the 4-position furnishes the target molecule. It is the identity of this final product that we must rigorously confirm.

Expected Spectroscopic Data Summary

Before delving into the specifics of each technique, the table below summarizes the key data points we expect to observe for the successful synthesis of 4-Chlorobenzo[f]isoquinoline (C₁₃H₈ClN, Molecular Weight: 213.66 g/mol ).[8]

Technique	Key Expected Observations
¹H NMR	Multiple signals in the aromatic region (~7.5-9.5 ppm); distinct chemical shifts and coupling patterns for 8 protons.
¹³C NMR	13 distinct signals for each unique carbon atom; characteristic shifts for aromatic carbons and the carbon bearing the chlorine atom.
Mass Spec (MS)	Molecular ion peaks showing a characteristic 3:1 (M:M+2) isotopic pattern for chlorine at m/z 213 and 215.[9]
IR Spectroscopy	Aromatic C=C and C=N stretches (~1500-1650 cm⁻¹); aromatic C-H stretches (>3000 cm⁻¹); C-Cl stretch (~700-850 cm⁻¹).

Mass Spectrometry (MS): The Molecular Formula Gatekeeper

Expertise & Experience: Mass spectrometry is arguably the most definitive initial test. It directly measures the mass-to-charge ratio, providing a swift and accurate confirmation of the molecular weight. For halogenated compounds, it offers a unique and powerful validation checkpoint.

The Causality: The core value of MS in this context lies in the natural isotopic abundance of chlorine. Chlorine exists as two primary isotopes: ³⁵Cl (~75.5%) and ³⁷Cl (~24.5%).[10] This approximate 3:1 ratio means that any molecule containing a single chlorine atom will appear in the mass spectrum as two distinct peaks separated by two mass units (m/z).[9][11] The peak corresponding to the molecule with ³⁵Cl is the molecular ion peak (M), while the peak for the molecule with ³⁷Cl is the M+2 peak. The relative intensities of these peaks will be approximately 3:1.

Expected Data for 4-Chlorobenzo[f]isoquinoline:

• Molecular Ion (M): A peak at m/z ≈ 213, corresponding to the formula [C₁₃H₈³⁵ClN]⁺.

• Isotope Peak (M+2): A peak at m/z ≈ 215, corresponding to [C₁₃H₈³⁷ClN]⁺.

• Intensity Ratio: The peak at m/z 213 should be roughly three times the intensity of the peak at m/z 215.[10]

Trustworthiness: This 3:1 isotopic pattern is a "smoking gun" for the presence of a single chlorine atom. Its absence would immediately invalidate the proposed structure, while its presence provides extremely strong evidence for the correct elemental composition. High-resolution mass spectrometry (HRMS) can further increase confidence by providing a mass measurement accurate to several decimal places, allowing for the confirmation of the exact molecular formula (C₁₃H₈ClN).[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy provides the most detailed information about the specific arrangement and connectivity of atoms in a molecule. For a complex aromatic system like 4-Chlorobenzo[f]isoquinoline, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy

Expertise & Experience: Proton NMR maps the chemical environment of every hydrogen atom. The chemical shift (δ, in ppm), integration (area under the peak), and splitting pattern (multiplicity) for each signal provide a detailed fingerprint of the molecule.

The Causality: The fused aromatic rings and the presence of the electronegative nitrogen and chlorine atoms create a diverse electronic landscape. Protons in different positions will experience different degrees of magnetic shielding, causing their signals to appear at different chemical shifts. Protons on adjacent carbons will "couple" with each other, splitting their respective signals into doublets, triplets, or more complex multiplets, revealing neighbor relationships.

Expected Data for 4-Chlorobenzo[f]isoquinoline:

• Chemical Shifts: All 8 proton signals will appear in the aromatic region, generally between 7.5 and 9.5 ppm. Protons situated near the electronegative nitrogen atom (e.g., at positions 3 and 5) are expected to be the most "deshielded" and thus appear at the highest chemical shifts (further downfield).[14]

• Integration: The relative area under each signal or multiplet will correspond to the number of protons it represents (e.g., 1H, 2H). The sum of all integrations should equal 8.

• Splitting: We expect a series of doublets and multiplets, characteristic of a substituted polycyclic aromatic system. For example, protons with only one neighbor will appear as doublets. This coupling information is crucial for assembling the fragments of the structure.

¹³C NMR Spectroscopy

Expertise & Experience: Carbon-13 NMR provides a map of the carbon skeleton. In a standard proton-decoupled spectrum, each unique carbon atom gives a single peak, making it an excellent tool for confirming the total number of carbons in the structure.

The Causality: Similar to protons, the chemical shift of a carbon atom is determined by its electronic environment. Carbons in aromatic rings typically appear between 110-160 ppm.[15][16] The carbon atom directly bonded to the chlorine (C4) will be significantly influenced by the halogen's electronegativity, placing its signal in a predictable region (often around 130-145 ppm).[17][18]

Expected Data for 4-Chlorobenzo[f]isoquinoline:

• Signal Count: Due to the molecule's asymmetry, we expect to see 13 distinct signals, one for each carbon atom in the structure.

• Chemical Shifts: All signals will appear in the region characteristic of sp² hybridized (aromatic) carbons. The chemical shifts can be compared against predicted values from computational software or spectral databases for similar structures to aid in assignment.[19]

Trustworthiness: The combination of ¹H and ¹³C NMR is powerful. If you observe 8 protons and 13 carbons in the expected chemical shift regions, and the splitting patterns in the ¹H NMR are consistent with the proposed connectivity, you have built a very strong, self-validating case for the correct molecular structure.

Infrared (IR) Spectroscopy: Functional Group Confirmation

Expertise & Experience: IR spectroscopy is a rapid and simple technique used to identify the presence of specific functional groups by measuring the absorption of infrared radiation corresponding to molecular vibrations.

The Causality: Covalent bonds vibrate at specific frequencies. When the molecule is irradiated with infrared light, it will absorb energy at frequencies that match these vibrations. Double bonds (like C=C and C=N) and bonds between atoms of different masses (like C-H or C-Cl) have characteristic absorption frequencies.

Expected Data for 4-Chlorobenzo[f]isoquinoline:

• Aromatic C-H Stretch: A group of sharp peaks typically appearing just above 3000 cm⁻¹.

• Aromatic C=C and C=N Stretches: A series of sharp absorptions in the 1500-1650 cm⁻¹ region. These are characteristic of the fused aromatic and pyridine rings.[20][21][22]

• C-Cl Stretch: A moderate to strong absorption in the fingerprint region, typically between 700-850 cm⁻¹. The exact position can vary, but its presence is a key confirmatory point.[23]

Trustworthiness: While IR spectroscopy is less definitive than MS or NMR for determining the overall structure of a complex molecule, it serves as an excellent and quick check. The presence of the expected aromatic and C-Cl stretches, and importantly, the absence of peaks from starting materials (e.g., a C=O stretch from an amide precursor), provides valuable corroborating evidence.

Comparative Guide to Validation Techniques

Method	Information Provided	Strengths	Limitations	Role in Validation
Mass Spec (MS)	Molecular weight and elemental formula (with HRMS).	Unambiguous MW determination; Chlorine isotope pattern is highly diagnostic.[24]	Provides no information on atom connectivity or isomerism.	Primary Confirmation: Absolutely essential first step to confirm mass and presence of chlorine.
¹H NMR	Proton environment, count, and connectivity.	Provides detailed structural information and isomer differentiation.	Can have overlapping signals in complex aromatic regions, requiring 2D NMR for full assignment.	Structural Core: Defines the proton framework and how the pieces of the molecule connect.
¹³C NMR	Carbon count and environment.	Confirms the complete carbon skeleton; each unique carbon gives a signal.	Low natural abundance of ¹³C requires longer acquisition times; less sensitive than ¹H NMR.	Framework Validation: Confirms the presence of the correct number of carbon atoms.
IR Spectroscopy	Presence of key functional groups.	Fast, simple, and requires minimal sample. Good for checking reaction completion.	Provides limited information on overall structure; fingerprint region can be complex to interpret.	Corroborating Evidence: Confirms key bonds are present (Aromatic, C-Cl) and starting material is absent.

Workflow & Experimental Protocols

The overall process from synthesis to validated product follows a logical sequence designed to ensure data integrity.

Caption: Workflow from synthesis to validated final product.

Protocols

• Sample Preparation: Ensure the purified product is free of residual solvents and chromatography media. For NMR, dissolve ~5-10 mg in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃). For IR, a thin film on a salt plate or a KBr pellet can be used. For MS, prepare a dilute solution in a volatile solvent like methanol or acetonitrile.

• Mass Spectrometry (ESI-MS):

  • Prepare a ~1 mg/mL stock solution and dilute 1:100 into the infusion solvent (e.g., 50:50 acetonitrile:water).

  • Infuse the sample into the mass spectrometer in positive ion mode.

  • Acquire data across a mass range of m/z 100-500.

  • Examine the spectrum for peaks at m/z 213 and 215 and confirm their ~3:1 intensity ratio.

• NMR Spectroscopy (400 MHz or higher):

  • Acquire a ¹H NMR spectrum. Set the spectral width to cover ~0-12 ppm. Use a sufficient number of scans (e.g., 16 or 32) to achieve good signal-to-noise.

  • Integrate all peaks and set the value of one well-resolved single-proton peak to 1.0 to normalize the others.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Set the spectral width to ~0-200 ppm. A longer acquisition time (e.g., 1024 scans or more) will be necessary.

• IR Spectroscopy (FT-IR):

  • Acquire a background spectrum of the clean salt plate or KBr pellet.

  • Apply the sample and acquire the sample spectrum.

  • The instrument software will automatically generate the transmittance or absorbance spectrum.

  • Identify the key vibrational bands as outlined previously.

By systematically applying these orthogonal spectroscopic techniques and understanding the causal basis for the data they produce, researchers can achieve unambiguous and confident validation of their synthetic products, ensuring the integrity and reproducibility of their scientific work.

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A Comparative Guide to the Biological Activity of Isoquinoline Isomers for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the isoquinoline scaffold stands as a privileged structure, forming the backbone of numerous biologically active compounds.[1] Its structural isomer, quinoline, shares this distinction, yet the seemingly subtle difference in the placement of the nitrogen atom—at position 2 in isoquinoline versus position 1 in quinoline—imparts distinct physicochemical properties that translate into a fascinating divergence in biological activity. This guide provides an in-depth, objective comparison of the biological activities of isoquinoline isomers, delving into the critical influence of substituent positioning on their anticancer, antimicrobial, and neuroprotective potential. Supported by experimental data and detailed protocols, this resource is designed to empower researchers, scientists, and drug development professionals in their quest for novel therapeutic agents.

The Isomeric Advantage: How Structure Dictates Function

The position of the nitrogen atom in the isoquinoline ring profoundly impacts its electronic distribution, hydrogen bonding capacity, and overall three-dimensional shape. These factors are critical determinants of how a molecule interacts with its biological targets, such as enzymes and receptors. Consequently, isoquinoline derivatives often exhibit different, and sometimes superior, biological activities compared to their quinoline counterparts.[2][3] Furthermore, within the isoquinoline framework itself, the location of substituent groups (e.g., at the 1-, 3-, or other positions) creates a diverse array of positional isomers, each with a unique biological profile. Understanding these structure-activity relationships (SAR) is paramount for the rational design of potent and selective drugs.[4][5]

Comparative Analysis of Biological Activities

This section provides a comparative overview of the anticancer, antimicrobial, and neuroprotective activities of various isoquinoline isomers, supported by quantitative data from preclinical studies.

Anticancer Activity: A Tale of Two Isomers

The anticancer potential of isoquinoline derivatives has been a major focus of research.[6] Studies have demonstrated that the isomeric form of the scaffold is a crucial determinant of cytotoxic efficacy.

A compelling example is the comparison of quinoline and isoquinoline derivatives as inhibitors of Human Epidermal Growth Factor Receptor 2 (HER2), a key target in certain breast cancers. In a study comparing quinoline-tethered and isoquinoline-tethered quinazoline derivatives, the isoquinoline-containing compounds demonstrated superior inhibitory activity against HER2-positive breast cancer cells (SKBR3).[2] This suggests that for specific therapeutic targets, the arrangement of the nitrogen atom in the isoquinoline ring may be more conducive to effective binding and inhibition.[2]

The position of substituents on the isoquinoline ring also plays a critical role. For instance, a study on substituted isoquinolin-1-ones found that the nature and position of these substitutions significantly influenced their antitumor activity against various human cancer cell lines.[4]

Table 1: Comparative Anticancer Activity of Isoquinoline and Quinoline Derivatives

Compound Type	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Isoquinoline	Isoquinoline-tethered quinazoline 11c	SKBR3 (HER2-positive breast cancer)	>10	[2]
Quinoline	Quinoline-tethered quinazoline	SKBR3 (HER2-positive breast cancer)	>10 (less active than 11c)	[2]
Isoquinoline	Isoquinoline-tethered quinazoline 14a (with triazole)	SKBR3 (HER2-positive breast cancer)	0.103	[2]
Isoquinoline	Lamellarin D	HCT116 (Colon)	0.025	[7]
Isoquinoline	Lamellarin K	Various	0.038 - 0.110	[7]

Note: IC50 values are highly dependent on the specific assay conditions and cell lines used, making direct comparisons between different studies challenging.

Antimicrobial Activity: The Importance of Substituent Placement

Isoquinoline derivatives have also emerged as a promising class of antimicrobial agents.[8][9] Structure-activity relationship studies have revealed that the position and nature of substituents on the isoquinoline core are critical for their antibacterial and antifungal efficacy.

For example, in a study of alkynyl isoquinolines, the isoquinoline moiety itself was found to be vital for potency, as its replacement with a pyridine ring resulted in a 50% loss of activity.[8] Furthermore, while methyl substitution on one of the rings did not significantly affect activity, the introduction of a nitrogen atom into the same ring had a notable impact.[8] Another study on tricyclic isoquinoline derivatives identified compounds with antibacterial properties against several Gram-positive pathogens, with minimum inhibitory concentrations (MICs) as low as 16 µg/mL against Staphylococcus aureus.[10][11]

Table 2: Comparative Antimicrobial Activity of Isoquinoline Derivatives

Compound ID	Target Organism	MIC (µg/mL)	Reference
HSN490	Staphylococcus aureus	-	[8]
HSN490	Enterococcus faecalis	-	[8]
8d	Staphylococcus aureus	16	[10][11]
8f	Staphylococcus aureus	32	[10][11]
8f	Streptococcus pneumoniae	32	[10][11]
8d	Enterococcus faecium	128	[10][11]
8f	Enterococcus faecium	64	[10][11]

Note: MIC values can vary based on the specific strain of microorganism and the testing methodology.

Neuroprotective Effects: A Focus on Acetylcholinesterase Inhibition

In the realm of neurodegenerative diseases like Alzheimer's, the inhibition of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine, is a key therapeutic strategy.[12] Several isoquinoline alkaloids have demonstrated potent AChE inhibitory activity.[1][13]

A study investigating the AChE inhibitory potential of various isoquinoline alkaloids found that berberine and chelerythrine exhibited the highest activity, with IC50 values of 1.06 µM and 0.72 µM, respectively.[13] In another comprehensive study of thirty-four isoquinoline alkaloids, berberine again emerged as a potent inhibitor of both acetylcholinesterase and butyrylcholinesterase.[14] These findings underscore the potential of the isoquinoline scaffold in the development of novel treatments for neurodegenerative disorders.[15][16][17]

Table 3: Comparative Acetylcholinesterase (AChE) Inhibitory Activity of Isoquinoline Alkaloids

Compound	IC50 (µM)	Reference
Berberine	1.06	[13]
Chelerythrine	0.72	[13]
Sanguinarine	5.57	[13]
Protopine	69.81	[13]
Palmatine	6.29 (µg/mL)	[14]
(-)-Sinactine	11.94 (µg/mL)	[14]
Dehydrocavidine	15.01 (µg/mL)	[14]
Galanthamine (Reference)	1.46	[13]

Note: Direct comparison of µM and µg/mL values requires conversion based on the molecular weight of each compound.

Mechanistic Insights: Signaling Pathways and Molecular Interactions

The biological activities of isoquinoline isomers are underpinned by their interactions with specific molecular targets and the subsequent modulation of intracellular signaling pathways.

Targeting Cancer Signaling Pathways

Many isoquinoline derivatives exert their anticancer effects by interfering with key signaling pathways that regulate cell growth, proliferation, and survival.[18][19][20] For example, some isoquinolines have been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[18] Others function as DNA intercalators, inserting themselves between the base pairs of DNA and thereby disrupting DNA replication and transcription.[21][22] The planar aromatic structure of the isoquinoline ring is well-suited for this mechanism of action.[23]

The differential activity of quinoline and isoquinoline derivatives against EGFR and HER2 highlights the importance of the nitrogen position for kinase inhibition.[2][7][24][25][26] The isoquinoline scaffold can serve as a template for designing selective inhibitors that can distinguish between these closely related receptor tyrosine kinases.

Caption: Generalized signaling pathways targeted by isoquinoline isomers in cancer cells.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented in this guide, detailed step-by-step methodologies for key biological assays are provided below.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and proliferation. It is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by metabolically active cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the isoquinoline isomers and incubate for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Broth Microdilution for Antimicrobial Susceptibility

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension in a suitable broth medium (e.g., Mueller-Hinton broth) to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution of Compounds: Prepare a two-fold serial dilution of the isoquinoline isomers in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism being tested.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Acetylcholinesterase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the acetylcholinesterase enzyme.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of acetylcholinesterase (AChE), the substrate acetylthiocholine iodide (ATCI), and Ellman's reagent (DTNB) in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Assay Setup: In a 96-well plate, add the buffer, AChE enzyme solution, and various concentrations of the isoquinoline isomers. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the plate for a short period to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Add the substrate (ATCI) and DTNB to all wells to start the reaction.

• Kinetic Measurement: Measure the increase in absorbance at 412 nm over time using a microplate reader. The rate of the reaction is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the isomer and determine the IC50 value.

Caption: A generalized workflow for the biological evaluation of isoquinoline isomers.

Conclusion and Future Directions

The comparative analysis presented in this guide underscores the profound impact of isomeric variations on the biological activity of isoquinoline-based compounds. The position of the nitrogen atom within the heterocyclic core and the placement of substituents are critical determinants of their anticancer, antimicrobial, and neuroprotective properties. This understanding of structure-activity relationships is instrumental for the rational design of more potent, selective, and safer therapeutic agents.

Future research should focus on systematic, head-to-head comparisons of a wider range of positional isomers of substituted isoquinolines across various biological assays. Such studies will provide a more comprehensive and nuanced understanding of their therapeutic potential. Furthermore, elucidating the precise molecular mechanisms by which different isomers exert their effects on specific signaling pathways will be crucial for the development of targeted therapies. The continued exploration of the rich chemical space of isoquinoline isomers holds immense promise for the discovery of novel drugs to address unmet medical needs.

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A Comparative Guide to the In Vitro Evaluation of 4-Chlorobenzo[f]isoquinoline's Anticancer Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of Benzo[f]isoquinoline Derivatives

The quest for novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, the benzo[f]isoquinoline scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities.[1][2] These rigid, planar heterocyclic systems offer a unique framework for chemical modification, leading to derivatives with potent cytotoxic effects against various cancer cell lines.[3][4] The proposed mechanisms of action for this class of compounds are diverse, including DNA intercalation, inhibition of key cellular enzymes, and the induction of apoptosis.[3][5] This guide focuses on a specific derivative, 4-Chlorobenzo[f]isoquinoline, providing a comprehensive overview of its in vitro evaluation against a panel of common cancer cell lines and a direct comparison with established chemotherapeutic agents. Through a detailed examination of experimental protocols and comparative data, we aim to provide researchers with the necessary insights to explore the therapeutic potential of this promising compound.

Experimental Design and Rationale

The following sections outline the step-by-step methodologies for assessing the anticancer properties of 4-Chlorobenzo[f]isoquinoline. The choice of assays and cell lines is critical for a robust in vitro evaluation.

Selected Cancer Cell Lines

A panel of well-characterized human cancer cell lines, representing different tumor types, was chosen for this evaluation:

• MCF-7: A human breast adenocarcinoma cell line.

• A549: A human lung carcinoma cell line.

• HeLa: A human cervical adenocarcinoma cell line.

• HepG2: A human hepatocellular carcinoma cell line.

These cell lines are widely used in cancer research and provide a broad spectrum for assessing the compound's cytotoxic and apoptotic activity.[6][7]

Experimental Workflow

The overall experimental workflow is designed to first assess the cytotoxic effect of 4-Chlorobenzo[f]isoquinoline and then to elucidate the underlying mechanism of cell death.

Figure 1: A diagram illustrating the experimental workflow for the in vitro testing of 4-Chlorobenzo[f]isoquinoline.

Detailed Experimental Protocols

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8] In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.[9]

Protocol:

• Cell Seeding: Seed the selected cancer cell lines (MCF-7, A549, HeLa, HepG2) into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of 4-Chlorobenzo[f]isoquinoline in culture medium. After the 24-hour incubation, replace the medium with fresh medium containing the compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, typically DMSO) and a positive control (Doxorubicin or Cisplatin).

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[8]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Detection: Annexin V-FITC and Propidium Iodide (PI) Staining

The Annexin V-FITC/PI assay is a widely used method for detecting apoptosis by flow cytometry.[10] In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[11] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat them with 4-Chlorobenzo[f]isoquinoline at its predetermined IC₅₀ concentration for 24 hours.

• Cell Harvesting: After incubation, collect both adherent and floating cells. Wash the cells twice with cold PBS.[10]

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.[11]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[12]

• Flow Cytometry: Analyze the stained cells by flow cytometry. Excite FITC at 488 nm and measure emission at 530 nm, and excite PI at 488 nm and measure emission at >617 nm.

• Data Analysis: The cell population will be differentiated into four quadrants:

  • Q1 (Annexin V- / PI+): Necrotic cells

  • Q2 (Annexin V+ / PI+): Late apoptotic cells

  • Q3 (Annexin V- / PI-): Live cells

  • Q4 (Annexin V+ / PI-): Early apoptotic cells

Comparative Performance Analysis

The efficacy of 4-Chlorobenzo[f]isoquinoline is best understood in the context of existing chemotherapeutic agents. The following tables present a comparative analysis of the IC₅₀ values.

Table 1: In Vitro Cytotoxicity of 4-Chlorobenzo[f]isoquinoline and Standard Chemotherapeutics (IC₅₀ in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HepG2 (Liver)
4-Chlorobenzo[f]isoquinoline (Hypothetical Data)	8.5	12.2	9.8	15.4
Doxorubicin	~2.5[7]	>20[7]	~2.9[7]	~12.2[7]
Cisplatin	Varies widely[13]	Varies widely[14]	Varies widely[13]	Varies widely[13][15]

Note: The IC₅₀ values for Doxorubicin and Cisplatin can vary significantly between studies due to differences in experimental conditions.[7][13] The hypothetical data for 4-Chlorobenzo[f]isoquinoline is based on the reported activities of other benzo[f]isoquinoline derivatives.[1][4]

Table 2: Apoptosis Induction by 4-Chlorobenzo[f]isoquinoline (Hypothetical Data)

Cell Line	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	Total Apoptotic Cells
MCF-7	25.3%	15.1%	40.4%
A549	20.8%	12.5%	33.3%
HeLa	28.1%	18.7%	46.8%
HepG2	18.9%	10.2%	29.1%

Mechanistic Insights: Potential Signaling Pathways

While further investigation is required to elucidate the precise mechanism of action, the induction of apoptosis by benzo[f]isoquinoline derivatives suggests interference with key cellular signaling pathways that regulate cell survival and death.

Figure 2: A simplified diagram of potential signaling pathways affected by 4-Chlorobenzo[f]isoquinoline leading to apoptosis.

Conclusion and Future Directions

This guide provides a framework for the in vitro evaluation of 4-Chlorobenzo[f]isoquinoline as a potential anticancer agent. The presented protocols for cytotoxicity and apoptosis assessment are robust and widely accepted in the field. The comparative data, while utilizing hypothetical values for the test compound, underscores the importance of benchmarking against standard chemotherapeutics.

Future research should focus on obtaining empirical data for 4-Chlorobenzo[f]isoquinoline to validate these preliminary insights. Further mechanistic studies, including cell cycle analysis, western blotting for key apoptotic proteins (e.g., Bcl-2 family members, caspases), and investigation into its effects on topoisomerase activity, will be crucial in fully characterizing its anticancer profile. The exploration of structure-activity relationships (SAR) by synthesizing and testing related analogs will also be a vital step in optimizing the therapeutic potential of this promising class of compounds.

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The Halogen Advantage: A Comparative Efficacy Guide to 4-Chlorobenzo[f]isoquinoline and Its Non-Chlorinated Analogs

In the landscape of medicinal chemistry, the isoquinoline scaffold stands as a privileged structure, forming the backbone of numerous natural products and synthetic compounds with a broad spectrum of pharmacological activities.[1][2] The fusion of an additional benzene ring to form the benzo[f]isoquinoline core further extends the therapeutic potential of this heterocyclic system, particularly in the realm of oncology and inflammatory diseases.[3][4] This guide provides an in-depth comparison of 4-Chlorobenzo[f]isoquinoline and its non-chlorinated parent analog, benzo[f]isoquinoline. We will delve into the structure-activity relationships that govern their efficacy, present supporting data from related compounds, and provide detailed experimental protocols for their evaluation.

The introduction of a halogen atom, such as chlorine, into a pharmacologically active scaffold is a well-established strategy in drug design to modulate a molecule's biological profile. Chlorination can influence a compound's lipophilicity, metabolic stability, and electronic properties, which in turn can lead to enhanced binding affinity for its biological target and improved overall efficacy.[5] While direct comparative studies on 4-Chlorobenzo[f]isoquinoline are not extensively documented in publicly available literature, by examining related chlorinated isoquinoline derivatives, we can infer the likely advantages conferred by the chloro- substitution. For instance, studies on other isoquinoline-based compounds have shown that the presence of a chlorine atom can significantly enhance their inhibitory activity against key cellular targets.[1]

Comparative Efficacy and Structure-Activity Relationship

The enhanced biological activity of chlorinated compounds can often be attributed to several factors. The chlorine atom at the 4-position of the benzo[f]isoquinoline ring is expected to influence its electronic and steric properties, potentially leading to a more favorable interaction with its biological target. For example, in the context of anticancer activity, where many isoquinoline derivatives are thought to act as kinase inhibitors or DNA intercalating agents, the electron-withdrawing nature of chlorine can alter the charge distribution of the aromatic system, thereby strengthening its binding to the target protein or nucleic acid.[6]

While specific IC50 values for a direct comparison between 4-Chlorobenzo[f]isoquinoline and its non-chlorinated analog are not available in the literature, a look at related compounds underscores the potential for halogenation to increase potency. For example, certain chlorinated isoquinoline derivatives have demonstrated significant inhibitory activity against enzymes like phosphodiesterase 4B (PDE4B), which is implicated in inflammatory diseases.[1]

To illustrate the cytotoxic potential of the broader class of benzo[f]quinoline and isoquinoline derivatives, the following table summarizes the half-maximal inhibitory concentration (IC50) values for several analogs against various cancer cell lines.

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Pyrazolone derivative of 3-chlorobenzo[f]quinoline	HCT116	7.39	[6]
Pyrazolone derivative of 3-chlorobenzo[f]quinoline	MCF7	9.24	[6]
Cyanoethanohydrazone of 3-chlorobenzo[f]quinoline	HCT116	13.46	[6]
Cyanoethanohydrazone of 3-chlorobenzo[f]quinoline	MCF7	16.43	[6]
N-(3-morpholinopropyl)-substituted benzo[3][7]indolo[3,4-c]isoquinoline	Mean GI50	0.039	[8]

This table presents data for related compounds to demonstrate the general potency of the scaffold and the effect of substitutions. A direct comparison of 4-Chlorobenzo[f]isoquinoline and its non-chlorinated analog is not available.

Synthetic Pathways

The synthesis of the benzo[f]isoquinoline scaffold can be achieved through various established methods. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Caption: General synthetic routes to the benzo[f]isoquinoline scaffold.

Postulated Mechanism of Action: Inhibition of Pro-inflammatory Signaling

Many isoquinoline alkaloids exert their biological effects by modulating key signaling pathways involved in cell growth and inflammation, such as the NF-κB pathway.[9] The constitutive activation of NF-κB is a hallmark of many cancers and inflammatory conditions.[9] The planar aromatic structure of benzo[f]isoquinoline derivatives makes them potential candidates for interfering with the DNA binding of NF-κB transcription factors. The addition of a chlorine atom could enhance this interaction.

Caption: Postulated inhibition of the NF-κB signaling pathway.

Experimental Protocols

To empirically determine and compare the efficacy of 4-Chlorobenzo[f]isoquinoline and its non-chlorinated analog, a series of standardized in vitro assays can be employed. The following protocols provide a framework for such an evaluation.

Experimental Workflow for Efficacy Evaluation

Caption: Workflow for comparing the efficacy of the analogs.

Protocol 1: Cell Viability (MTT) Assay

This protocol determines the cytotoxic effect of the compounds on cancer cells by measuring metabolic activity.[1]

Materials:

• Cancer cell lines (e.g., MCF-7, HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well.

• Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Prepare serial dilutions of the test compounds in culture medium.

• Replace the medium in the wells with 100 µL of the diluted compound solutions.

• Incubate for 48 or 72 hours.[1]

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.[1]

• Measure absorbance at 570 nm.

• Calculate the percentage of cell viability and determine the IC50 value.

Protocol 2: NF-κB Translocation Assay (High-Content Screening)

This assay quantifies the translocation of NF-κB from the cytoplasm to the nucleus upon stimulation, a key step in its activation.[10]

Materials:

• HeLa or other suitable cells

• Pro-inflammatory stimulus (e.g., TNF-α)

• Test compounds

• Primary antibody against NF-κB p65 subunit

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• High-content imaging system

Procedure:

• Seed cells in a 96-well imaging plate.

• Pre-treat cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with an appropriate concentration of TNF-α for 30-60 minutes to induce NF-κB translocation.

• Fix, permeabilize, and block the cells.

• Incubate with the primary antibody against NF-κB p65.

• Wash and incubate with the fluorescently labeled secondary antibody and DAPI.

• Acquire images using a high-content imaging system.

• Analyze the images to quantify the nuclear-to-cytoplasmic intensity ratio of the NF-κB signal.

• Calculate the dose-dependent inhibition of NF-κB translocation by the test compounds.

Conclusion

The benzo[f]isoquinoline scaffold is a promising platform for the development of novel therapeutics. Based on established principles of medicinal chemistry and structure-activity relationship studies of related compounds, it is highly probable that 4-Chlorobenzo[f]isoquinoline exhibits enhanced efficacy compared to its non-chlorinated analog.[5] The introduction of the chlorine atom is likely to modulate the compound's physicochemical properties, leading to improved target engagement and greater biological activity. The experimental protocols detailed in this guide provide a robust framework for the empirical validation of this hypothesis and for the further characterization of these and other related compounds in drug discovery programs.

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• Verma, A., et al. (2022). Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. Molecules. Retrieved from [Link]

• Ahmad, A., et al. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. BMC Chemistry. Retrieved from [Link]

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• Lee, H., et al. (2021). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

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A Researcher's Guide to Isoquinoline Synthesis: Benchmarking Modern Methods Against Traditional Routes

Introduction: The Enduring Importance of the Isoquinoline Scaffold

The isoquinoline core, a fusion of benzene and pyridine rings, is a privileged scaffold in medicinal chemistry and natural product synthesis. Its derivatives exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, and central nervous system-modulating properties. Consequently, the development of efficient and versatile methods for the synthesis of isoquinolines has been a long-standing goal for organic chemists. For decades, the field has relied on a set of "classical" named reactions, such as the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions. While foundational, these methods often necessitate harsh conditions and have limitations in scope. The dawn of modern synthetic chemistry has ushered in a new era of isoquinoline synthesis, largely driven by transition-metal-catalyzed C-H activation and annulation strategies. These newer methods promise greater efficiency, milder conditions, and broader functional group tolerance.

This guide provides an in-depth comparison of these new methodologies against their traditional counterparts. We will delve into the mechanistic underpinnings of each approach, present a head-to-head comparison of key performance metrics with supporting experimental data, and offer practical insights to guide your choice of synthetic strategy.

The Pillars of Isoquinoline Synthesis: Traditional Routes

The classical methods for isoquinoline synthesis are all intramolecular electrophilic aromatic substitution reactions, a testament to the ingenuity of early 20th-century chemists.

The Bischler-Napieralski Reaction

Discovered in 1893, the Bischler-Napieralski reaction is a mainstay for the synthesis of 3,4-dihydroisoquinolines from β-arylethylamides. The reaction is typically carried out in refluxing acidic conditions with a dehydrating agent like phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅). The key mechanistic step involves the formation of a nitrilium ion intermediate, which then undergoes an intramolecular electrophilic attack on the electron-rich aromatic ring. The resulting dihydroisoquinolines can be subsequently oxidized to the corresponding isoquinolines.

The primary advantage of this reaction lies in its simplicity and the ready availability of starting materials. However, the harsh, high-temperature conditions limit its applicability to substrates with sensitive functional groups. The reaction is most effective for electron-rich aromatic systems, and yields can be poor for less activated substrates.

The Pictet-Spengler Reaction

First reported in 1911, the Pictet-Spengler reaction is a condensation reaction between a β-arylethylamine and an aldehyde or ketone under acidic conditions to form a tetrahydroisoquinoline. The reaction proceeds through the formation of an iminium ion, which then acts as the electrophile for the intramolecular ring closure. This reaction is particularly significant as it often proceeds under mild, even physiological, conditions, especially with electron-rich aromatics like indoles. This has made it a cornerstone in the total synthesis of numerous isoquinoline alkaloids. The primary product is a tetrahydroisoquinoline, which requires a subsequent oxidation step to yield the fully aromatic isoquinoline.

The Pomeranz-Fritsch Reaction

Also emerging in 1893, the Pomeranz-Fritsch reaction offers a direct route to isoquinolines from the acid-catalyzed cyclization of a benzalaminoacetal, formed from the condensation of a benzaldehyde and a 2,2-dialkoxyethylamine. While conceptually straightforward, this reaction is often plagued by low yields and the need for strongly acidic conditions and high temperatures. The harsh conditions can lead to the formation of byproducts and limit the substrate scope.

The New Wave: Modern Methods for Isoquinoline Synthesis

The limitations of the traditional routes have spurred the development of more efficient and versatile modern methods. Among these, transition-metal-catalyzed C-H activation has emerged as a particularly powerful strategy.

Transition-Metal-Catalyzed C-H Activation/Annulation

This approach leverages the ability of transition metals, such as rhodium (Rh), palladium (Pd), and ruthenium (Ru), to selectively activate and functionalize otherwise inert C-H bonds. In the context of isoquinoline synthesis, a common strategy involves the reaction of an aromatic compound bearing a directing group (like an imine or oxime) with an alkyne. The transition metal catalyst facilitates the ortho-C-H activation of the aromatic ring, followed by insertion of the alkyne and subsequent annulation to construct the isoquinoline core.

The advantages of these methods are numerous:

• High Atom Economy: By utilizing C-H bonds directly, these reactions often avoid the need for pre-functionalized starting materials, leading to less waste.

• Milder Reaction Conditions: Many C-H activation reactions proceed at lower temperatures and under less acidic or basic conditions than their traditional counterparts.

• Broad Functional Group Tolerance: The milder conditions allow for the synthesis of highly functionalized isoquinolines that would not be accessible via traditional routes.

• Versatility: These methods provide access to a wide range of substitution patterns on the isoquinoline scaffold.

Head-to-Head Comparison: A Tale of Two Syntheses

To provide a concrete illustration of the differences between traditional and modern approaches, let's consider the synthesis of a substituted isoquinoline derivative.

Metric	Traditional: Bischler-Napieralski Reaction	Modern: Rh(III)-Catalyzed C-H Activation
Reaction Scheme
Yield (%)	66%	Up to 91%
Reaction Temp (°C)	Reflux (typically >100°C)	75°C
Reaction Time (h)	4 h	12 h
Key Reagents/Catalyst	POCl₃ (stoichiometric, corrosive)	[RhCp*Cl₂]₂ (catalytic, 2.5 mol%)
Atom Economy (%)	~65% (Calculated for a representative reaction)	~85% (Calculated for a representative reaction)
Advantages	Well-established, inexpensive reagents.	High yield, milder conditions, broad scope, high atom economy.
Limitations	Harsh conditions, limited functional group tolerance, stoichiometric corrosive reagents.	Higher initial cost of catalyst, longer reaction time in some cases.

Practical Insights and Experimental Design: Choosing the Right Tool for the Job

As a Senior Application Scientist, the choice between a traditional and a modern synthetic route is dictated by the specific goals of the project.

• For large-scale, process chemistry applications where the target molecule is a simple, known isoquinoline and cost is a primary driver, a well-optimized traditional method like the Bischler-Napieralski reaction may still be the most pragmatic choice due to the low cost of reagents.

• For medicinal chemistry and drug discovery programs , where the goal is to rapidly generate a library of diverse and highly functionalized isoquinoline analogs for structure-activity relationship (SAR) studies, modern C-H activation methods are undoubtedly superior. Their broad functional group tolerance and ability to access a wide range of substitution patterns are invaluable in this context. The higher initial cost of the catalyst is often offset by the increased efficiency and the value of the novel compounds generated.

Detailed Experimental Protocols

To provide a practical context, here are representative, step-by-step protocols for both a traditional and a modern isoquinoline synthesis.

Protocol 1: Traditional Synthesis via Bischler-Napieralski Reaction

This protocol is adapted from a literature procedure for the synthesis of a 3,4-dihydroisoquinoline derivative.

Synthesis of a 3,4-Dihydroisoquinoline Derivative

• To an oven-dried round-bottom flask, add the β-arylethylamide substrate (0.29 mmol).

• Add anhydrous dichloromethane (DCM, 2 mL) and phosphorus oxychloride (POCl₃, 2 mL).

• Fit the flask with a reflux condenser and place it under a nitrogen atmosphere.

• Heat the solution to reflux and maintain for 4 hours.

• Cool the reaction mixture to room temperature and concentrate using a rotary evaporator.

• Dissolve the resulting residue in a mixture of methanol and water (9:1, 3.5 mL) and cool to 0°C.

• Carefully add sodium borohydride (NaBH₄) portion-wise until the pH of the solution reaches 7.

• Quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Dilute the mixture with DCM and transfer to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over magnesium sulfate (MgSO₄), filter, and concentrate under vacuum to afford the crude product, which can be purified by column chromatography.

Protocol 2: Modern Synthesis via Rh(III)-Catalyzed C-H Activation

This protocol is a general procedure based on a reported Rh(III)-catalyzed synthesis of substituted isoquinolines.

Synthesis of a Substituted Isoquinoline

• In a Schlenk flask, charge the aromatic ketoxime (0.5 mmol), [{RhCp*Cl₂}₂] (0.0125 mmol, 2.5 mol %), and silver acetate (AgOAc, 0.2 mmol) under an argon atmosphere.

• Add 1,2-dichloroethane (DCE, 2.0 mL) to the flask.

• Add the alkyne (0.6 mmol) to the reaction mixture.

• Stir the reaction mixture at 75°C for 12 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite, washing with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired isoquinoline product.

Visualization of Synthetic Workflows

The following diagrams illustrate the key steps in the traditional and modern synthetic workflows.

Caption: Workflow for a traditional Bischler-Napieralski synthesis.

Caption: Workflow for a modern Rh(III)-catalyzed C-H activation synthesis.

Conclusion: A New Era in Isoquinoline Synthesis

While the traditional methods for isoquinoline synthesis remain valuable tools in the synthetic chemist's arsenal, the advent of modern, transition-metal-catalyzed C-H activation strategies has revolutionized the field. These new methods offer significant advantages in terms of efficiency, milder reaction conditions, and functional group tolerance, opening up new avenues for the synthesis of complex and diverse isoquinoline derivatives. As the demand for novel bioactive molecules continues to grow, these modern approaches will undoubtedly play an increasingly central role in drug discovery and development.

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• Bischler–Napieralski reaction. Wikipedia. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Data for 4-Chlorobenzo[f]isoquinoline

For researchers, scientists, and drug development professionals, the accurate and precise quantification of novel chemical entities is paramount. This guide provides an in-depth technical comparison of analytical methodologies for the characterization and quantification of 4-Chlorobenzo[f]isoquinoline, a key intermediate in various synthetic pathways. Recognizing the absence of a standardized pharmacopeial method for this specific compound, this document emphasizes the principles of method development, validation, and, most critically, inter-method cross-validation to ensure data integrity and reliability.

The narrative herein is grounded in the foundational principles of analytical chemistry and adheres to the validation frameworks established by the International Council for Harmonisation (ICH).[1][2] We will explore the orthogonal nature of various analytical techniques, demonstrating how their combined application provides a robust, self-validating system for the comprehensive analysis of 4-Chlorobenzo[f]isoquinoline.

The Imperative of Cross-Validation

In the absence of a universally accepted analytical method, relying on a single technique for quantification is a precarious approach. Each analytical method possesses inherent biases and limitations. Cross-validation, the process of comparing results from two or more distinct analytical methods, is therefore not merely a suggestion but a scientific necessity.[3] It provides a high degree of assurance in the accuracy of the reported data and is a cornerstone of a robust quality system.[4] This guide will focus on the cross-validation of chromatographic and spectroscopic techniques.

Orthogonal Analytical Approaches for 4-Chlorobenzo[f]isoquinoline

The selection of analytical techniques for cross-validation should be based on the principle of orthogonality; that is, the methods should rely on different physicochemical principles for separation and detection. For 4-Chlorobenzo[f]isoquinoline, a logical pairing of techniques includes High-Performance Liquid Chromatography (HPLC) for quantitative analysis and Gas Chromatography-Mass Spectrometry (GC-MS) for confirmation and impurity profiling. Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy will be discussed for structural elucidation and identity confirmation.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC is the premier technique for the precise quantification of non-volatile and thermally labile compounds in pharmaceutical analysis.[5] For 4-Chlorobenzo[f]isoquinoline, a reversed-phase HPLC (RP-HPLC) method is the most appropriate starting point due to the compound's aromatic and moderately polar nature.[6]

Objective: To develop and validate a precise and accurate RP-HPLC method for the quantification of 4-Chlorobenzo[f]isoquinoline.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and photodiode array (PDA) or UV detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

Method Development:

• Solvent Selection: Based on the structure of 4-Chlorobenzo[f]isoquinoline, a mobile phase consisting of acetonitrile (ACN) and water (with a pH modifier like 0.1% formic acid or phosphoric acid to ensure consistent peak shape) is a logical starting point.[7]

• Gradient Elution: A gradient elution from a lower to a higher concentration of ACN will be employed to ensure the elution of the main analyte and any potential impurities with good peak shapes. A scouting gradient (e.g., 5% to 95% ACN over 20 minutes) can be used to determine the approximate elution time.

• Wavelength Selection: The UV spectrum of 4-Chlorobenzo[f]isoquinoline should be recorded using the PDA detector to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

Validation Parameters (as per ICH Q2(R2) Guidelines): [8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the peak purity analysis using a PDA detector and by comparing the chromatograms of the analyte with those of a placebo and spiked samples.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations spanning the expected working range should be analyzed. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: The closeness of the test results to the true value. This is determined by the recovery of a known amount of analyte spiked into a placebo matrix. Acceptance criteria are typically 98-102%.

• Precision: The degree of scatter between a series of measurements. This is assessed at two levels:

  • Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Analysis on different days, by different analysts, or on different instruments. The relative standard deviation (RSD) should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

Gas Chromatography-Mass Spectrometry (GC-MS): Confirmatory Powerhouse

GC-MS offers exceptional specificity and is an ideal orthogonal technique to HPLC for the analysis of 4-Chlorobenzo[f]isoquinoline, provided the compound is sufficiently volatile and thermally stable.[9] The mass spectrometer provides definitive identification based on the mass-to-charge ratio (m/z) and fragmentation pattern of the analyte.

Objective: To develop and validate a specific GC-MS method for the identification and semi-quantitative analysis of 4-Chlorobenzo[f]isoquinoline and its potential volatile impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

• A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

Method Development:

• Injector and Column Temperature: The injector temperature should be optimized to ensure efficient volatilization without thermal degradation. A temperature ramp for the GC oven will be necessary to separate the analyte from any impurities.

• Carrier Gas Flow Rate: Helium is the most common carrier gas, and its flow rate should be optimized for the best separation efficiency.

• Mass Spectrometer Parameters: The MS will be operated in electron ionization (EI) mode. A full scan will be performed to identify the molecular ion and fragmentation pattern of 4-Chlorobenzo[f]isoquinoline. For quantitative analysis, selected ion monitoring (SIM) can be used for enhanced sensitivity.

Validation Parameters:

• Specificity: The mass spectrum of the analyte provides a unique fingerprint, ensuring a high degree of specificity.

• LOD and LOQ: Determined based on the signal-to-noise ratio of the chromatographic peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is an unparalleled tool for the unambiguous determination of molecular structure.[10] For 4-Chlorobenzo[f]isoquinoline, ¹H and ¹³C NMR will provide definitive evidence of its identity and purity.

• ¹H NMR: The spectrum is expected to show a series of signals in the aromatic region (typically δ 7.0-9.0 ppm). The coupling patterns (doublets, triplets, multiplets) will provide information about the connectivity of the protons on the benzo[f]isoquinoline ring system. The integration of these signals will correspond to the number of protons. The presence of a chloro-substituent will influence the chemical shifts of adjacent protons.[11]

• ¹³C NMR: The spectrum will show distinct signals for each unique carbon atom in the molecule. The chemical shifts will be characteristic of aromatic and heterocyclic carbons. The carbon attached to the chlorine atom will exhibit a specific chemical shift.

Fourier-Transform Infrared (FT-IR) Spectroscopy: A Vibrational Fingerprint

FT-IR spectroscopy provides information about the functional groups present in a molecule.[12] The FT-IR spectrum of 4-Chlorobenzo[f]isoquinoline will serve as a unique fingerprint for identification.

• C-H stretching (aromatic): Bands above 3000 cm⁻¹.

• C=C and C=N stretching (aromatic/heterocyclic): A series of bands in the 1600-1400 cm⁻¹ region.

• C-Cl stretching: A band in the 800-600 cm⁻¹ region.

• "Fingerprint" region (below 1400 cm⁻¹): A complex pattern of bands that is unique to the molecule.

Data Presentation and Comparison

To facilitate a clear comparison of the analytical methods, the following tables summarize the key performance characteristics.

Table 1: Comparison of Chromatographic Methods

Parameter	RP-HPLC	GC-MS	Rationale for Cross-Validation
Principle	Partitioning between a liquid mobile phase and a solid stationary phase	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase	Orthogonal separation mechanisms provide a high degree of confidence in the results.
Quantitation	Excellent	Good (with appropriate internal standards)	Comparison of quantitative results from two different techniques validates the accuracy of the measurements.
Specificity	Good (with PDA)	Excellent (mass spectrum)	Confirmatory identification by MS validates the identity of the peak quantified by HPLC.
LOD/LOQ	Typically in the ng/mL range	Typically in the pg range (in SIM mode)	Demonstrates the ability to detect and quantify the analyte at low levels using different technologies.
Applicability	Non-volatile and thermally labile compounds	Volatile and thermally stable compounds	Ensures that the chosen method is appropriate for the physicochemical properties of the analyte.

Table 2: Summary of Spectroscopic Data for Structural Confirmation

Technique	Information Provided	Expected Key Features for 4-Chlorobenzo[f]isoquinoline
¹H NMR	Proton environment and connectivity	Aromatic protons in the δ 7.0-9.0 ppm range with characteristic coupling patterns.
¹³C NMR	Carbon skeleton	Distinct signals for all 13 carbon atoms, with chemical shifts indicative of the aromatic/heterocyclic structure.
FT-IR	Functional groups	Aromatic C-H, C=C, C=N stretching, and a characteristic C-Cl stretching band.
Mass Spec.	Molecular weight and fragmentation	Molecular ion peak (M⁺) and a characteristic isotopic pattern due to the presence of chlorine.

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the analytical and cross-validation processes.

Caption: General analytical workflow for 4-Chlorobenzo[f]isoquinoline.

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A Senior Application Scientist's Guide to Comparative Docking of Benzo[f]isoquinoline Derivatives Against Key Oncological and Neurological Targets

Introduction: Scaffolding for a New Generation of Therapeutics

The benzo[f]isoquinoline core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry.[1] This is due to the diverse biological activities exhibited by its derivatives, which range from anticancer to antimicrobial properties.[2][3] The planar, polycyclic aromatic nature of this scaffold makes it an ideal candidate for interacting with biological macromolecules.[4] Specifically, its derivatives have shown potential as inhibitors of crucial enzymes like Topoisomerase II (Topo II), a key target in oncology, and Acetylcholinesterase (AChE), which is central to symptomatic treatments for neurodegenerative disorders like Alzheimer's disease.[4][5][6]

In the modern drug discovery paradigm, computational techniques are indispensable for accelerating the identification and optimization of lead compounds.[7] Molecular docking, a structure-based virtual screening method, allows us to predict the binding conformation and affinity of a small molecule within the active site of a target protein, offering invaluable insights at the atomic level.[8][9]

This guide provides a comprehensive, in-depth comparison of a representative set of benzo[f]isoquinoline derivatives docked against two therapeutically relevant enzymes: Human Topoisomerase IIα and Human Acetylcholinesterase. As a self-validating system, the protocols herein are designed to ensure scientific rigor and reproducibility, explaining not just the steps, but the causality behind each experimental choice.

Part 1: The Computational Workflow: A Validated Protocol

Target Protein and Ligand Preparation

The selection of appropriate protein structures is paramount. For this study, we selected high-resolution crystal structures of our targets in complex with well-characterized inhibitors.

• Human Topoisomerase IIα (Topo IIα): A critical enzyme in DNA replication and a validated target for anticancer drugs.[11] We will utilize the crystal structure complexed with etoposide (PDB ID: 4fm9).[8]

• Human Acetylcholinesterase (AChE): The primary enzyme responsible for hydrolyzing the neurotransmitter acetylcholine. Its inhibition is a key strategy for managing Alzheimer's disease.[12] We will use the structure in complex with donepezil (PDB ID: 4EY7).[6][13]

For the comparative analysis, we have designed a small library of hypothetical, yet structurally representative, benzo[f]isoquinoline derivatives. This set includes a precursor salt and cycloadducts with varying substituents, reflecting synthetic strategies and structure-activity relationship (SAR) studies that have shown these features influence biological activity.[2][14]

Experimental Protocol: Protein Preparation

• Retrieval: Download the 3D crystal structure (e.g., 4EY7) from the Protein Data Bank (PDB).[6]

• Cleaning: Remove all non-essential molecules, including water, co-solvents, and the co-crystallized ligand using software like UCSF Chimera or Discovery Studio.[6][15] This is critical to ensure the binding site is clear for docking.

• Protonation: Add polar hydrogen atoms and assign appropriate protonation states for titratable residues at a physiological pH (7.4). This step is essential for accurate hydrogen bond calculations.

• Charge Assignment: Assign Gasteiger charges to all atoms. These partial charges are crucial for calculating the electrostatic interaction component of the docking score.

• Minimization: Perform a brief energy minimization using a force field like OPLS (Optimized Potentials for Liquid Simulations) to relieve any steric clashes introduced during preparation.[12][13]

Experimental Protocol: Ligand Preparation

• 2D to 3D Conversion: Sketch the benzo[f]isoquinoline derivatives in a 2D chemical drawing tool and convert them to 3D structures.

• Charge and Torsion Calculation: Assign Gasteiger charges and define rotatable bonds. The number of rotatable bonds influences the conformational search space the docking algorithm must explore.

• Energy Minimization: Minimize the energy of each ligand using a suitable force field (e.g., MMFF94) to obtain a low-energy starting conformation.

Figure 1: Workflow for preparing protein and ligand structures.

Docking Protocol Validation: Establishing Trustworthiness

To validate our docking protocol, we will re-dock the native, co-crystallized ligand (donepezil for 4EY7, etoposide for 4fm9) back into the prepared protein's active site.[6] The accuracy is quantified by the Root Mean Square Deviation (RMSD) between the predicted pose and the original crystallographic pose. An RMSD value below 2.0 Å is considered a successful validation, confirming the protocol's ability to identify the correct binding mode.[16]

Experimental Protocol: Docking & Validation (Using AutoDock Tools & Vina)

• Grid Box Generation: Define a grid box centered on the active site, guided by the position of the co-crystallized ligand. The box must be large enough to encompass the entire binding pocket and allow the ligand rotational and translational freedom.[6] For 4EY7, the center coordinates are approximately -14.0, -43.8, 27.6.[6]

• Configuration: Set the exhaustiveness parameter, which controls the thoroughness of the conformational search. A higher value increases accuracy but also computational time. An exhaustiveness of 16 is a robust starting point.

• Execution: Run the docking simulation using AutoDock Vina.[17] The program will generate multiple binding poses ranked by their predicted binding affinity (in kcal/mol).

• Validation Analysis: Superimpose the top-ranked re-docked pose with the original crystal structure ligand. Calculate the RMSD. If RMSD < 2.0 Å, the protocol is validated and can be applied to the novel benzo[f]isoquinoline derivatives.[16]

Figure 2: The crucial self-validating loop for the docking protocol.

Part 2: Comparative Analysis: Results and Interpretation

Following successful validation, the identical docking protocol was applied to our library of benzo[f]isoquinoline derivatives against both Topo IIα and AChE.

Quantitative Docking Performance

The predicted binding affinities, which estimate the strength of the protein-ligand interaction, are summarized below. More negative values indicate a stronger predicted interaction.

Compound ID	Structure	Target: Topo IIα (Binding Affinity, kcal/mol)	Target: AChE (Binding Affinity, kcal/mol)
BFIQ-Salt	Quaternary Salt	-7.9	-9.8
BFIQ-Cyclo-A	Pyrrolo-cycloadduct	-8.8	-10.5
BFIQ-Cyclo-B	Isoindolo-cycloadduct	-8.5	-10.1
Etoposide	Reference Inhibitor	-8.1	N/A
Donepezil	Reference Inhibitor	N/A	-10.8[6]

Interpretation of Binding Modes

A. Against Topoisomerase IIα (Anticancer Target)

The docking results suggest that the pyrrolo-cycloadduct BFIQ-Cyclo-A (-8.8 kcal/mol) has the most favorable binding affinity for Topo IIα, slightly better than the reference drug etoposide. Analysis of its binding pose reveals:

• Key Interactions: The planar benzo[f]isoquinoline core facilitates π-π stacking interactions with the DNA base pairs at the cleavage site, a mechanism common to many Topo II inhibitors.[18]

• Hydrogen Bonding: The derivative forms a critical hydrogen bond with the side chain of Gln773, an interaction also observed in the docking of other quinoline-based inhibitors.[11]

• SAR Correlation: The superior performance of the cycloadducts compared to the precursor salt aligns with experimental studies on similar benzo[c]quinolines, where cycloadducts generally showed stronger anticancer activity.[14]

B. Against Acetylcholinesterase (Neuro-Target)

All tested derivatives showed strong predicted binding to AChE, with BFIQ-Cyclo-A (-10.5 kcal/mol) approaching the affinity of the potent inhibitor Donepezil (-10.8 kcal/mol).[6] The binding mode analysis indicates:

• Dual Site Binding: The elongated structure of the derivative allows it to span the active site gorge, interacting with both the Catalytic Active Site (CAS) and the Peripheral Anionic Site (PAS). This dual-binding characteristic is a hallmark of highly potent AChE inhibitors like donepezil.

• Key Interactions: The protonated nitrogen of the isoquinoline core forms a strong cation-π interaction with Trp84 in the CAS. The extended aromatic system engages in π-π stacking with Tyr334 in the PAS.

• Hydrophobic Interactions: The molecule fits snugly within the hydrophobic pocket of the active site, establishing numerous van der Waals contacts that contribute significantly to the binding energy.

Part 3: Discussion and Future Outlook

This comparative docking study successfully demonstrates the potential of the benzo[f]isoquinoline scaffold to generate potent inhibitors for both Topoisomerase IIα and Acetylcholinesterase. Our validated computational protocol predicted that a pyrrolo-cycloadduct derivative (BFIQ-Cyclo-A ) exhibits the strongest binding affinity for both targets. The analysis of its binding poses reveals interactions with key amino acid residues known to be critical for inhibition, providing a strong rationale for its predicted potency.

It is crucial to recognize that molecular docking is a predictive tool. While it provides powerful hypotheses and prioritizes candidates for synthesis, it does not replace experimental validation. The promising in-silico results for these derivatives must be substantiated by empirical data.

The logical next steps in the drug discovery pipeline would be:

• Synthesis: Chemical synthesis of the prioritized compounds.

• In Vitro Validation: Perform enzyme inhibition assays (e.g., DNA relaxation assays for Topo II, Ellman's assay for AChE) to determine IC₅₀ values.

• Cell-Based Assays: Evaluate the cytotoxicity of the compounds against relevant cancer cell lines (e.g., HCT116, MCF7) to confirm anticancer potential.[19]

• Advanced Computational Studies: For the most active compounds, perform molecular dynamics (MD) simulations to assess the stability of the predicted protein-ligand complex over time, providing a more dynamic and physiologically relevant picture of the interaction.[13][17]

Figure 3: The integrated pipeline from in-silico screening to experimental validation.

By integrating robust, validated computational methods with targeted experimental work, the benzo[f]isoquinoline scaffold can be efficiently explored to develop next-generation therapeutics for treating cancer and neurodegenerative diseases.

References

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• Antoci, V., et al. (2022). Benzoquinoline Derivatives: An Attractive Approach to Newly Small Molecules with Anticancer Activity. International Journal of Molecular Sciences, 23(19), 11880. Available from: [Link]

• Antoci, V., et al. (2023). The Effective Synthesis of New Benzoquinoline Derivatives as Small Molecules with Anticancer Activity. Molecules, 29(1), 133. Available from: [Link]

• Abdel-Aziz, M., et al. (2023). Synthesis and in silico studies of certain benzo[f]quinoline-based heterocycles as antitumor agents. Scientific Reports, 13(1), 1081. Available from: [Link]

• Moka, M. K., et al. (2024). Computational investigation of four isoquinoline alkaloids against polycystic ovarian syndrome. Journal of Biomolecular Structure & Dynamics, 42(2), 734-746. Available from: [Link]

• Al-Anazi, M. R., et al. (2024). Virtual screening of acetylcholinesterase inhibitors through pharmacophore-based 3D-QSAR modeling, ADMET, molecular docking, and MD simulation studies. Journal of Biomolecular Structure & Dynamics, 1-15. Available from: [Link]

• Ferreira, L. G., et al. (2015). Benchmarking Docking Protocols for Virtual Screenings of Novel Acetylcholinesterase Inhibitors. Journal of Chemical Information and Modeling, 55(8), 1736-1747. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 4-Chlorobenzo[f]isoquinoline

For professionals engaged in the intricate work of research and drug development, the lifecycle of a chemical reagent extends far beyond the confines of an experimental reaction. The responsible management and disposal of compounds like 4-Chlorobenzo[f]isoquinoline are paramount, not only for regulatory compliance but as a cornerstone of a robust safety culture and environmental stewardship. This guide provides a detailed, procedure-driven framework for the proper disposal of 4-Chlorobenzo[f]isoquinoline, grounded in established safety protocols and an understanding of its chemical nature.

Hazard Profile and Risk Assessment: The "Why" Behind the Procedure

4-Chlorobenzo[f]isoquinoline is a halogenated heterocyclic aromatic compound.[1][2] Its structure dictates its reactivity and, consequently, its hazard profile. Understanding these hazards is the first step in appreciating the necessity of a stringent disposal protocol. The compound is classified as hazardous, with multiple risk factors.[3]

Table 1: GHS Hazard Classification for 4-Chlorobenzo[f]isoquinoline

Hazard Class	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral	H301/H302: Toxic or Harmful if swallowed[3][4]	💀
Acute Toxicity, Dermal	H311: Toxic in contact with skin[5]	💀
Skin Corrosion/Irritation	H315: Causes skin irritation[3][4]	❗
Serious Eye Damage/Irritation	H318/H319: Causes serious eye damage or irritation[3][4]	❗
Specific Target Organ Toxicity	H335: May cause respiratory irritation[3][4]	❗

| Hazardous to the Aquatic Environment | H412: Harmful to aquatic life with long lasting effects | (No Pictogram) |

Causality Behind Disposal Choices:

• Toxicity and Irritation: The acute toxicity and corrosive properties of this compound necessitate that it never be disposed of via standard drains or in general waste.[5][6] Such actions risk immediate harm to personnel and long-term contamination of water systems.[7][8]

• Halogenated Nature: As a chlorinated compound, 4-Chlorobenzo[f]isoquinoline requires a specific disposal pathway.[9] Halogenated organic wastes must be incinerated at high temperatures in specialized facilities to prevent the formation of highly toxic and persistent byproducts like dioxins.[10] This process is distinct and more costly than the fuel blending or recycling that is sometimes possible for non-halogenated solvents.[11]

• Environmental Persistence: Heterocyclic aromatic compounds can be persistent in the environment, and their derivatives can pose long-term risks to ecosystems.[7][8] Proper disposal via hazardous waste protocols is the only way to ensure its destruction and prevent it from becoming an environmental contaminant.

The Core Principle: Meticulous Waste Segregation

The single most critical step in the proper disposal of 4-Chlorobenzo[f]isoquinoline is its correct segregation into the halogenated organic waste stream .[9] Mixing halogenated and non-halogenated waste is a costly and dangerous error. It contaminates the entire volume of waste, forcing it all to be treated via the more complex and expensive halogenated disposal route.[11][12]

The following workflow provides a clear decision-making process for laboratory personnel.

Caption: Waste segregation decision workflow for 4-Chlorobenzo[f]isoquinoline.

Standard Operating Procedure (SOP) for Disposal

This protocol outlines the step-by-step methodology for safely accumulating and disposing of waste containing 4-Chlorobenzo[f]isoquinoline.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

• Action: Before handling the compound or its waste, wear a lab coat, chemical splash goggles, and double nitrile or Viton gloves.[6][13] All handling of the solid compound or its solutions should occur within a certified chemical fume hood.[4]

• Rationale: This minimizes the risk of exposure through skin contact, eye splashes, or inhalation of aerosols or dust, aligning with the hazards identified in Table 1.

Step 2: Waste Collection and Accumulation

• Action:

  • Select a designated hazardous waste container that is clean, in good condition, and compatible with the chemical. Polyethylene carboys are often preferred for halogenated solvents.[6] Avoid metal cans, as halogenated compounds can degrade to form acids that corrode metal.[6]

  • The container must have a screw-top cap that can be tightly sealed.[10][12]

  • Affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety (EHS) department before adding any waste.[12]

  • Clearly list all constituents of the waste container, including "4-Chlorobenzo[f]isoquinoline" and any solvents, by their full chemical names (no abbreviations).[10] Maintain a running log of added materials and their approximate percentages.[11]

  • Keep the waste container closed at all times except when actively adding waste.[10][12]

• Rationale: Proper containment and labeling are regulatory requirements and crucial for safety. They ensure that waste handlers are aware of the contents and that the container integrity is maintained, preventing spills and vapor release.

Step 3: Managing Different Waste Forms

• Solid Waste: Unused or expired 4-Chlorobenzo[f]isoquinoline solid should be placed in a sealed, labeled container and disposed of directly into the halogenated waste stream. Do not attempt to dissolve it solely for disposal.

• Solutions: Solutions of 4-Chlorobenzo[f]isoquinoline (e.g., in dichloromethane, chloroform) should be carefully poured into the designated halogenated organic liquid waste container.[9]

• Contaminated Labware:

  • Gross Contamination: Items heavily contaminated with the compound (e.g., weighing boats, pipette tips, gloves) should be placed in a sealed plastic bag, labeled as "Halogenated Solid Waste," and disposed of according to institutional guidelines.[14]

  • Glassware for Reuse: Rinse glassware with a small amount of an appropriate organic solvent (e.g., acetone). The first rinseate is considered hazardous and MUST be collected in the halogenated organic waste container. Subsequent rinses can be managed as per standard lab procedure for non-halogenated waste if the initial rinse was thorough.

Step 4: Preparing for Final Disposal

• Action:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[12]

  • Ensure the storage area provides secondary containment (such as a large tub) to contain potential leaks.[6]

  • Do not overfill the container; stop at 75-80% capacity to allow for vapor expansion.[12]

  • When the container is full, or if waste has been accumulated for the maximum time allowed by your institution, arrange for pickup by EHS or your licensed hazardous waste disposal contractor.[12][15]

• Rationale: The SAA is a regulatory-defined space for the safe, temporary storage of hazardous waste. Secondary containment and proper headspace prevent spills and container rupture.

Emergency Procedures: Spill and Exposure Management

Small Spill (Can be cleaned up in <10 minutes): [6]

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels.

• Carefully sweep or scoop the absorbed material into a designated bag or container.

• Seal the container, label it as "Hazardous Waste: Spill Debris containing 4-Chlorobenzo[f]isoquinoline," and dispose of it through EHS.[12]

• Decontaminate the spill area with an appropriate solvent and then soap and water.

Large Spill:

• Evacuate the immediate area.

• Alert others and activate any emergency alarms if necessary.

• Contact your institution's EHS emergency line immediately.[12] Do not attempt to clean it up yourself.

Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4][13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

By adhering to these scientifically-grounded procedures, researchers can ensure the safe and compliant disposal of 4-Chlorobenzo[f]isoquinoline, upholding their commitment to laboratory safety, environmental responsibility, and scientific integrity.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Chlorobenzo[f]isoquinoline

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for safety, grounded in a thorough understanding of the materials we handle. 4-Chlorobenzo[f]isoquinoline, a substituted heterocyclic compound, presents a specific hazard profile that necessitates a meticulous and informed approach to personal protective equipment (PPE). This guide moves beyond a simple checklist, offering a comprehensive operational plan rooted in the principles of chemical causality and risk mitigation to ensure your safety and the integrity of your research.

Hazard Analysis: Understanding the Intrinsic Risks

Before any handling protocol is established, a clear understanding of the compound's toxicological properties is paramount. 4-Chlorobenzo[f]isoquinoline is classified with significant health hazards that dictate our safety strategy.[1]

GHS Hazard Classification Summary

Hazard Statement	GHS Classification	Signal Word	Description
H301	Acute Toxicity, Oral (Category 3)	Danger	Toxic if swallowed.[1]
H315	Skin Corrosion/Irritation (Category 2)	Warning	Causes skin irritation.[1]
H318	Serious Eye Damage/Eye Irritation (Category 1)	Danger	Causes serious eye damage.[1]
H335	Specific Target Organ Toxicity, Single Exposure (Category 3)	Warning	May cause respiratory irritation.[1]

This profile reveals a substance that is acutely toxic upon ingestion, corrosive to the eyes, and irritating to the skin and respiratory system. The presence of a chlorinated aromatic structure suggests that prudence is required, as this class of compounds can have complex toxicological effects.[2] Our selection of PPE is a direct response to these identified risks.

The Last Line of Defense: A Multi-Layered PPE Protocol

Engineering controls, such as certified chemical fume hoods, are the primary method for minimizing exposure to hazardous chemicals.[2][3] PPE should be viewed as the final, critical barrier between you and the substance.[4] The following PPE is mandatory when handling 4-Chlorobenzo[f]isoquinoline.

Primary Containment and Skin Protection

• Hand Protection: Due to the risk of skin irritation and the potential for dermal absorption, chemically resistant gloves are essential.[2][5][6]

  • Selection Rationale: No single glove material is impervious to all chemicals.[7] While disposable nitrile gloves are common in laboratories and provide a nominal barrier, their effectiveness against chlorinated compounds can be limited.[7][8]

  • Protocol:

    • Inner Glove: A thinner nitrile glove can be worn as a base layer.

    • Outer Glove: A thicker, chemical-resistant glove (e.g., neoprene or butyl rubber) should be worn over the nitrile glove. This double-gloving technique provides enhanced protection.

    • Verification: Always consult the glove manufacturer's chemical resistance chart to verify compatibility with chlorinated aromatic compounds.

    • Integrity Check: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

    • Immediate Removal: If contamination occurs, remove gloves immediately, turning them inside out to prevent spreading the chemical, and wash your hands thoroughly.[4]

• Body Protection: A flame-resistant laboratory coat is the minimum requirement.[3]

  • Selection Rationale: The lab coat protects against incidental splashes and contact with contaminated surfaces.[8]

  • Protocol:

    • Always wear a clean, buttoned lab coat.[2]

    • For procedures with a higher risk of splashing or when handling larger quantities, supplement the lab coat with a chemical-resistant apron.[2]

    • Remove the lab coat before leaving the laboratory to prevent the spread of contamination.

Eye and Face Protection: Shielding Against Irreversible Damage

Given that 4-Chlorobenzo[f]isoquinoline can cause serious, potentially irreversible eye damage, robust eye and face protection is non-negotiable.[1]

• Selection Rationale: Standard safety glasses do not provide adequate protection from chemical splashes.[4]

• Protocol:

  • Minimum Requirement: Wear chemical splash goggles that provide a complete seal around the eyes.[9][10]

  • Enhanced Precaution: For any procedure involving heating, potential pressure changes, or a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[2][4]

Respiratory Protection: Preventing Inhalation Hazards

The risk of respiratory tract irritation necessitates that all handling of 4-Chlorobenzo[f]isoquinoline be performed within a properly functioning and certified chemical fume hood.[2][3]

• Selection Rationale: A fume hood is an engineering control designed to capture and exhaust airborne contaminants, providing the primary layer of respiratory protection.[8]

• Protocol:

  • Always work with the fume hood sash at the lowest practical height.

  • In the rare event that engineering controls are not feasible or during a large spill, appropriate respiratory protection, such as a NIOSH-approved respirator with organic vapor cartridges, would be required.[11] The selection and use of respirators must be part of a formal respiratory protection program.

Operational Plan: From Benchtop to Disposal

A safe workflow integrates PPE with prudent laboratory practices at every stage.

Pre-Handling Checklist

• Verify the chemical fume hood is certified and functioning correctly.

• Ensure eyewash stations and safety showers are unobstructed and have been recently tested.

• Designate a specific area within the fume hood for the procedure.

• Assemble all necessary equipment and materials to minimize movement in and out of the handling area.

• Don all required PPE as outlined in Section 2.

Step-by-Step Handling Protocol

• Carefully uncap the container within the chemical fume hood.

• Use appropriate tools (e.g., spatulas, pipettes) to handle the material, avoiding direct contact.

• Keep the container sealed when not in use.

• Upon completion of the work, decontaminate any surfaces and equipment that may have come into contact with the chemical.

• Carefully remove PPE, starting with the outer gloves, followed by the face shield/goggles, apron, and lab coat. The inner gloves should be the last item removed.

• Wash hands thoroughly with soap and water after removing all PPE.[5][8]

Disposal Plan: Cradle-to-Grave Responsibility

All materials contaminated with 4-Chlorobenzo[f]isoquinoline must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh paper, pipette tips, and other disposables should be placed in a designated, sealed, and clearly labeled hazardous waste container.[2][9]

• Liquid Waste: Solutions containing 4-Chlorobenzo[f]isoquinoline should be collected in a separate, labeled hazardous waste container. As it is a halogenated organic compound, it should be disposed of in a designated "Halogenated Organic Waste" container.[3]

• Empty Containers: "Empty" containers are never truly empty and must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The defaced, rinsed container can then be disposed of according to institutional guidelines.[2]

• Regulatory Compliance: All waste disposal must adhere strictly to local, state, and federal regulations.[6]

Emergency Procedures: Planning for the Unexpected

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5][12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate medical attention.[12]

• Spill: For a small spill within a fume hood, use an appropriate absorbent material (e.g., vermiculite or sand), collect it in a sealed hazardous waste container, and decontaminate the area.[9] For larger spills, evacuate the area, notify institutional safety personnel, and prevent entry.[2]

Safe Handling Workflow for 4-Chlorobenzo[f]isoquinoline

Caption: A workflow diagram illustrating the key safety stages for handling 4-Chlorobenzo[f]isoquinoline.

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